Bismuth(III)subnitrate

Core Science & Biosynthesis

An In-depth Technical Guide to Bismuth(III) Subnitrate: Chemical Formula, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth(III) subnitrate, a key compound in pharmaceuticals, possesses a complex chemical structure and a multifaceted mechanism of action, particularly in gastroenterology. This guide provides a comprehensive overview of its chemical formula, intricate structure, physicochemical properties, and established experimental protocols for its synthesis and characterization. Furthermore, it delves into its biological activities, with a focus on its role as an antimicrobial agent against Helicobacter pylori, offering insights for drug development and research.

Chemical Formula and Structure

Bismuth(III) subnitrate is a basic bismuth nitrate (B79036) with a composition that can vary depending on the method of preparation. However, the most commonly accepted chemical formula for the pharmaceutical-grade compound is Bi₅O(OH)₉(NO₃)₄ [1][2].

The structure of Bismuth(III) subnitrate is not a simple salt but rather a complex inorganic polymer. X-ray diffraction studies have revealed that its crystal lattice is composed of polycationic clusters of bismuth, oxygen, and hydroxide (B78521) ions, with nitrate ions balancing the charge. The core structural unit is often identified as a hexanuclear bismuth cluster, specifically [Bi₆O₅(OH)₃]⁵⁺ [3][4]. These clusters are then interconnected, forming a larger, extended structure.

Key Structural Features:

• Polycationic Clusters: The presence of [Bi₆O₅(OH)₃]⁵⁺ units is a defining characteristic of the solid-state structure.

• Bridging Oxygen and Hydroxide Groups: Within these clusters, bismuth atoms are linked by bridging oxygen and hydroxide ligands.

• Ionic and Covalent Bonding: The overall structure is held together by a combination of covalent bonds within the polycationic clusters and ionic interactions with the nitrate anions.

Physicochemical Properties

Bismuth(III) subnitrate is a white, dense, and odorless powder. Its key physicochemical properties are summarized in the table below.

Property	Value	References
Molecular Weight	1461.99 g/mol	[2]
Appearance	White, heavy, slightly hygroscopic powder	[1]
Solubility	Practically insoluble in water and alcohol	[1]
Soluble in dilute hydrochloric acid and nitric acid	[1]
Melting Point	Decomposes at approximately 260 °C
Density	~4.92 g/cm³
Bismuth Content	71.5% - 74.5% (dried)	[5]

Experimental Protocols

Synthesis of Bismuth(III) Subnitrate via Hydrolysis

This protocol describes the synthesis of Bismuth(III) subnitrate by the hydrolysis of Bismuth(III) nitrate pentahydrate.

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Nitric acid (HNO₃, concentrated)

• Deionized water

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Beakers, magnetic stirrer, pH meter, filtration apparatus (e.g., Büchner funnel), drying oven.

Procedure:

• Preparation of Bismuth Nitrate Solution: Dissolve a calculated amount of Bismuth(III) nitrate pentahydrate in a minimal amount of dilute nitric acid to prevent premature hydrolysis and obtain a clear solution. Gentle warming can be applied if necessary.

• Hydrolysis: While vigorously stirring, slowly add the bismuth nitrate solution to a larger volume of deionized water. A white precipitate of Bismuth(III) subnitrate will form immediately.

• pH Adjustment: Carefully add a sodium hydroxide solution dropwise to the suspension to adjust the pH to approximately 5.[1] This step is crucial for controlling the composition and properties of the final product.

• Aging and Filtration: Continue stirring the suspension for a defined period (e.g., 1-2 hours) to allow for the stabilization of the precipitate.

• Washing: Collect the precipitate by filtration and wash it thoroughly with deionized water to remove any unreacted starting materials and soluble byproducts.

• Drying: Dry the resulting white powder in an oven at a controlled temperature (e.g., 60-80 °C) to a constant weight.[3]

Caption: Workflow for the synthesis of Bismuth(III) subnitrate.

Characterization Protocols

Objective: To confirm the crystalline phase and determine the lattice parameters of the synthesized Bismuth(III) subnitrate.

Instrumentation: A standard powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

Sample Preparation:

• Finely grind a small amount of the dried Bismuth(III) subnitrate powder using an agate mortar and pestle to ensure a random orientation of the crystallites.

• Mount the powdered sample onto a sample holder. Ensure a flat and uniform surface.

Data Collection:

• Set the 2θ scan range from 10° to 80° with a step size of 0.02° and a scan speed of 2°/min.

• Operate the X-ray generator at appropriate voltage and current settings (e.g., 40 kV and 40 mA).

Data Analysis:

• Identify the diffraction peaks and compare the obtained 2θ values with standard diffraction patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) or the International Centre for Diffraction Data (ICDD).

• Perform Rietveld refinement of the powder diffraction data to obtain detailed structural information, including lattice parameters and phase purity.

Objective: To evaluate the thermal stability and decomposition profile of Bismuth(III) subnitrate.

Instrumentation: A thermogravimetric analyzer.

Procedure:

• Accurately weigh 5-10 mg of the Bismuth(III) subnitrate sample into an alumina (B75360) or platinum crucible.

• Place the crucible in the TGA furnace.

• Heat the sample from room temperature to 800 °C at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) with a flow rate of 50 mL/min.[6][7]

• Record the mass loss as a function of temperature.

Data Analysis:

• Analyze the resulting TGA curve to identify the temperature ranges of mass loss.

• The initial mass loss typically corresponds to the removal of adsorbed and coordinated water molecules.

• Subsequent mass losses at higher temperatures are associated with the decomposition of hydroxide and nitrate groups, ultimately leading to the formation of bismuth oxide (Bi₂O₃) as the final residue.

Objective: To identify the functional groups present in the Bismuth(III) subnitrate structure.

Instrumentation: An FTIR spectrometer.

Sample Preparation (KBr Pellet Method):

• Thoroughly mix approximately 1-2 mg of the Bismuth(III) subnitrate sample with 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) powder in an agate mortar.

• Press the mixture into a thin, transparent pellet using a hydraulic press.[8][9]

Data Collection:

• Record the FTIR spectrum in the range of 4000-400 cm⁻¹.

• Collect a background spectrum of a pure KBr pellet to subtract from the sample spectrum.

Data Analysis:

• Identify the characteristic absorption bands:

  • ~3400 cm⁻¹: Broad band corresponding to the O-H stretching vibrations of the hydroxide groups and adsorbed water.

  • ~1384 cm⁻¹: Strong, broad band characteristic of the asymmetric stretching vibration of the nitrate group (ν₃).

  • Below 1000 cm⁻¹: Bands associated with Bi-O stretching and bending vibrations.

Biological Activity and Mechanism of Action

Bismuth(III) subnitrate is widely used in medicine, primarily for the treatment of gastrointestinal disorders such as peptic ulcers and diarrhea.[2] Its therapeutic effects are attributed to its ability to form a protective layer over the gastric mucosa and its antimicrobial activity, particularly against Helicobacter pylori.

The antimicrobial action of bismuth compounds against H. pylori is multifaceted and involves several key mechanisms:

• Inhibition of Bacterial Enzymes: Bismuth ions (Bi³⁺) are known to inhibit several crucial H. pylori enzymes by binding to sulfhydryl groups in their active sites. A primary target is urease , an enzyme essential for the bacterium's survival in the acidic environment of the stomach.[10][11][12] Inhibition of urease disrupts the pH neutralization mechanism of the bacteria.

• Disruption of Cell Wall Synthesis: Bismuth complexes can interfere with the synthesis of the bacterial cell wall, leading to structural damage and lysis.[13]

• Inhibition of ATP Synthesis: Bismuth can disrupt the electron transport chain and inhibit ATPase activity, thereby reducing the intracellular ATP levels and compromising the energy metabolism of the bacterium.[13][14]

• Prevention of Adhesion: Bismuth compounds can prevent the adhesion of H. pylori to gastric epithelial cells, which is a critical step in the colonization and infection process.[13]

Caption: Antimicrobial action of Bismuth(III) subnitrate on H. pylori.

Conclusion

Bismuth(III) subnitrate remains a compound of significant interest in both materials science and medicine. Its complex polymeric structure, based on hexanuclear bismuth clusters, gives rise to its unique physicochemical properties and therapeutic activities. The detailed experimental protocols provided in this guide offer a foundation for researchers to synthesize and characterize this compound with high fidelity. A deeper understanding of its multifaceted mechanism of action against H. pylori continues to open avenues for the development of novel antimicrobial strategies and drug delivery systems. Further research into the precise nature of its crystal structure and its interactions with biological targets will undoubtedly continue to expand its applications in science and medicine.

References

• 1. BISMUTH SUBNITRATE - Ataman Kimya [atamanchemicals.com]
• 2. Bismuth Subnitrate [drugfuture.com]
• 3. sibran.ru [sibran.ru]
• 4. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 6. veeprho.com [veeprho.com]
• 7. improvedpharma.com [improvedpharma.com]
• 8. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Inhibition of urease by bismuth(III): implications for the mechanism of action of bismuth drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Anti-urease therapy: a targeted approach to mitigating antibiotic resistance in Helicobacter pylori while preserving the gut microflora - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The actions of bismuth in the treatment of Helicobacter pylori infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Action of Bismuth against Helicobacter pylori Mimics but Is Not Caused by Intracellular Iron Deprivation - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Bismuth(III) Subnitrate from Bismuth Nitrate for Pharmaceutical and Research Applications

An in-depth guide for researchers, scientists, and drug development professionals on the synthesis of Bismuth(III) Subnitrate, focusing on the hydrolysis of Bismuth Nitrate (B79036). This document provides detailed experimental protocols, quantitative data analysis, and visual workflows to ensure reproducibility and scalability.

Bismuth(III) subnitrate, a compound with a variable composition often represented as Bi₅O(OH)₉(NO₃)₄, is a key inorganic substance with significant applications in the pharmaceutical industry as an antacid, antidiarrheal agent, and in wound dressings.[1] Its synthesis from bismuth(III) nitrate pentahydrate, Bi(NO₃)₃·5H₂O, is a common yet nuanced process primarily involving controlled hydrolysis. This guide details the core methodologies for this conversion, providing quantitative data and step-by-step protocols to aid in the production of high-purity bismuth subnitrate.

Core Synthesis Principles: The Hydrolysis of Bismuth Nitrate

The fundamental principle behind the synthesis of bismuth subnitrate is the hydrolysis of an acidic solution of bismuth nitrate. Bismuth nitrate is soluble in dilute nitric acid, but upon increasing the pH, it readily hydrolyzes to form a range of insoluble basic bismuth nitrates, collectively known as bismuth subnitrate.[2] The precise composition and crystalline structure of the final product are highly dependent on the reaction conditions.

Key methods to induce hydrolysis include:

• Addition of a base: Introducing a basic solution, such as sodium hydroxide (B78521) or ammonium (B1175870) carbonate, to neutralize the excess acid and raise the pH.[3][4]

• Homogeneous hydrolysis: Utilizing a substance like urea (B33335), which slowly decomposes upon heating to generate ammonia (B1221849) in situ, leading to a gradual and uniform increase in pH.[3]

• Dilution with water: Adding a large volume of water to a concentrated acidic solution of bismuth nitrate can also shift the equilibrium towards the formation of the hydrolyzed product.[4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for different synthesis protocols, providing a comparative overview for process optimization.

Table 1: Synthesis of Bismuth Subnitrate via Hydrolysis with a Base

Parameter	Value	Source
Starting Bismuth Salt	Bismuth(III) Nitrate Pentahydrate (Bi(NO₃)₃·5H₂O)	[3][4]
Hydrolysis Agent	Sodium Hydroxide (NaOH) or Ammonium Carbonate	[3][4]
pH of Precipitation	0.55 - 1.0	[4]
Temperature	≥ 50 °C	[4]
Product Formula	--INVALID-LINK--₅·3H₂O	[4]
Drying Temperature	80 - 120 °C	[4]

Table 2: Synthesis of Bismuth Subnitrate via Homogeneous Hydrolysis with Urea

Parameter	Value	Source
Starting Bismuth Salt	Bismuth(III) Nitrate Pentahydrate (Bi(NO₃)₃·5H₂O)	[3]
Hydrolysis Agent	Urea (CO(NH₂)₂)	[3]
Bismuth Nitrate Concentration	0.74 M	[3]
Urea Concentration	1.50 M	[3]
Temperature	100 °C	[3]
Product Formula	--INVALID-LINK--₅·2H₂O	[3]

Table 3: Alternative Synthesis from Bismuth Oxide

Parameter	Value	Source
Starting Material	Bismuth Oxide (Bi₂O₃) powder (granularity ≤ 0.154mm)	[5]
Reactant	Nitric Acid (HNO₃)	[5]
Nitric Acid Dosage	1 - 4 times the theoretical molar amount	[5]
Reaction Temperature	5 - 100 °C	[5]
Reaction Time	15 - 840 minutes	[5]
Additional Process	Ball milling or rod milling during reaction	[5]

Detailed Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the synthesis of bismuth subnitrate.

Protocol 1: Hydrolysis with Sodium Hydroxide

This protocol describes the synthesis of bismuth subnitrate by direct precipitation from a bismuth nitrate solution using sodium hydroxide.

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Concentrated Nitric Acid (HNO₃)

• Sodium Hydroxide (NaOH) solution (e.g., 1 M)

• Deionized water

Procedure:

• Preparation of Bismuth Nitrate Solution: Dissolve a predetermined amount of bismuth(III) nitrate pentahydrate in a minimal amount of concentrated nitric acid to prevent premature hydrolysis. Slowly add deionized water while stirring to achieve the desired starting concentration. The solution should be clear.

• Hydrolysis: Heat the bismuth nitrate solution to at least 50 °C with continuous stirring. Slowly add the sodium hydroxide solution dropwise. Monitor the pH of the solution continuously.

• Precipitation: Continue adding the base until the pH of the solution reaches a range of 0.55 to 1.0. A white precipitate of bismuth subnitrate will form.[4]

• Digestion: Maintain the temperature and stirring for a period (e.g., 1 hour) to allow the precipitate to age and improve its filterability.

• Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the collected solid several times with deionized water to remove any unreacted salts and excess acid.

• Drying: Dry the purified bismuth subnitrate in an oven at a temperature between 80 °C and 120 °C until a constant weight is achieved.[4]

Protocol 2: Homogeneous Hydrolysis with Urea

This method utilizes the slow decomposition of urea to provide a more controlled precipitation, often leading to more uniform particles.[3]

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Urea (CO(NH₂)₂)

• Deionized water

Procedure:

• Solution Preparation: Prepare an aqueous solution containing 0.74 M bismuth(III) nitrate and 1.50 M urea.[3] Ensure the bismuth nitrate is fully dissolved.

• Heating and Hydrolysis: Heat the solution to 100 °C with stirring. As the urea decomposes, it will slowly raise the pH, causing the precipitation of bismuth subnitrate.

• Reaction Completion: Maintain the temperature and stirring for a sufficient time to ensure complete precipitation. The reaction time can be optimized based on the scale.

• Filtration and Washing: Allow the solution to cool, then filter the white precipitate. Wash the product thoroughly with deionized water.

• Drying: Dry the final product in an oven at a suitable temperature (e.g., 80-100 °C).

Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Fig. 1: Workflow for Bismuth Subnitrate Synthesis via Base Hydrolysis.

Fig. 2: Workflow for Bismuth Subnitrate Synthesis via Homogeneous Hydrolysis with Urea.

Characterization of Bismuth(III) Subnitrate

To ensure the quality and desired properties of the synthesized bismuth subnitrate, a comprehensive characterization is essential. Key analytical techniques include:

• X-Ray Diffraction (XRD): To determine the crystalline phase and purity of the product. The diffraction pattern can be compared with standard data for different forms of basic bismuth nitrates.

• Thermogravimetric Analysis (TGA): To determine the water content and the thermal stability of the synthesized compound.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the bismuth subnitrate powder.

• Assay for Bismuth Content: The percentage of bismuth in the final product can be determined by titration, as described in pharmacopeial methods.[6] This is a critical quality control parameter, with typical requirements for dried bismuth subnitrate to contain not less than 71.5% and not more than 74.5% of bismuth.[6]

Biological Significance and Signaling Pathways

While the primary focus of this guide is the chemical synthesis of bismuth subnitrate, it is important for drug development professionals to understand its biological context. Bismuth compounds, including bismuth subnitrate, are known for their gastroprotective and antimicrobial properties. The therapeutic effects of bismuth salts are generally attributed to their local action in the gastrointestinal tract.

The exact signaling pathways modulated by bismuth subnitrate are not as well-defined as those for organic drug molecules. However, its mechanisms of action are thought to involve:

• Coating of the gastric mucosa: Forming a protective layer over ulcers and erosions, shielding them from gastric acid and pepsin.

• Stimulation of local protective factors: Increasing the secretion of prostaglandins, bicarbonate, and mucus.

• Antimicrobial activity: Particularly against Helicobacter pylori, a bacterium strongly associated with gastritis and peptic ulcers. Bismuth compounds are believed to interfere with the bacterial cell wall, enzyme function, and adhesion to epithelial cells.

The following diagram provides a simplified representation of the proposed mechanisms of action of bismuth compounds in the gastrointestinal tract.

Fig. 3: Proposed Mechanisms of Action of Bismuth Compounds in the GI Tract.

This technical guide provides a comprehensive overview of the synthesis of bismuth(III) subnitrate from bismuth nitrate, tailored for a scientific audience. By following the detailed protocols and considering the quantitative data presented, researchers and drug development professionals can effectively produce and characterize this important pharmaceutical compound.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 3. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. sibran.ru [sibran.ru]
• 5. CN103253706A - Preparation method of basic bismuth nitrate - Google Patents [patents.google.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

An In-depth Technical Guide to the Physical and Chemical Properties of Bismuth(III) Subnitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bismuth(III) subnitrate, a basic bismuth nitrate (B79036), is a compound with a rich history in medicine and various industrial applications. Its therapeutic uses, particularly in gastroenterology, are well-documented, where it functions as an antacid, an anti-diarrheal agent, and a component of eradication therapies for Helicobacter pylori. Beyond its pharmaceutical applications, it serves as a cosmetic ingredient and a catalyst in organic synthesis.

This technical guide provides a comprehensive overview of the core physical and chemical properties of Bismuth(III) subnitrate. It is intended to be a valuable resource for researchers, scientists, and drug development professionals, offering detailed data, experimental methodologies, and visual representations of its mechanisms of action.

Chemical Identity

Bismuth(III) subnitrate is not a strictly defined stoichiometric compound, and its exact composition can vary depending on the method of preparation. However, it is commonly represented by the chemical formula Bi₅O(OH)₉(NO₃)₄ .

Table 1: Chemical Identification

Identifier	Value
Chemical Name	Bismuth hydroxide (B78521) nitrate oxide
Common Synonyms	Bismuth oxynitrate, Bismuthyl nitrate, Basic bismuth nitrate
CAS Number	1304-85-4
Molecular Formula	Bi₅O(OH)₉(NO₃)₄
Molecular Weight	1461.99 g/mol

Physical Properties

Bismuth(III) subnitrate is a white, dense, microcrystalline powder. It is odorless and tasteless. Key physical properties are summarized in the table below.

Table 2: Physical Properties of Bismuth(III) Subnitrate

Property	Value	Source(s)
Appearance	White, heavy, microcrystalline powder	[1][2][3]
Odor	Odorless	[1][2]
Taste	Tasteless	[4]
Melting Point	Decomposes at 260 °C	[1][5]
Solubility	Practically insoluble in water and alcohol. Soluble in dilute nitric acid and hydrochloric acid.	[1][5][6]
Density	4.928 g/cm³	[1][5]
pH	A 5% slurry in water has a pH of 3.2 at 20°C.	[1][7]
Hygroscopicity	Slightly hygroscopic	[5][6]

Chemical Properties

4.1. Stability and Reactivity

Bismuth(III) subnitrate is stable under normal conditions. However, it is an oxidizing agent and may intensify fire if it comes into contact with combustible materials. It should be kept away from reducing agents and organic materials.[1][3][8]

4.2. Decomposition

Upon heating, Bismuth(III) subnitrate decomposes. At 260 °C, it begins to lose water and nitric acid.[1][5] When heated to red heat, it decomposes to bismuth(III) oxide (Bi₂O₃) and nitrogen oxides.[4]

4.3. Reaction with Acids

Bismuth(III) subnitrate dissolves in mineral acids such as nitric acid and hydrochloric acid.[5][6] This reaction typically proceeds with the formation of the corresponding bismuth salt and water.

Experimental Protocols

This section outlines representative methodologies for determining key physical properties of Bismuth(III) subnitrate. These protocols are based on standard pharmacopeial and materials science testing procedures.

5.1. Determination of Decomposition Temperature by Thermogravimetric Analysis (TGA)

• Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. The decomposition temperature is identified as the onset temperature of mass loss.

• Apparatus: A thermogravravimetric analyzer with a microbalance, furnace, and temperature programmer.

• Methodology (based on ASTM E1131): [9][10]

  • Calibration: Calibrate the temperature and mass scale of the TGA instrument according to the manufacturer's instructions, using appropriate reference materials.

  • Sample Preparation: Accurately weigh 5-10 mg of Bismuth(III) subnitrate into a clean, inert sample pan (e.g., alumina (B75360) or platinum).

  • Experimental Conditions:

    • Atmosphere: Nitrogen or air, at a constant flow rate (e.g., 20 mL/min).

    • Heating Rate: A linear heating rate, typically 10 °C/min.

    • Temperature Range: Ambient to 600 °C.

  • Procedure: Place the sample pan in the TGA furnace. Purge the system with the selected gas for a sufficient time to ensure an inert or oxidizing atmosphere. Initiate the heating program.

  • Data Analysis: Record the mass loss as a function of temperature. The onset temperature of the major mass loss step is reported as the decomposition temperature.

5.2. Determination of Water Solubility by the Shake-Flask Method

• Principle: The shake-flask method is the gold standard for determining the aqueous solubility of a substance. It involves equilibrating an excess of the solid substance with water at a constant temperature and then measuring the concentration of the substance in the aqueous phase.

• Apparatus: Constant temperature water bath or shaker, flasks with stoppers, filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less), and an analytical instrument capable of quantifying bismuth (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma Mass Spectrometry).

• Methodology (based on OECD Guideline 105): [2][4]

  • Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and the time required to reach equilibrium.

  • Main Test:

    • Add an excess amount of Bismuth(III) subnitrate to a flask containing a known volume of purified water.

    • Seal the flask and place it in a constant temperature bath (e.g., 25 °C ± 0.5 °C).

    • Agitate the flask for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

    • Allow the suspension to settle.

    • Carefully withdraw a sample of the supernatant and filter it to remove any undissolved particles.

  • Analysis: Analyze the concentration of bismuth in the filtrate using a validated analytical method.

  • Calculation: The solubility is expressed in g/L or mg/mL.

5.3. pH Measurement of an Aqueous Slurry

• Principle: The pH of a slurry is measured electrometrically using a pH meter and a combination pH electrode.

• Apparatus: pH meter with a resolution of at least 0.01 pH units, a combination pH electrode, and standard buffer solutions for calibration.

• Methodology (based on standard pharmacopeial procedures):

  • Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pH of the sample (e.g., pH 4.0 and 7.0).[7][11]

  • Slurry Preparation: Prepare a 5% (w/v) slurry of Bismuth(III) subnitrate in purified water. Stir the slurry for a few minutes to ensure it is well-mixed.

  • Measurement: Immerse the pH electrode into the slurry. Allow the reading to stabilize before recording the pH value.[12] The temperature of the slurry should also be recorded.

Mechanisms of Action and Chemical Pathways

6.1. Antacid and Cytoprotective Mechanism

In the acidic environment of the stomach, Bismuth(III) subnitrate exerts a mild antacid effect. More importantly, it forms a protective layer over the gastric mucosa, shielding it from the corrosive effects of gastric acid and pepsin. This cytoprotective action is also believed to involve the stimulation of endogenous prostaglandin (B15479496) synthesis, which enhances mucosal blood flow and bicarbonate secretion.[1]

Fig. 1: Antacid and Cytoprotective Mechanism of Bismuth(III) Subnitrate.

6.2. Antimicrobial Mechanism against Helicobacter pylori

Bismuth compounds are a key component of quadruple therapy for the eradication of H. pylori. The mechanism is multifaceted, involving several points of attack on the bacterium.

Fig. 2: Multi-target Mechanism of Bismuth(III) Subnitrate against H. pylori.

6.3. Catalytic Role in Organic Synthesis: Acetalization

Bismuth(III) compounds, including the subnitrate, can act as mild and efficient Lewis acid catalysts in organic reactions. One such application is the protection of carbonyl groups through acetalization. The bismuth center coordinates to the carbonyl oxygen, activating the carbonyl group towards nucleophilic attack by a diol.

Fig. 3: Bismuth(III) Subnitrate as a Catalyst in Acetalization.

Conclusion

Bismuth(III) subnitrate is a versatile compound with well-defined physical and chemical properties that underpin its utility in both pharmaceutical and industrial contexts. Its low solubility, cytoprotective effects, and antimicrobial activity make it a valuable agent in the treatment of gastrointestinal disorders. Furthermore, its catalytic activity as a Lewis acid opens avenues for its use in green chemistry applications. This guide provides a foundational understanding of these properties and mechanisms, serving as a comprehensive resource for professionals in the field. Further research into its varied crystalline forms and their specific activities may unveil new applications for this established compound.

References

• 1. Bismuth drugs kill bacteria by disrupting metabolism | Research | Chemistry World [chemistryworld.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. oecd.org [oecd.org]
• 4. books.google.cn [books.google.cn]
• 5. The impact of bismuth addition to sequential treatment on Helicobacter pylori eradication: A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biological Activities of Bismuth Compounds: An Overview of the New Findings and the Old Challenges Not Yet Overcome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. utsc.utoronto.ca [utsc.utoronto.ca]
• 8. acri.gov.tw [acri.gov.tw]
• 9. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 10. apmtesting.com [apmtesting.com]
• 11. SOP for Operation and Calibration of pH Meter | Pharmaguideline [pharmaguideline.com]
• 12. pharmadevils.com [pharmadevils.com]

An In-depth Technical Guide to Bismuth(III) Subnitrate: CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical properties and safety data for Bismuth(III) subnitrate, tailored for researchers, scientists, and professionals in drug development.

Bismuth(III) Subnitrate: Chemical Identity

Identifier	Value
Chemical Name	Bismuth(III) subnitrate[1]
Synonyms	Bismuth subnitrate, Bismuth(III) nitrate (B79036) basic, Bismuth(III) oxynitrate, Bismuthyl nitrate[1]
CAS Number	1304-85-4[1][2][3][4][5]
Molecular Formula	Bi₅H₉N₄O₂₂[1] or Bi₅O(OH)₉(NO₃)₄[2][3][4]
Molecular Weight	1461.99 g/mol [1][2][3][4]
EC Number	215-136-8[2][3][6]

Physicochemical Properties

Property	Value
Melting Point	260°C[1]
Density	4.928 g/cm³[1]
Bulk Density	600 kg/m ³[1]
Vapor Pressure	0 Pa at 20℃[1]
Solubility	Practically insoluble in water and ethanol. Dissolves in mineral acids with decomposition.[1][4]
Appearance	Powder or crystals.
Stability	The material is stable under normal ambient and anticipated storage and handling conditions. It is a strong oxidizer and contact with combustible material may lead to fire.[1]
Incompatibilities	Reducing agents, organic materials.[1]

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Bismuth(III) subnitrate is classified as an oxidizing solid, a skin irritant, and an eye irritant, and may cause respiratory irritation.[6][7]

Hazard Statements:

• H272: May intensify fire; oxidizer.[6][7]

• H315: Causes skin irritation.[6][7]

• H319: Causes serious eye irritation.[6][7]

• H335: May cause respiratory irritation.[6][7]

• H317: May cause an allergic skin reaction.[8]

• H372: Causes damage to organs (Central nervous system) through prolonged or repeated exposure.[8]

• H411: Toxic to aquatic life with long lasting effects.[8]

Precautionary Statements:

• P220: Keep/Store away from clothing/ combustible materials.[6][7]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7][8]

• P264: Wash hands thoroughly after handling.[8]

• P270: Do not eat, drink or smoke when using this product.[8]

• P280: Wear protective gloves.[8]

• P302 + P352: IF ON SKIN: Wash with plenty of water.[6][8]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6][7]

• P501: Dispose of contents/container to an approved waste disposal plant.[8]

Toxicological Data

Route of Exposure	Species	Dose	Effect
Oral	Infant	1 g/kg	LDLo (Lowest published lethal dose)[1]
Oral	Rat	1,000 mg/kg	No observed adverse effect level (90-day repeated dose)

Symptoms of chronic bismuth toxicity in humans can include decreased appetite, weakness, rheumatic pain, diarrhea, fever, a metal line on the gums, foul breath, gingivitis, and dermatitis.

Experimental Protocols: Safe Handling and Emergency Procedures

1. Personal Protective Equipment (PPE) and Engineering Controls

• Engineering Controls: Use local and general ventilation to minimize workplace exposure concentrations. Ensure adequate ventilation, especially in confined areas.[2][8] Ground/bond container and receiving equipment.[2]

• Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[2]

• Hand Protection: Wear protective gloves. Preventive skin protection such as barrier creams is recommended.[2]

• Respiratory Protection: In case of insufficient ventilation, wear a particulate filter device (EN 143).[2]

• Body Protection: Wear appropriate protective clothing.

2. Handling and Storage

• Handling: Avoid contact with skin and eyes.[6][7] Avoid formation of dust and aerosols.[7] Wash hands thoroughly after handling.[2][8] Do not eat, drink, or smoke in work areas.[2][8] Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[6]

• Storage: Store in a cool, dry, and well-ventilated place.[7] Keep container tightly closed.[7] Store at +5°C to +30°C.[1]

3. First-Aid Measures

• If Inhaled: Remove to fresh air. Get medical attention if symptoms occur.[6][8]

• In Case of Skin Contact: Immediately flush skin with soap and plenty of water.[8] Remove contaminated clothing and wash it before reuse.[8] Get medical help if skin irritation or a rash occurs.[8]

• In Case of Eye Contact: Rinse cautiously with water for several minutes.[6][7] Remove contact lenses, if present and easy to do.[6][7] Continue rinsing. Get medical attention if irritation develops and persists.[8]

• If Swallowed: Do NOT induce vomiting.[2][8] Rinse mouth thoroughly with water and make the victim drink water (at most two glasses).[8] Get medical attention if symptoms occur.[8]

4. Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][7]

• Specific Hazards: May intensify fire; it is an oxidizer.[6][7]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[7]

5. Accidental Release Measures

• Personal Precautions: Evacuate personnel to safe areas.[7] Avoid breathing dust.[7] Wear personal protective equipment.[6]

• Environmental Precautions: Do not let the product enter drains.[7]

• Methods for Cleaning Up: Take up mechanically, sweep up, and shovel.[2][7] Place in appropriate containers for disposal.[2] Ventilate the affected area.[2]

Visualized Safety Workflow

References

• 1. 1304-85-4 CAS MSDS (Bismuth subnitrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. himediadownloads.com [himediadownloads.com]
• 3. 次硝酸铋(III) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. BISMUTH SUBNITRATE USP - PCCA [pccarx.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. lobachemie.com [lobachemie.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. merck.com [merck.com]

In-Depth Technical Guide to the Thermal Decomposition of Bismuth(III) Subnitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of bismuth(III) subnitrate, a compound of significant interest in pharmaceutical and materials science. Understanding its thermal behavior is critical for applications ranging from drug formulation to the synthesis of bismuth-based materials. This document details the decomposition process, presents quantitative data from thermal analysis, outlines experimental protocols, and provides a visual representation of the decomposition pathway.

Core Concepts in the Thermal Decomposition of Bismuth(III) Subnitrate

Bismuth(III) subnitrate, commonly represented by the chemical formula Bi₅O(OH)₉(NO₃)₄, is a basic salt. Its thermal decomposition is a multi-step process involving dehydration, dehydroxylation, and denitration, ultimately yielding bismuth(III) oxide (Bi₂O₃) as the final solid product. The precise decomposition temperatures and the nature of intermediate products can be influenced by experimental conditions such as heating rate and atmospheric composition.

The decomposition process generally initiates with the loss of adsorbed and coordinated water molecules at lower temperatures, followed by the removal of hydroxide (B78521) groups as water. The final and most significant mass loss occurs at higher temperatures due to the decomposition of the nitrate (B79036) groups, releasing nitrogen oxides.

Quantitative Data from Thermal Analysis

The thermal decomposition of bismuth(III) subnitrate has been investigated using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific values can vary slightly between studies due to different experimental conditions, the following table summarizes the generally observed thermal events.

Thermal Event Stage	Temperature Range (°C)	Mass Loss (%) (approximate)	Description of Thermal Event
Stage 1: Dehydration	25 - 200	1 - 2	Endothermic loss of adsorbed and loosely bound water. A partial decomposition with the loss of water and nitric acid can begin around 100°C.[1]
Stage 2: Dehydroxylation	200 - 300	5 - 7	Endothermic removal of hydroxide groups as water. This stage overlaps with the initial phase of nitrate decomposition.
Stage 3: Denitration	300 - 500	15 - 20	Major endothermic decomposition of nitrate groups, leading to the formation of bismuth oxynitrate intermediates and the release of nitrogen oxides. The main decomposition is reported to occur around 260°C.[1]
Final Product Formation	> 500	-	Formation of the stable final residue, bismuth(III) oxide (Bi₂O₃).

Experimental Protocols

The following section details a general experimental protocol for the thermogravimetric analysis of bismuth(III) subnitrate, based on common practices in thermal analysis.

Instrumentation and Sample Preparation

• Instrumentation: A simultaneous Thermogravimetric Analyzer coupled with a Differential Scanning Calorimeter (TGA/DSC) is recommended for comprehensive analysis. Evolved gas analysis (EGA) using mass spectrometry (MS) or Fourier-transform infrared spectroscopy (FTIR) can provide valuable information about the gaseous decomposition products.

• Sample Preparation: A small, representative sample of bismuth(III) subnitrate powder (typically 5-10 mg) is accurately weighed into an inert crucible (e.g., alumina (B75360) or platinum). A uniform and thin layer of the sample at the bottom of the crucible is preferred to ensure even heat distribution.

TGA/DSC Parameters

• Temperature Program:

  • Initial Temperature: Ambient (e.g., 25°C)

  • Heating Rate: A linear heating rate of 10°C/min is commonly used for standard analysis. Slower or faster heating rates can be employed to study the kinetics of decomposition.

  • Final Temperature: 600°C or higher to ensure complete decomposition to bismuth(III) oxide.

• Atmosphere:

  • Inert Atmosphere: An inert gas flow (e.g., nitrogen or argon) at a constant rate (e.g., 20-50 mL/min) is crucial to study the intrinsic thermal decomposition without oxidative side reactions.

  • Oxidative Atmosphere: In some cases, an oxidative atmosphere (e.g., air or oxygen) may be used to investigate the influence of oxygen on the decomposition process.

• Data Analysis: The TGA data is analyzed to determine the onset and peak temperatures of decomposition stages and the corresponding percentage mass loss. The DSC data provides information on the endothermic or exothermic nature of the thermal events.

Visualization of the Decomposition Pathway

The logical progression of the thermal decomposition of bismuth(III) subnitrate can be visualized as a signaling pathway, from the initial compound to the final stable oxide.

Caption: Logical workflow of the thermal decomposition of Bismuth(III) Subnitrate.

This diagram illustrates the stepwise conversion of bismuth(III) subnitrate through intermediate phases to the final product, bismuth(III) oxide, with the concurrent evolution of gaseous byproducts. The temperature ranges indicated are approximate and can be influenced by experimental conditions.

References

• 1. chembk.com [chembk.com]

An In-depth Technical Guide to the Lewis Acid Properties of Bismuth(III) Subnitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth(III) subnitrate, a compound long utilized in medicine, is increasingly recognized for its potent Lewis acidic properties, which enable its use as a versatile, eco-friendly, and cost-effective catalyst in organic synthesis. This technical guide provides a comprehensive overview of the fundamental Lewis acid characteristics of Bismuth(III) subnitrate, its structural features, and its diverse applications in facilitating key organic transformations. Detailed experimental protocols for representative reactions are provided, alongside a thorough examination of the mechanistic pathways involved. This document aims to serve as a critical resource for researchers and professionals in drug development and chemical synthesis, highlighting the potential of Bismuth(III) subnitrate as a sustainable catalytic tool.

Introduction to the Lewis Acidity of Bismuth(III) Compounds

Bismuth, the heaviest stable element in Group 15 of the periodic table, exhibits metallic character, and its compounds, particularly in the +3 oxidation state, are notable for their low toxicity and environmental benignity.[1] The Lewis acidity of Bismuth(III) salts stems from the electronic configuration of the Bi(III) ion, [Xe] 4f¹⁴ 5d¹⁰ 6s², where the vacant 6p orbitals can accept electron pairs from Lewis bases.[2] This inherent electrophilicity, coupled with their stability in the presence of air and moisture, makes Bismuth(III) compounds attractive alternatives to traditional, often more toxic and expensive, Lewis acid catalysts.[1]

Bismuth(III) subnitrate, with the general formula [Bi₅O(OH)₉(NO₃)₄], is a basic salt that stands out due to its heterogeneous nature, being practically insoluble in water and most organic solvents.[3] This property facilitates its separation from reaction mixtures, allowing for catalyst recovery and reuse, a key principle of green chemistry.[4] Despite its basic anionic components, the bismuth center retains significant Lewis acidity, enabling it to activate a wide range of organic substrates.[3]

Structural and Spectroscopic Characterization

The precise structure of commercial Bismuth(III) subnitrate can be complex and is often represented as a mixture of basic nitrates. However, crystallographic studies of related bismuth oxynitrate clusters, such as --INVALID-LINK--₆·H₂O and --INVALID-LINK--₅·3H₂O, provide insight into the coordination environment of the bismuth atoms.[5][6] These structures are built around a hexanuclear bismuth-oxygen (B8504807) core, where the bismuth ions are bridged by oxide and hydroxide (B78521) ligands.[5][6] The nitrate (B79036) ions and water molecules complete the coordination sphere of the bismuth centers.

Crystallographic Data

The following table summarizes selected bond lengths and angles for the related basic bismuth nitrate cluster, --INVALID-LINK--₅·3H₂O, which provides a model for the local coordination environment of bismuth in the subnitrate.

Bond/Angle	Length (Å) / Degrees (°)	Reference
Bi-O (oxide)	2.08 - 2.45	[6]
Bi-O (hydroxide)	2.20 - 2.59	[6]
Bi-O (nitrate)	2.55 - 2.87	[6]
O-Bi-O	70.3 - 167.4	[6]

Spectroscopic Data

Vibrational spectroscopy is a powerful tool for characterizing the structure and bonding in Bismuth(III) subnitrate.

The FTIR spectrum of Bismuth(III) subnitrate displays characteristic absorption bands corresponding to the various functional groups present in the molecule.

Wavenumber (cm⁻¹)	Assignment	Reference
~3400 (broad)	O-H stretching of hydroxide and water	[7]
~1630	H-O-H bending of water	[7]
~1384	Asymmetric N-O stretching of nitrate (ν₃)	[8]
~1020	Symmetric N-O stretching of nitrate (ν₁)	[8]
~815	Out-of-plane bend of nitrate (ν₂)	[8]
~720	In-plane bend of nitrate (ν₄)	[8]
400-600	Bi-O stretching vibrations	[7]

Raman spectroscopy provides complementary information to FTIR, particularly for the symmetric vibrations and the metal-oxygen framework.

Raman Shift (cm⁻¹)	Assignment	Reference
~1045	Symmetric N-O stretching of nitrate (ν₁)	[8]
~715	In-plane bend of nitrate (ν₄)	[8]
Below 400	Bi-O lattice vibrations	[8]

Applications in Organic Synthesis

The Lewis acidic nature of Bismuth(III) subnitrate has been harnessed to catalyze a wide array of organic transformations. Its heterogeneous character is a significant advantage in many of these applications.

Markovnikov-Type Alkyne Hydration

Bismuth(III) subnitrate is an efficient catalyst for the Markovnikov hydration of terminal alkynes to produce methyl ketones.[3] The reaction proceeds with high selectivity and yields, avoiding the use of toxic mercury-based catalysts.

Experimental Workflow: Markovnikov-Type Alkyne Hydration

Caption: General workflow for Bismuth(III) subnitrate-catalyzed alkyne hydration.

Michael Addition Reactions

Bismuth(III) subnitrate and other bismuth salts effectively catalyze the Michael addition of various nucleophiles, such as amines, indoles, and thiols, to α,β-unsaturated carbonyl compounds.[9] The reaction is often performed under mild conditions with high yields.

Signaling Pathway: Lewis Acid Catalyzed Michael Addition

Caption: Mechanism of Bismuth(III) subnitrate-catalyzed Michael addition.

Protection and Deprotection of Functional Groups

Bismuth(III) subnitrate can be employed for the protection of alcohols and phenols as tetrahydropyranyl (THP) ethers and for the subsequent deprotection of these groups under mild conditions.[10] This highlights the tunable reactivity of the bismuth catalyst based on the reaction conditions.

Synthesis of Heterocyclic Compounds

Bismuth(III) subnitrate and related bismuth salts are effective catalysts for the synthesis of a variety of heterocyclic compounds, including quinoxalines and coumarins.

Quinoxalines are synthesized via the condensation of 1,2-diamines with 1,2-dicarbonyl compounds. Bismuth(III) subnitrate can catalyze this reaction efficiently.[11]

The Pechmann condensation, the synthesis of coumarins from phenols and β-ketoesters, can be effectively catalyzed by Lewis acids like Bismuth(III) subnitrate.[12][13]

Experimental Protocols

General Procedure for Bismuth(III) Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydration[3]

• To a solution of the terminal alkyne (1.0 mmol) in methanol (5 mL) in a round-bottom flask was added Bismuth(III) subnitrate (0.1 mmol, 10 mol%).

• The reaction mixture was heated to reflux and stirred for the time required to complete the reaction (monitored by TLC).

• Upon completion, the reaction mixture was cooled to room temperature.

• The heterogeneous catalyst was removed by filtration through a pad of celite.

• The filtrate was concentrated under reduced pressure.

• The crude product was purified by column chromatography on silica (B1680970) gel (eluent: n-hexane/ethyl acetate) to afford the corresponding methyl ketone.

General Procedure for Bismuth(III) Nitrate-Catalyzed Michael Addition of Indoles to Enones[9]

• A mixture of the indole (B1671886) (1.0 mmol), the α,β-unsaturated ketone (1.2 mmol), and Bismuth(III) nitrate pentahydrate (0.1 mmol, 10 mol%) in dichloromethane (B109758) (10 mL) was stirred at room temperature.

• The progress of the reaction was monitored by TLC.

• After completion of the reaction, the mixture was quenched with water (10 mL) and extracted with dichloromethane (2 x 15 mL).

• The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The residue was purified by column chromatography on silica gel to afford the Michael adduct.

General Procedure for Tetrahydropyranylation of Alcohols using Bismuth Triflate[10]

Note: While this protocol uses Bismuth Triflate, a similar procedure can be adapted for Bismuth(III) subnitrate, although reaction times and catalyst loading may need optimization.

• To a mixture of the alcohol (1.0 mmol) and 3,4-dihydro-2H-pyran (1.2 mmol) was added Bismuth(III) triflate (0.01 mmol, 1 mol%).

• The reaction mixture was stirred at room temperature under a nitrogen atmosphere until the reaction was complete (monitored by TLC).

• The reaction mixture was then directly loaded onto a short column of basic alumina (B75360) and eluted with an appropriate solvent to afford the pure THP ether.

Mechanistic Considerations

The catalytic activity of Bismuth(III) subnitrate is primarily attributed to the Lewis acidic nature of the Bi(III) center. The general mechanism involves the coordination of the bismuth cation to a lone pair of electrons on the substrate, typically an oxygen or nitrogen atom. This coordination polarizes the substrate, making it more susceptible to nucleophilic attack.

Logical Relationship: Role of Bismuth(III) as a Lewis Acid Catalyst

Caption: The catalytic cycle of a Bismuth(III) Lewis acid.

In the case of alkyne hydration, the Bi(III) center coordinates to the triple bond, activating it towards nucleophilic attack by water or an alcohol.[14][15] For carbonyl compounds, coordination to the carbonyl oxygen increases the electrophilicity of the carbonyl carbon.[16] The heterogeneous nature of Bismuth(III) subnitrate suggests that these interactions occur on the surface of the catalyst particles.

Conclusion

Bismuth(III) subnitrate has emerged as a highly effective and environmentally benign Lewis acid catalyst for a variety of important organic transformations. Its low cost, low toxicity, and ease of handling, combined with its heterogeneous nature, make it an attractive alternative to many traditional catalysts. This guide has provided a detailed overview of its structural and spectroscopic properties, its diverse applications in organic synthesis with specific experimental protocols, and the underlying mechanistic principles of its catalytic activity. Further research into the surface chemistry and reaction kinetics of Bismuth(III) subnitrate is warranted to fully elucidate its catalytic potential and to develop new and even more efficient synthetic methodologies.

References

• 1. Michael Addition of Imidazole to α, β -Unsaturated Carbonyl/Cyano Compound [benthamopen.com]
• 2. Bismuth(III)-Catalyzed Hydration of Terminal Alkynes: Sustainable Synthesis of Methyl Ketones in Batch and Flow: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sedici.unlp.edu.ar [sedici.unlp.edu.ar]
• 8. spectrabase.com [spectrabase.com]
• 9. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bismuth Triflate: An Efficient Catalyst for the Formation and Deprotection of Tetrahydropyranyl Ethers [organic-chemistry.org]
• 11. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 15. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 16. Michael addition reaction - Wikipedia [en.wikipedia.org]

Unraveling the Complexity: A Technical Guide to the Crystal Structure of Bismuth(III) Subnitrate

For Researchers, Scientists, and Drug Development Professionals

Bismuth(III) subnitrate, a term encompassing a family of basic bismuth nitrates, represents a class of compounds with significant applications in medicine and catalysis. Far from being a simple salt, its structure is characterized by complex polycationic clusters. This guide provides an in-depth analysis of the crystal structures of key bismuth subnitrate species, detailing the experimental protocols for their characterization and presenting the data in a clear, comparative format.

The Core Structural Motif: Hexanuclear Bismuth Clusters

The term "bismuth subnitrate" does not refer to a single stoichiometric compound but rather to a series of related structures. Research has revealed that these compounds are built around hexanuclear bismuth-oxo-hydroxo clusters. The two most common core cations are [Bi₆O₄(OH)₄]⁶⁺ and [Bi₆O₅(OH)₃]⁵⁺.[1] These clusters consist of six bismuth atoms at the vertices of an octahedron, with oxide and hydroxide (B78521) groups capping the faces. The overall charge of these polycations is balanced by nitrate (B79036) anions, and water molecules are often incorporated into the crystal lattice.

The specific composition and crystal structure depend heavily on the conditions of synthesis, such as pH, temperature, and concentration.[2][3] This variability is crucial for understanding the properties and applications of different bismuth subnitrate preparations.

Quantitative Crystallographic Data

The following tables summarize the crystallographic data for several well-characterized basic bismuth nitrate compounds. These compounds represent the true identity of what is often generically referred to as bismuth subnitrate.

Table 1: Crystallographic Data for Anhydrous and Monohydrated [Bi₆O₄(OH)₄]⁶⁺ Compounds

Parameter	--INVALID-LINK--₆	--INVALID-LINK--₆·H₂O
Formula	C₁₈H₂₈Bi₆N₆O₃₄	C₁₈H₃₀Bi₆N₆O₃₅
Crystal System	Rhombohedral	Monoclinic
Space Group	R-3	P2₁/n
a (Å)	15.1332(6)	9.0149(3)
b (Å)	15.1332(6)	16.9298(4)
c (Å)	15.7909(9)	15.6864(4)
α (°)	90	90
β (°)	90	90.129(3)
γ (°)	120	90
Volume (ų)	3131.8(3)	2394.06(12)
Z	6	4
Data Source	[4]	[5][6]

Table 2: Crystallographic Data for Other Bismuth Oxido Nitrate Clusters

Parameter	--INVALID-LINK--	--INVALID-LINK--₅·3H₂O
Formula	C₁₈H₂₉Bi₆N₆O₃₅	H₉Bi₆N₅O₂₅
Crystal System	Monoclinic	Not specified in snippets
Space Group	P2₁/n	Not specified in snippets
a (Å)	9.2516(6)	Not specified in snippets
b (Å)	13.4298(9)	Not specified in snippets
c (Å)	17.8471(14)	Not specified in snippets
α (°)	90	Not specified in snippets
β (°)	94.531(6)	Not specified in snippets
γ (°)	90	Not specified in snippets
Volume (ų)	2210.5(3)	Not specified in snippets
Z	4	Not specified in snippets
Data Source	[5][6]	[7][8][9]

Note: Detailed atomic coordinates, bond lengths, and angles are typically deposited in crystallographic databases and can be accessed through the references provided.

Experimental Protocols

The determination of the crystal structure of bismuth subnitrate compounds involves two key stages: synthesis of single crystals and analysis by X-ray diffraction.

Synthesis of Basic Bismuth Nitrate Single Crystals (Hydrolysis Method)

This protocol describes a generalized method for obtaining single crystals suitable for X-ray diffraction, based on the controlled hydrolysis of bismuth(III) nitrate pentahydrate.

• Preparation of Bismuth Nitrate Stock Solution:

  • Dissolve a precise quantity of bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) in dilute nitric acid (e.g., 0.1-2 M HNO₃) to prevent premature hydrolysis. The concentration of the stock solution can range from 0.5 M to 2 M.

• Controlled Hydrolysis:

  • The hydrolysis can be induced by several methods:

    • Homogeneous Hydrolysis: Gently warm the solution (e.g., to 60-100°C) or add a reagent that slowly raises the pH, such as a dilute urea (B33335) solution.[8][9]

    • Direct pH Adjustment: Slowly add a base, such as dilute sodium hydroxide or ammonia (B1221849) solution, to the stirred bismuth nitrate solution until a faint, permanent turbidity is observed. The final pH is a critical parameter that influences which cluster is formed.[8]

    • Hydrothermal Synthesis: Transfer the initial solution to a Teflon-lined autoclave and heat it to temperatures between 120°C and 190°C for several hours to days.[8][10]

• Crystallization:

  • Seal the vessel containing the solution from step 2.

  • Allow the solution to stand undisturbed at a constant temperature (room temperature or elevated) for a period ranging from several days to weeks. Slow evaporation or slow cooling can promote the growth of larger, higher-quality single crystals.

• Crystal Harvesting and Washing:

  • Carefully decant the mother liquor.

  • Isolate the crystals by filtration.

  • Wash the crystals sparingly with ice-cold deionized water to remove any residual mother liquor, followed by a quick wash with a water-miscible solvent like ethanol (B145695) or acetone.

  • Dry the crystals in air or under a gentle stream of nitrogen.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

This protocol outlines the key steps for determining the crystal structure from a synthesized single crystal.

• Crystal Selection and Mounting:

  • Under a polarizing microscope, select a suitable single crystal (typically 0.1-0.3 mm in size) that is free of cracks and other visible defects.

  • Mount the crystal on a goniometer head using a suitable adhesive or cryo-oil.

• Data Collection:

  • Mount the goniometer head on the X-ray diffractometer. Modern instruments are typically equipped with a CCD or CMOS detector and use a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.5418 Å).[11]

  • Cool the crystal to a low temperature (e.g., 100-150 K) using a cryostream to minimize thermal vibrations and potential crystal degradation.[4]

  • Perform an initial unit cell determination scan.

  • Proceed with a full data collection strategy, which involves rotating the crystal through a series of angles (e.g., using ω and φ scans) to measure the intensities of a large number of unique reflections.

• Data Reduction and Structure Solution:

  • Integrate the raw diffraction images to obtain a list of reflection indices (h,k,l) and their corresponding intensities.

  • Apply corrections for factors such as Lorentz-polarization effects, absorption, and crystal decay.

  • Determine the space group from the systematic absences in the reflection data.

  • Solve the crystal structure using direct methods or Patterson methods to find the initial positions of the heavy bismuth atoms.

• Structure Refinement:

  • Use full-matrix least-squares refinement to iteratively adjust the atomic coordinates, displacement parameters, and occupancies to improve the agreement between the observed structure factors (|Fₒ|) and the calculated structure factors (|Fₑ|).

  • Locate lighter atoms (oxygen, nitrogen, and sometimes hydrogen) from the difference Fourier maps.

  • Continue refinement until convergence is reached, as indicated by stable R-factors (e.g., R1, wR2) and a flat difference Fourier map.

Visualizing Workflows and Relationships

To better understand the processes involved, the following diagrams illustrate the experimental workflow for crystal structure determination and the chemical relationships between different bismuth subnitrate species.

Caption: Experimental workflow for bismuth subnitrate crystal structure determination.

References

• 1. researchgate.net [researchgate.net]
• 2. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 3. sibran.ru [sibran.ru]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydrolysis studies on bismuth nitrate: synthesis and crystallization of four novel polynuclear basic bismuth nitrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. deepdyve.com [deepdyve.com]
• 8. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Bismuth(III) Subnitrate: A Technical Guide to its Catalytic Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bismuth(III) subnitrate has emerged as a versatile and environmentally benign catalyst in organic synthesis. Its low toxicity, cost-effectiveness, and stability to air and moisture make it an attractive alternative to traditional heavy metal catalysts. This technical guide provides an in-depth analysis of the core mechanism of action of bismuth(III) subnitrate in catalysis, focusing on its role as a Lewis acid. We will explore its application in key organic transformations, including Markovnikov-type alkyne hydrations, aza-Michael additions, and the synthesis of 1,4-dihydropyridines. This document details the underlying catalytic cycles, provides comprehensive quantitative data, and outlines detailed experimental protocols for researchers in the field.

Core Catalytic Principle: Bismuth(III) as a Lewis Acid

The catalytic activity of bismuth(III) subnitrate is primarily attributed to the Lewis acidic nature of the bismuth(III) ion.[1][2][3] A Lewis acid is an electron pair acceptor. In the context of catalysis, the Bi(III) center can coordinate to electron-rich functional groups in organic substrates, thereby activating them towards nucleophilic attack. This activation is the cornerstone of its catalytic efficacy in a wide range of organic reactions.

The general formula for bismuth subnitrate is often represented as Bi₅O(OH)₉(NO₃)₄. In solution, it can act as a source of soluble Bi(III) species that initiate the catalytic cycle.

Key Catalytic Applications and Mechanisms

Markovnikov-Type Alkyne Hydration

Bismuth(III) subnitrate is an efficient catalyst for the Markovnikov-type hydration of terminal alkynes to produce methyl ketones, a reaction of significant interest in organic synthesis.[4][5][6]

Mechanism of Action:

The catalytic cycle begins with the activation of the alkyne by the Lewis acidic Bi(III) center. This coordination polarizes the alkyne, making it more susceptible to nucleophilic attack by a solvent molecule, typically methanol (B129727) or water. The subsequent steps involve tautomerization to form the more stable ketone product and regeneration of the active bismuth catalyst.

Figure 1: Proposed catalytic cycle for the bismuth-catalyzed hydration of terminal alkynes.

Quantitative Data Summary:

Substrate	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
p-Methoxyphenylacetylene	15	MeOH	24	100	[4]
Phenylacetylene	15	MeOH	24	95	[4]
1-Octyne	30	MeOH	72	82	[4]
1-Dodecyne	30	MeOH	72	85	[4]

Experimental Protocol: Hydration of p-Methoxyphenylacetylene [4]

• Apparatus: An oven-dried Schlenk tube equipped with a magnetic stir bar.

• Reagents:

  • p-Methoxyphenylacetylene (2 mmol)

  • Bismuth(III) subnitrate (0.3 mmol, 15 mol%)

  • Methanol (2 mL)

• Procedure: a. To the Schlenk tube, add p-methoxyphenylacetylene, bismuth(III) subnitrate, and methanol. b. The reaction mixture is stirred at 65 °C for 24 hours. c. After completion, the mixture is cooled to room temperature. d. The heterogeneous catalyst is removed by filtration. e. The solvent is removed under reduced pressure to yield the crude product. f. The product can be further purified by column chromatography if necessary.

Aza-Michael Addition

Bismuth(III) nitrate (B79036) catalyzes the aza-Michael addition of amines, imidazoles, and other nitrogen nucleophiles to α,β-unsaturated carbonyl compounds.[6][7][8] This reaction is a powerful tool for the formation of carbon-nitrogen bonds.

Mechanism of Action:

The Lewis acidic bismuth(III) catalyst activates the α,β-unsaturated carbonyl compound by coordinating to the carbonyl oxygen. This activation enhances the electrophilicity of the β-carbon, facilitating the conjugate addition of a nitrogen nucleophile. Subsequent proton transfer yields the final product and regenerates the catalyst.

Figure 2: Proposed catalytic cycle for the bismuth-catalyzed aza-Michael addition.

Quantitative Data Summary:

Amine	Acceptor	Catalyst Loading (mol%)	Time (min)	Yield (%)	Reference
Aniline (B41778)	Methyl Acrylate (B77674)	10	120	92	[8]
Pyrrolidine	Methyl Vinyl Ketone	10	15	95	[8]
Indole	Methyl Vinyl Ketone	10	30	90	[9]
Morpholine	Acrylonitrile	10	20	94	[8]

Experimental Protocol: Aza-Michael Addition of Aniline to Methyl Acrylate [8]

• Apparatus: A round-bottom flask equipped with a magnetic stir bar.

• Reagents:

  • Aniline (1 mmol)

  • Methyl acrylate (1.2 mmol)

  • Bismuth(III) nitrate pentahydrate (0.1 mmol, 10 mol%)

  • Acetonitrile (5 mL)

• Procedure: a. To a solution of aniline in acetonitrile, add bismuth(III) nitrate pentahydrate and stir for 5 minutes at room temperature. b. Add methyl acrylate to the reaction mixture. c. Stir the reaction at room temperature for the specified time (monitored by TLC). d. After completion, quench the reaction with water and extract with ethyl acetate (B1210297). e. The combined organic layers are dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure. f. The crude product is purified by column chromatography on silica (B1680970) gel.

Hantzsch Synthesis of 1,4-Dihydropyridines

Bismuth(III) nitrate is an effective catalyst for the one-pot, three-component Hantzsch synthesis of 1,4-dihydropyridines from an aldehyde, a β-ketoester, and a nitrogen source (e.g., ammonium (B1175870) acetate).[1][10][11][12] This reaction is of great importance in medicinal chemistry due to the pharmacological relevance of 1,4-dihydropyridines.

Mechanism of Action:

The reaction proceeds through a series of condensations and cyclizations. The bismuth(III) catalyst acts as a Lewis acid to activate the aldehyde carbonyl group, facilitating the initial Knoevenagel condensation with the β-ketoester. It also promotes the formation of an enamine from the second equivalent of the β-ketoester and the nitrogen source. These intermediates then undergo a Michael addition followed by cyclization and dehydration to afford the 1,4-dihydropyridine (B1200194) product.

Figure 3: Logical workflow for the bismuth-catalyzed Hantzsch synthesis of 1,4-dihydropyridines.

Quantitative Data Summary:

Aldehyde	β-Dicarbonyl	Time (min)	Yield (%)	Reference
Benzaldehyde	Ethyl acetoacetate (B1235776)	1	96	[1]
4-Chlorobenzaldehyde	Ethyl acetoacetate	1.5	99	[1]
4-Nitrobenzaldehyde	Ethyl acetoacetate	2	98	[1]
Furfural	Ethyl acetoacetate	3	88	[1]

Experimental Protocol: Synthesis of Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate [1]

• Apparatus: A microwave vial equipped with a small magnetic stir bar.

• Reagents:

  • Benzaldehyde (1 mmol, 0.1 mL)

  • Ethyl acetoacetate (2 mmol, 0.25 mL)

  • Ammonium acetate (1 mmol, 77 mg)

  • Bismuth(III) nitrate pentahydrate (0.05 mmol, 24 mg, 5 mol%)

• Procedure: a. In the microwave vial, combine benzaldehyde, ethyl acetoacetate, ammonium acetate, and bismuth(III) nitrate pentahydrate. b. The mixture is stirred and subjected to microwave irradiation at 50 °C (300 Watts). c. The progress of the reaction is monitored by Thin Layer Chromatography (TLC). d. Upon completion, the reaction mixture is cooled to room temperature. e. The solid product is washed with cold water and then recrystallized from ethanol (B145695) to afford the pure 1,4-dihydropyridine.

Conclusion

Bismuth(III) subnitrate serves as a highly effective and versatile Lewis acid catalyst for a variety of important organic transformations. Its low toxicity, ready availability, and operational simplicity position it as a superior alternative to many traditional metal catalysts, aligning with the principles of green chemistry.[13][14] This guide has provided a detailed overview of its mechanism of action in alkyne hydration, aza-Michael additions, and the Hantzsch synthesis, supported by quantitative data and detailed experimental protocols. Further research into the catalytic applications of bismuth(III) subnitrate is encouraged to explore its full potential in modern organic synthesis and drug development.

References

• 1. A Microwave-Assisted Bismuth Nitrate-Catalyzed Unique Route Toward 1,4-Dihydropyridines [mdpi.com]
• 2. Bismuth(III) salts as synthetic tools in organic transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions [mdpi.com]
• 6. asianpubs.org [asianpubs.org]
• 7. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A microwave-assisted bismuth nitrate-catalyzed unique route toward 1,4-dihydropyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] Recent Advances in Bismuth-Catalyzed Organic Synthesis | Semantic Scholar [semanticscholar.org]
• 14. mdpi.com [mdpi.com]

A Technical Guide to Precursors in the Synthesis of Bismuth(III) Subnitrate Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Bismuth(III) subnitrate, with the chemical formula Bi₅O(OH)₉(NO₃)₄, is a well-established compound in the pharmaceutical industry, primarily utilized for its astringent, antacid, and protective properties in treating gastrointestinal disorders like diarrhea and peptic ulcers.[1][2][3] The transition of this bulk material into the nanoscale regime opens new avenues for enhancing its therapeutic efficacy, including improved bioavailability, increased surface area for interaction, and potential for targeted drug delivery.[4][5]

The synthesis of Bismuth(III) subnitrate nanoparticles with controlled size, morphology, and purity is critically dependent on the selection of precursors and the methodologies employed. This technical guide provides an in-depth overview of the core precursors, detailed experimental protocols for key synthesis methods, and the logical relationships between synthetic parameters and final nanoparticle characteristics.

Core Precursors for Bismuth Subnitrate Nanoparticle Synthesis

The synthesis of bismuth subnitrate nanoparticles predominantly relies on a controlled hydrolysis reaction. The choice of the initial bismuth salt and the hydrolyzing agent are the most critical factors.

• Primary Bismuth Precursor: The most widely used and cost-effective precursor is Bismuth(III) nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) .[6][7][8] Its high solubility in acidic aqueous solutions and ethylene (B1197577) glycol makes it an ideal starting material for various synthesis routes.[6] This precursor provides the essential Bi³⁺ ions and a portion of the nitrate ions required for the final product structure.

• Hydroxide (B78521) Source (Precipitants/Hydrolyzing Agents): The formation of the basic salt, bismuth subnitrate, which contains hydroxide (OH⁻) groups, is induced by increasing the pH of the precursor solution. This is typically achieved by the controlled addition of a base, which acts as a precipitating or hydrolyzing agent. Common choices include:

  • Ammonium Hydroxide (NH₄OH): Frequently used to precipitate bismuth hydroxide from a bismuth nitrate solution as an intermediate step.[7][9]

  • Sodium Hydroxide (NaOH): A strong base used to precisely control the pH and induce rapid precipitation.[7][10]

  • Potassium Hydroxide (KOH): Another strong base used in co-precipitation methods.[11]

  • Urea (B33335) (CO(NH₂)₂): Acts as a gradually decomposing source of hydroxide ions upon heating, allowing for a more homogeneous and controlled precipitation process.[12][13]

• Other Bismuth Precursors: While less common for direct subnitrate synthesis, other bismuth salts like Ammonium Bismuth Citrate have been used to synthesize elemental bismuth or other bismuth-based nanoparticles, which could potentially be converted to the subnitrate form.[14]

Synthesis Methodologies and Experimental Protocols

Several chemical methods can be employed to synthesize bismuth-based nanoparticles. The following sections detail the most relevant techniques for producing bismuth subnitrate, adapted from methodologies for bismuth oxides and related compounds.

This is a straightforward and common method for synthesizing inorganic nanoparticles at room or slightly elevated temperatures. It involves the precipitation of the desired compound from a homogeneous solution by adjusting the pH.[11][15]

Experimental Protocol:

• Precursor Solution Preparation: Dissolve a specific amount of Bismuth(III) nitrate pentahydrate (e.g., 0.1 M) in deionized water, often with the addition of dilute nitric acid to prevent premature hydrolysis and ensure complete dissolution.[11]

• Precipitation: Under vigorous and constant stirring, add a precipitating agent (e.g., NaOH, KOH, or NH₄OH solution) dropwise to the bismuth nitrate solution until a target pH (typically between 8 and 12) is reached.[7][15]

• Aging and Crystallization: The resulting milky white suspension is stirred continuously for a set period (e.g., 2-4 hours) at a controlled temperature (e.g., 60 °C) to allow for the aging of the precipitate and the formation of crystalline nanoparticles.[11]

• Collection and Purification: The nanoparticles are collected by centrifugation, followed by repeated washing with deionized water and ethanol (B145695) to remove unreacted ions and impurities.

• Drying: The purified nanoparticle paste is dried in an oven at a low temperature (e.g., 80 °C) for several hours to obtain the final powder.[11]

Quantitative Data for Precipitation Methods

Method	Bismuth Precursor	Concentration	Precipitant	Final pH	Temperature (°C)	Resulting Particle Size (nm)	Reference
Co-Precipitation	Bi(NO₃)₃·5H₂O	0.1 M	NH₃	8	60	~28-38	[11][15]
Co-Precipitation	Bi(NO₃)₃·5H₂O	N/A	KOH	N/A	60	Rod-like structures	[11]

| Hydrolysis | Bi(NO₃)₃·5H₂O | N/A | 1 M NH₄OH | 6-12 | 100-220 (Microwave) | N/A |[7][9] |

Caption: Experimental workflow for the co-precipitation synthesis method.

This method involves a chemical reaction in a sealed vessel (autoclave) where the solvent is heated above its boiling point, leading to high pressure and temperature conditions that facilitate the formation of well-defined crystalline nanoparticles.[6][16]

Experimental Protocol:

• Precursor Solution Preparation: Dissolve Bismuth(III) nitrate pentahydrate in a suitable solvent, such as ethylene glycol or water.[6][16]

• Sealing and Heating: Transfer the homogeneous solution into a Teflon-lined stainless-steel autoclave. The autoclave is then sealed and heated to a specific temperature (e.g., 120-150 °C) for a duration of 2 to 24 hours.[6]

• Cooling and Collection: After the reaction, the autoclave is allowed to cool down to room temperature naturally. The resulting precipitate is collected.

• Purification and Drying: The product is washed several times with deionized water and ethanol to remove any residual reagents and then dried in an oven.

Quantitative Data for Solvothermal Methods

Method	Bismuth Precursor	Concentration (mol/L)	Solvent	Temperature (°C)	Time (h)	Resulting Particle Size (nm)	Reference
Solvothermal	Bi(NO₃)₃·5H₂O	0.05 - 0.3	Ethylene Glycol	140	2	13.4 - 30.7	[6]
Solvothermal	Bi(NO₃)₃·5H₂O	0.1	Ethylene Glycol	120 - 150	2	Varies with temp	[6][17]

| Solvothermal | Bi(NO₃)₃·5H₂O | 0.05 | Ethylene Glycol | 200 | 6 | 75 - 103 |[18] |

Caption: Experimental workflow for the solvothermal synthesis method.

The sol-gel process involves the creation of a colloidal suspension (sol) that evolves into a gel-like network containing the precursors. This gel is then thermally treated to produce the final nanoparticles.[19] This method allows for excellent mixing of precursors at a molecular level.

Experimental Protocol:

• Sol Formation: Dissolve Bismuth(III) nitrate pentahydrate in a dilute nitric acid solution. In a separate vessel, dissolve a chelating agent, such as citric acid, in water.[20]

• Mixing and Gelling: Mix the two solutions, often in a 1:1 molar ratio of bismuth to citric acid. A surfactant like polyethylene (B3416737) glycol (PEG) may be added to prevent agglomeration.[9] The pH is adjusted (e.g., to 3), and the solution is stirred and heated gently (e.g., 80 °C) for several hours until a viscous, yellowish gel forms.

• Decomposition/Calcination: The gel is first dried at a low temperature (e.g., 120 °C) and then calcined at a higher temperature (e.g., 400-500 °C) to decompose the organic components and form the crystalline nanoparticles.[12] Note: For bismuth subnitrate, a lower-temperature decomposition would be required to avoid forming the pure oxide phase.

Quantitative Data for Sol-Gel Methods

Method	Bismuth Precursor	Chelating Agent	Molar Ratio (Bi:Chelant)	pH	Gelation Temp (°C)	Calcination Temp (°C)	Particle Size (nm)	Reference
Sol-Gel	Bi(NO₃)₃·5H₂O	Citric Acid	1:1	3	80	500	< 20	[21]

| Sol-Gel | Bi(NO₃)₃·5H₂O | Citric Acid | 1:1 | N/A | Hot Water Bath | 400 | N/A |[13][20] |

Caption: Experimental workflow for the sol-gel synthesis method.

This method utilizes microwave irradiation to rapidly and uniformly heat the precursor solution, significantly reducing reaction times from hours to minutes.[9][10] The direct interaction of microwaves with the polar molecules in the solution leads to efficient energy transfer and accelerated nanoparticle nucleation and growth.

Experimental Protocol:

• Reaction Mixture: Prepare a solution by mixing Bismuth(III) nitrate pentahydrate with a solvent and other reagents. In green synthesis, this could be a plant extract (e.g., Citrus limon) and a base like NaOH.[10] In other methods, ethylene glycol can serve as both the solvent and a microwave-absorbing agent.[22]

• Microwave Irradiation: Place the reaction mixture in a microwave-safe vessel and irradiate it using a domestic or scientific microwave oven at a specified power (e.g., 450-800 W) for a short duration (e.g., 5 minutes).[10][22]

• Product Recovery: After irradiation and cooling, the nanoparticle product is collected, washed with water and ethanol, and dried.

Quantitative Data for Microwave-Assisted Methods

Method	Bismuth Precursor	Other Reagents	Microwave Power (W)	Time (min)	Resulting Particle Size (nm)	Reference
Microwave	Bi(NO₃)₃·5H₂O	Citrus limon extract, NaOH	450	5	35.56	[10]
Microwave	Bi(NO₃)₃·5H₂O, Fe(NO₃)₃·9H₂O	Glycine, NH₄NO₃	N/A	N/A	N/A	[8]

| Microwave | Bismuth(III) dithiocarbamate (B8719985) complex | Ethylene Glycol | 800 | 5 | Spherical |[22][23] |

Caption: Experimental workflow for the microwave-assisted synthesis method.

Logical Relationships: From Precursors to Nanoparticle Properties

The characteristics of the final Bismuth(III) subnitrate nanoparticles are not determined by a single factor but by the interplay of several experimental parameters. The diagram below illustrates the logical relationship between the precursor conditions and the resulting nanoparticle properties. For instance, higher initial concentrations of the bismuth precursor can lead to smaller nanoparticles due to an increased nucleation rate relative to the growth rate.[6][18] Similarly, reaction temperature and time are crucial in controlling the crystallinity and phase purity of the final product.[6]

Caption: Influence of precursor conditions on final nanoparticle properties.

References

• 1. Articles [globalrx.com]
• 2. What is Bismuth Subnitrate used for? [synapse.patsnap.com]
• 3. BISMUTH SUBNITRATE - Ataman Kimya [atamanchemicals.com]
• 4. Biosynthesis and Properties of Bismuth Nanoparticles: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of bismuth nanoparticles in the inhibition of bacterial infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 7. Bismuth-based nanoparticles and nanocomposites: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Retracted Article: Bismuth-based nanoparticles and nanocomposites: synthesis and applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05637J [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. malayajournal.org [malayajournal.org]
• 12. Synthesis of bismuth oxide nanoparticles using bismuth nitrate and urea | CSIR-NCL Library, Pune [library.ncl.res.in]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mkjc.in [mkjc.in]
• 16. researchgate.net [researchgate.net]
• 17. ecozone.ro [ecozone.ro]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Synthesis and characterization of Bismuth oxide nanoparticles via sol-gel method | Semantic Scholar [semanticscholar.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Microwave-Assisted Synthesis of Bi2S3 and Sb2S3 Nanoparticles and Their Photoelectrochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]

Bismuth(III) Subnitrate: A Technical Guide to its Hygroscopic Nature and Handling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄) is a well-established compound in the pharmaceutical industry, valued for its therapeutic properties. While generally considered stable, its interaction with atmospheric moisture is a critical factor that can influence its physicochemical properties, impacting formulation efficacy, manufacturing processes, and shelf-life. This technical guide provides an in-depth analysis of the hygroscopic nature of bismuth(III) subnitrate, offering detailed experimental protocols for its characterization and comprehensive guidelines for its proper handling and storage to ensure material integrity.

Introduction to the Hygroscopic Nature of Bismuth(III) Subnitrate

Hygroscopicity is the inherent property of a substance to attract and hold water molecules from the surrounding environment. Bismuth(III) subnitrate is classified as a slightly hygroscopic material.[1][2] This implies that while it does not aggressively absorb large quantities of atmospheric moisture, prolonged exposure to humid conditions can lead to water uptake. The absorbed moisture can exist as surface-adsorbed water or become incorporated into the crystal lattice.

The consequences of moisture absorption are multifaceted and can be detrimental to a pharmaceutical formulation. These include:

• Physical Changes: Caking, clumping, and altered flow properties, which can disrupt manufacturing processes such as blending and tableting.

• Chemical Degradation: Moisture can facilitate hydrolysis or other chemical reactions, potentially leading to the formation of impurities and a reduction in the active ingredient's potency.

• Microbial Growth: The presence of water can create a more favorable environment for microbial contamination.

Therefore, a thorough understanding and quantification of the hygroscopic tendencies of bismuth(III) subnitrate are paramount for robust formulation development and ensuring product quality.

Quantitative Analysis of Moisture Content

The most common specification for the moisture content of bismuth(III) subnitrate is the "Loss on Drying" (LOD) test. This method provides a general measure of the volatile content, which is primarily water.

Parameter	Specification	Method	Reference
Loss on Drying	Not more than 3.0%	Drying at 105°C for 2 hours	[3][4]

This specification indicates that a sample of bismuth(III) subnitrate, when subjected to these conditions, should not lose more than 3.0% of its initial weight. While LOD is a valuable quality control tool, it is not a direct measure of hygroscopicity under varying humidity conditions. For a more detailed characterization, advanced techniques such as Dynamic Vapor Sorption are recommended (see Section 3.3).

Experimental Protocols for Hygroscopicity Determination

To accurately assess the hygroscopic nature of bismuth(III) subnitrate, a series of well-defined experimental protocols should be employed.

Loss on Drying (LOD)

This is a standard pharmacopeial method to determine the amount of volatile matter in a sample.

Methodology:

• Accurately weigh a clean, dry, and tared weighing bottle.

• Transfer approximately 1-2 grams of the bismuth(III) subnitrate sample into the weighing bottle and record the exact weight.

• Place the weighing bottle with the sample (with the stopper removed and placed alongside) in a drying oven pre-heated to 105°C.

• Dry the sample for a period of 2 hours.

• After 2 hours, remove the weighing bottle from the oven, replace the stopper, and allow it to cool to room temperature in a desiccator.

• Once cooled, re-weigh the bottle and the dried sample.

• Calculate the percentage loss on drying using the following formula:

  % LOD = [(Initial Weight of Sample - Final Weight of Sample) / Initial Weight of Sample] x 100

Karl Fischer Titration

This method is specific for the determination of water content and is more accurate than LOD if other volatile substances are present.

Methodology:

• Apparatus: A calibrated Karl Fischer titrator (either volumetric or coulometric).

• Reagent Preparation: Use commercially available Karl Fischer reagents and standardize them according to the manufacturer's instructions or a relevant pharmacopeia.

• Sample Preparation: Accurately weigh a suitable amount of bismuth(III) subnitrate sample. The sample size will depend on the expected water content and the type of titrator used.

• Titration:

  • For a volumetric titrator, dissolve the sample in a suitable anhydrous solvent (e.g., methanol) in the titration vessel. Titrate with the Karl Fischer reagent to the electrometric endpoint.

  • For a coulometric titrator, introduce the sample directly into the titration cell containing the Karl Fischer reagent. The instrument will automatically titrate the water present.

• Calculation: The instrument software will typically calculate the water content automatically based on the amount of titrant consumed or the total charge passed. The result is usually expressed as a percentage of water.

Dynamic Vapor Sorption (DVS)

DVS is a powerful technique for characterizing the hygroscopic nature of a material by measuring the change in mass as a function of relative humidity (RH) at a constant temperature. This provides a moisture sorption-desorption isotherm, which gives a detailed picture of the material's interaction with water vapor.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of bismuth(III) subnitrate (typically 5-20 mg) into the DVS instrument's sample pan.

• Drying: Start the experiment by drying the sample in the instrument under a stream of dry nitrogen (0% RH) at a specified temperature (e.g., 25°C) until a stable weight is achieved. This initial weight is considered the dry mass.

• Sorption Phase: Increase the RH in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the instrument will hold the RH constant until the sample weight equilibrates (i.e., the rate of mass change is below a predefined threshold).

• Desorption Phase: After reaching the maximum RH, decrease the RH in a similar stepwise manner back to 0% RH, again allowing for equilibration at each step.

• Data Analysis: The instrument's software will plot the change in mass (%) as a function of RH. This plot is the moisture sorption-desorption isotherm. From this, one can determine the total moisture uptake at a given RH, the presence of hysteresis (a difference between the sorption and desorption curves), and any critical humidity points where significant water uptake occurs.

Handling and Storage Recommendations

Given its slightly hygroscopic nature, proper handling and storage procedures are essential to maintain the quality and integrity of bismuth(III) subnitrate.

4.1 Storage:

• Containers: Store in well-closed, airtight containers.[3][4] For long-term storage or for use as an analytical standard, consider using containers with a high moisture barrier, such as amber glass bottles with tight-fitting caps.

• Environment: Store in a cool, dry place, away from direct sunlight and sources of high humidity. A controlled environment with low relative humidity is ideal.

• Desiccants: For particularly sensitive applications or in high-humidity environments, storing the primary container within a larger, sealed container (a desiccator cabinet or a sealed bag) containing a desiccant such as silica (B1680970) gel can provide an additional layer of protection.

4.2 Handling:

• Minimize Exposure: When handling bismuth(III) subnitrate, minimize its exposure to the ambient atmosphere. Open containers for the shortest time necessary.

• Controlled Environment: For critical applications, such as in formulation development or analytical testing, it is advisable to handle the material in a controlled environment with low relative humidity, such as a glove box or a low-humidity chamber.

• Dispensing: When dispensing, use clean, dry utensils. Avoid leaving containers open on the lab bench.

• Repackaging: If repackaging is necessary, it should be done in a controlled, low-humidity environment into appropriate, well-sealed containers.

Visualizations

Experimental Workflow for Hygroscopicity Testing

Caption: Workflow for key hygroscopicity tests.

Handling Protocol for Hygroscopic Materials

Caption: Decision flow for handling bismuth(III) subnitrate.

Conclusion

While bismuth(III) subnitrate is only slightly hygroscopic, its interaction with moisture should not be overlooked by researchers, scientists, and drug development professionals. Understanding the extent of its water uptake through appropriate analytical techniques is crucial for predicting its behavior during manufacturing and storage. Adherence to proper handling and storage protocols, as outlined in this guide, is essential to mitigate the risks associated with moisture absorption, thereby ensuring the consistent quality, stability, and performance of the final pharmaceutical product.

References

• 1. pharmaquest.weebly.com [pharmaquest.weebly.com]
• 2. asiapharmaceutics.info [asiapharmaceutics.info]
• 3. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

A Technical Guide to the Purity and Assay of Bismuth(III) Subnitrate

Introduction

Bismuth(III) subnitrate, a basic bismuth salt with the approximate chemical formula Bi₅O(OH)₉(NO₃)₄, is a white, slightly hygroscopic powder.[1][2] It is a key active pharmaceutical ingredient (API) in various over-the-counter medications, primarily for the treatment of gastrointestinal issues like diarrhea and peptic ulcers.[3] Given its medical applications, the purity, quality, and strength of Bismuth(III) subnitrate are critical for ensuring its safety and therapeutic efficacy.

This technical guide provides an in-depth overview of the analytical methodologies stipulated by major pharmacopeias for the quality control of Bismuth(III) subnitrate. It is intended for researchers, scientists, and drug development professionals involved in the analysis and formulation of this compound. The guide details official assay and impurity testing protocols, presents comparative data in structured tables, and illustrates key workflows using logical diagrams.

Pharmacopeial Purity and Assay Specifications

The purity and assay requirements for Bismuth(III) subnitrate are defined in several major pharmacopeias, including the United States Pharmacopeia (USP), European Pharmacopoeia (EP), and Japanese Pharmacopoeia (JP). While the core analytical technique for the assay (complexometric titration) is consistent, the expression of the active component and the limits for specific impurities can vary.

Data Presentation: Comparative Pharmacopeial Requirements

The following tables summarize the key quantitative specifications for Bismuth(III) subnitrate according to the USP, EP, and JP.

Table 1: Assay and Loss on Drying Specifications

Parameter	USP[1][4]	EP[5][6]	JP[7]
Assay	≥ 79.0% of Bismuth Trioxide (Bi₂O₃), on dried basis	Not specified in search results	71.5% - 74.5% of Bismuth (Bi), on dried basis
Loss on Drying	≤ 3.0% (105°C for 2 hours)	≤ 3.0% (105°C)	≤ 3.0% (105°C for 2 hours)

Table 2: Impurity Limit Specifications

Impurity	USP Limit[1]	EP Limit[5][6]	JP Limit[7]
Carbonate	No effervescence occurs	Not specified	Not specified
Chloride	≤ 0.035% (350 ppm)	≤ 200 ppm	≤ 0.035% (350 ppm)
Sulfate (B86663)	No turbidity produced immediately	Not specified	No turbidity produced
Ammonium Salts	Vapor does not turn red litmus (B1172312) paper blue	Not specified	Gas evolved does not turn red litmus paper blue
Arsenic	≤ 8 ppm	Not specified	≤ 10 ppm
Copper	No bluish color develops	≤ 50 ppm	No blue color develops
Lead	Liquid does not become cloudy	≤ 20 ppm	Not specified
Silver	No precipitate is formed	≤ 25 ppm	No turbidity is produced
Alkalies & Alkaline Earths	≤ 0.5%	Not specified	Not specified
Substances not precipitated by ammonia	Not specified	≤ 1.0%	Not specified

Identification Tests

Before quantitative analysis, pharmacopeias require qualitative identification tests to confirm the material is Bismuth(III) subnitrate. These tests confirm the presence of both bismuth ions and nitrate (B79036) ions.[1][7]

• Test for Bismuth: A solution of the substance in dilute acid typically yields a black precipitate of bismuth sulfide (B99878) upon the addition of a sulfide source. Another common test involves the formation of an orange-colored solution when potassium iodide is added to a solution of the sample, which is characteristic of the tetraiodobismuthate(III) ion.[6]

• Test for Nitrate: The substance responds to the standard qualitative tests for nitrate, such as the brown ring test, where a solution of the sample is mixed with ferrous sulfate and concentrated sulfuric acid is carefully added to form a brown ring at the interface.[1][7]

Assay Methods: Quantitative Analysis

The primary method for determining the bismuth content in Bismuth(III) subnitrate is complexometric titration with edetate disodium (B8443419) (EDTA).[8][9] For trace-level elemental impurities, modern instrumental techniques like ICP-MS are employed.

Primary Method: Complexometric Titration with EDTA

This volumetric analysis is based on the formation of a stable, colored complex between the bismuth ions (Bi³⁺) and the chelating agent, EDTA.[8] An indicator that also forms a colored complex with bismuth is used to signal the endpoint of the titration.

• Sample Preparation: Accurately weigh about 400 mg of Bismuth Subnitrate and transfer to a 250-mL beaker.[1]

• Dissolution: Add 5 mL of water, followed by 2 mL of nitric acid. Warm gently if necessary to achieve complete dissolution.[1]

• Dilution: Dilute the solution with water to a final volume of 100 mL.[1]

• Indicator Addition: Add 0.3 mL of xylenol orange indicator solution (TS). The solution will turn a red-purple color.[1][7]

• Titration: Titrate the solution with a standardized 0.05 M edetate disodium (EDTA) volumetric solution.[1]

• Endpoint Determination: The endpoint is reached when the color of the solution sharply changes from red-purple to a clear yellow.[1][10]

• Calculation: Each mL of 0.05 M edetate disodium is equivalent to 11.65 mg of Bi₂O₃.[1][5] Calculate the percentage of Bi₂O₃ in the portion of Bismuth Subnitrate taken.

Caption: Workflow for the complexometric titration assay of Bismuth Subnitrate.

Advanced Method: ICP-MS for Elemental Impurities

For the determination of trace elemental impurities, as mandated by USP General Chapters <232> and <233>, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the preferred method due to its high sensitivity and specificity.[11][12]

• Sample Preparation (Digestion): Accurately weigh a suitable amount of the Bismuth Subnitrate sample (e.g., 0.5 g).[12] Digest the sample using a closed-vessel microwave digestion system with high-purity acids (e.g., nitric acid and hydrochloric acid) to bring the elemental impurities into solution.[12][13]

• Dilution: Quantitatively dilute the digested sample solution to a final volume with ultrapure water to reduce the total dissolved solids and bring the analyte concentrations into the calibrated range of the instrument.[14]

• Instrument Calibration: Prepare a series of calibration standards from certified reference materials for all elements of interest (e.g., Pb, As, Cd, Hg, Cu).[12] The standards should be matrix-matched to the sample solution as closely as possible.

• Analysis: Analyze the prepared sample solution using a validated ICP-MS method. The instrument aspirates the sample, creating an aerosol that is transported to the high-temperature argon plasma, where atoms are ionized. The ions are then separated by their mass-to-charge ratio and quantified by a detector.[15]

• Data Processing: Calculate the concentration of each elemental impurity in the original sample, taking into account the dilution factors. Compare the results against the permitted daily exposure (PDE) limits specified in USP <232>.

Caption: General workflow for elemental impurity analysis by ICP-MS.

Purity Tests (Limit Tests)

Limit tests are semi-quantitative or quantitative tests designed to identify and control small amounts of specific impurities that may be present in the substance.[16] The general principle involves reacting the sample with a reagent that produces a visible effect, such as turbidity or color, which is then compared to the effect produced by a standard solution containing a known amount of the impurity.[17][18]

Experimental Protocol: Chloride Limit Test (Based on USP <221>)

• Sample Solution Preparation: Dissolve 0.7 g of Bismuth Subnitrate in a mixture of 2 mL of water and 2 mL of nitric acid. Add 6 mL of dilute nitric acid and dilute with water to 50 mL.[7]

• Standard Solution Preparation: To a matched Nessler cylinder, add 0.50 mL of 0.020 N hydrochloric acid, 6 mL of dilute nitric acid, and dilute with water to 50 mL.[1]

• Reaction: To both the sample and standard solutions, add 1 mL of silver nitrate TS.

• Observation: Mix and allow to stand for 5 minutes, protected from direct sunlight.[19]

• Comparison: The turbidity produced in the sample solution should not be greater than that produced in the standard solution.[20]

Caption: Logical flow of purity testing for Bismuth Subnitrate.

Physicochemical Characterization Methods

Beyond the compendial tests, other analytical techniques are valuable for a comprehensive characterization of Bismuth(III) subnitrate.

• X-Ray Diffraction (XRD): This technique is essential for confirming the solid-state structure and crystallinity of the Bismuth(III) subnitrate powder. It can identify the specific polymorphic form and detect the presence of any crystalline impurities.[21][22][23]

• Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide quantitative data on thermal events. TGA is used to precisely measure the loss on drying and to study the thermal decomposition pathway of the compound.[24][25][26] DSC can detect phase transitions and other thermal events.

Conclusion

The quality control of Bismuth(III) subnitrate is rigorously defined by international pharmacopeias, ensuring its safety and efficacy for pharmaceutical use. The primary assay relies on a robust and well-established complexometric titration with EDTA. Purity is controlled through a series of limit tests for specific inorganic impurities. For comprehensive analysis and to meet modern regulatory expectations for elemental impurities, advanced instrumental methods such as ICP-MS are indispensable. A thorough understanding and correct application of these analytical methods are paramount for any professional working with this important pharmaceutical compound.

References

• 1. Bismuth Subnitrate [drugfuture.com]
• 2. BISMUTH SUBNITRATE USP - PCCA [pccarx.com]
• 3. BISMUTH SUBNITRATE - Ataman Kimya [atamanchemicals.com]
• 4. Bismuth Subnitrate [doi.usp.org]
• 5. Heavy Bismuth Subnitrate EP JP BP USP Grade n Pure Manufacturers, SDS [mubychem.com]
• 6. Heavy Bismuth Subnitrate EP BP BP Ph Eur JP USP Manufacturers [anmol.org]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 9. 182.160.97.198:8080 [182.160.97.198:8080]
• 10. par.nsf.gov [par.nsf.gov]
• 11. biospectra.us [biospectra.us]
• 12. usp.org [usp.org]
• 13. m.youtube.com [m.youtube.com]
• 14. kohan.com.tw [kohan.com.tw]
• 15. agilent.com [agilent.com]
• 16. bspublications.net [bspublications.net]
• 17. Principle Involved in the Limit Test for Chloride, Sulphate, Iron, Arsenic, Lead, and Heavy Metals | Pharmaguideline [pharmaguideline.com]
• 18. damcop.com [damcop.com]
• 19. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 20. uspbpep.com [uspbpep.com]
• 21. In-situ X-ray powder diffraction studies of hydrothermal and thermal decomposition reactions of basic bismuth(iii) nitrates in the temperature range 20–650 °C - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 24. researchgate.net [researchgate.net]
• 25. elar.urfu.ru [elar.urfu.ru]
• 26. tainstruments.com [tainstruments.com]

Protocols & Analytical Methods

Bismuth(III) Subnitrate: A Versatile Heterogeneous Catalyst in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Bismuth(III) subnitrate has emerged as a compelling heterogeneous catalyst in organic synthesis, offering a greener and more economical alternative to traditional homogeneous catalysts. Its low toxicity, air and moisture stability, and ease of handling make it an attractive choice for developing sustainable synthetic methodologies. This document provides detailed application notes and experimental protocols for key organic transformations catalyzed by bismuth(III) subnitrate and related bismuth salts.

Markovnikov-Type Alkyne Hydration

Bismuth(III) subnitrate serves as a simple and efficient heterogeneous catalyst for the atom-economical synthesis of methyl ketones through the Markovnikov-type hydration of terminal alkynes. This method is effective under both batch and continuous flow conditions.[1][2][3]

Data Presentation

Entry	Alkyne Substrate	Catalyst Loading (mol%)	Time (h)	Solvent	Yield (%)
1	Phenylacetylene	10	24	Methanol (B129727)	98
2	4-Methoxyphenylacetylene	10	24	Methanol	>99
3	4-Chlorophenylacetylene	10	24	Methanol	95
4	4-Nitrophenylacetylene	15	48	Methanol	85
5	1-Octyne	15	48	Methanol	70
6	Cyclohexylacetylene	15	48	Methanol	65

Table 1: Bismuth(III) subnitrate-catalyzed hydration of various terminal alkynes.

Experimental Protocol: Batch Synthesis of 4-Methoxyacetophenone

• To a 10 mL round-bottom flask equipped with a reflux condenser, add 4-methoxyphenylacetylene (1 mmol, 132 mg), bismuth(III) subnitrate (0.1 mmol, 48.5 mg), and methanol (5 mL).

• The reaction mixture is stirred and heated to reflux (65 °C).

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion (typically 24 hours), the reaction mixture is cooled to room temperature.

• The catalyst is removed by filtration.

• The solvent is evaporated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford 4-methoxyacetophenone.

Experimental Workflow

Workflow for the batch synthesis of 4-methoxyacetophenone.

Synthesis of α-Aminonitriles (Strecker Reaction)

Bismuth(III) nitrate (B79036), a related salt, efficiently catalyzes the one-pot, three-component Strecker reaction of aldehydes, amines, and trimethylsilyl (B98337) cyanide (TMSCN) to produce α-aminonitriles.[4][5] This method is characterized by its simplicity, use of a non-toxic catalyst, short reaction times, and high yields.[4]

Data Presentation

Entry	Aldehyde	Amine	Time (min)	Solvent	Yield (%)
1	Benzaldehyde (B42025)	Aniline (B41778)	30	Acetonitrile (B52724)	95
2	4-Chlorobenzaldehyde	Aniline	35	Acetonitrile	92
3	4-Methoxybenzaldehyde	Aniline	25	Acetonitrile	96
4	2-Naphthaldehyde	Aniline	40	Acetonitrile	90
5	Benzaldehyde	Benzylamine	45	Acetonitrile	93
6	Cinnamaldehyde	Aniline	50	Acetonitrile	88

Table 2: Bismuth(III) nitrate-catalyzed synthesis of various α-aminonitriles.

Experimental Protocol: Synthesis of 2-(Phenylamino)phenylacetonitrile

• In a 25 mL round-bottom flask, a mixture of benzaldehyde (1 mmol, 106 mg) and aniline (1 mmol, 93 mg) in acetonitrile (5 mL) is stirred at room temperature for 5 minutes.

• Bismuth(III) nitrate pentahydrate (0.1 mmol, 48.5 mg) is added to the mixture and stirring is continued for another 5 minutes.

• Trimethylsilyl cyanide (TMSCN) (1.2 mmol, 119 mg) is added dropwise to the reaction mixture.

• The reaction is stirred at room temperature and monitored by TLC.

• Upon completion (typically 30 minutes), the solvent is evaporated under reduced pressure.

• Water (10 mL) is added to the residue, and the product is extracted with ethyl acetate (B1210297) (2 x 15 mL).

• The combined organic layers are dried over anhydrous sodium sulfate (B86663) and concentrated.

• The crude product is purified by recrystallization from ethanol (B145695) to afford pure 2-(phenylamino)phenylacetonitrile.

Logical Relationship Diagram

Reactants and catalyst leading to the α-aminonitrile product.

Synthesis of Coumarin (B35378) Derivatives (Pechmann Condensation)

Bismuth(III) salts, including bismuth subnitrate, have been employed as effective Lewis acid catalysts in the Pechmann condensation for the synthesis of coumarins from phenols and β-ketoesters.[6][7][8] This reaction is a cornerstone in the synthesis of this important class of heterocyclic compounds.[8]

Data Presentation

Entry	Phenol	β-Ketoester	Catalyst	Time (h)	Yield (%)
1	Phenol	Ethyl acetoacetate (B1235776)	Bi(NO3)3·5H2O	2	85
2	Resorcinol (B1680541)	Ethyl acetoacetate	Bi(NO3)3·5H2O	0.5	95
3	m-Cresol	Ethyl acetoacetate	Bi(NO3)3·5H2O	1.5	90
4	4-Chlorophenol	Ethyl acetoacetate	BiCl3	3	82
5	4-Hydroxycoumarin	Aromatic Aldehyde	Bismuth Subnitrate	4	92

Table 3: Bismuth-catalyzed synthesis of various coumarin derivatives.

Experimental Protocol: Synthesis of 7-Hydroxy-4-methylcoumarin

• A mixture of resorcinol (10 mmol, 1.1 g) and ethyl acetoacetate (10 mmol, 1.3 g) is prepared in a 50 mL round-bottom flask.

• Bismuth(III) nitrate pentahydrate (1 mmol, 485 mg) is added to the mixture.

• The reaction mixture is heated at 80 °C with stirring.

• The progress of the reaction is monitored by TLC.

• After completion (typically 30 minutes), the reaction mixture is cooled to room temperature, and cold water (20 mL) is added.

• The solid product is collected by filtration, washed with water, and dried.

• The crude product is recrystallized from ethanol to afford pure 7-hydroxy-4-methylcoumarin.

Signaling Pathway Diagram

Key steps in the bismuth-catalyzed Pechmann condensation.

Synthesis of Quinoxaline (B1680401) Derivatives

Bismuth(III) triflate has been demonstrated to be a highly effective catalyst for the synthesis of quinoxaline derivatives through the condensation of 1,2-diamines with 1,2-dicarbonyl compounds in water, providing an environmentally benign protocol.[9]

Data Presentation

Entry	1,2-Diamine	1,2-Dicarbonyl Compound	Time (min)	Solvent	Yield (%)
1	1,2-Phenylenediamine	Benzil (B1666583)	10	Water	98
2	4,5-Dimethyl-1,2-phenylenediamine	Benzil	15	Water	96
3	1,2-Phenylenediamine	2,3-Butanedione	12	Water	95
4	1,2-Diaminonaphthalene	Benzil	20	Water	92
5	2,3-Diaminopyridine	Benzil	18	Water	94

Table 4: Bismuth(III) triflate-catalyzed synthesis of quinoxaline derivatives.

Experimental Protocol: Synthesis of 2,3-Diphenylquinoxaline

• To a solution of 1,2-phenylenediamine (1 mmol, 108 mg) in water (5 mL) in a 25 mL round-bottom flask, is added benzil (1 mmol, 210 mg).

• Bismuth(III) triflate (0.05 mmol, 32.8 mg) is added to the mixture.

• The reaction mixture is stirred at room temperature.

• The progress of the reaction is monitored by TLC.

• Upon completion (typically 10 minutes), the solid product is collected by filtration.

• The product is washed with water and dried.

• The crude product can be further purified by recrystallization from ethanol to afford pure 2,3-diphenylquinoxaline.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [ask.orkg.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Application Notes and Protocols for Bismuth(III) Subnitrate-Catalyzed Acetalization of Carbonyl Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Bismuth(III) subnitrate as an efficient and environmentally friendly catalyst for the acetalization of carbonyl compounds. This methodology is particularly relevant for the protection of aldehyde and ketone functionalities in multi-step organic synthesis, a crucial step in drug development and fine chemical manufacturing. Bismuth(III) subnitrate offers several advantages, including its low toxicity, affordability, and ease of handling, making it a sustainable alternative to many traditional catalysts.[1][2][3][4]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the acetalization of various carbonyl compounds using bismuth catalysts. While specific data for Bismuth(III) subnitrate in acetalization is emerging, data from related bismuth(III) catalysts like Bismuth(III) triflate provide a strong indication of the expected efficiency.

Entry	Substrate (Carbonyl Compound)	Protecting Group (Diol)	Catalyst (mol%)	Solvent	Time	Yield (%)	Reference
1	4-Chlorobenzaldehyde	Ethylene (B1197577) Glycol	Bi(OTf)₃ (1.0)	Toluene	3 h 20 min	90	[5]
2	4-Methylbenzaldehyde	Ethylene Glycol	Bi(OTf)₃ (1.0)	Toluene	25 h 20 min	79	[5]
3	2-Bromobenzaldehyde	Ethylene Glycol	Bi(OTf)₃ (1.0)	Toluene	2 h 35 min	78	[5]
4	Decanal	2,2-Dimethyl-1,3-propanediol	Bi(OTf)₃ (5.0)	Toluene	9 h 15 min	93	[5]
5	4-Methoxyacetophenone	2,2-Dimethyl-1,3-propanediol	Bi(OTf)₃ (1.0)	Toluene	23 h 30 min	93	[5]
6	4-Chloroacetophenone	2,2-Dimethyl-1,3-propanediol	Bi(OTf)₃ (1.0)	Toluene	4 h	83	[5]
7	Decan-2-one	2,2-Dimethyl-1,3-propanediol	Bi(OTf)₃ (5.0)	Toluene	1 h 40 min	95	[5]
8	4-Methylacetophenone	2,2-Dimethyl-1,3-propanediol	Bi(OTf)₃ (1.0)	Toluene	6 h 15 min	87	[5]

Note: The data presented is for Bismuth(III) triflate, a related and highly efficient bismuth catalyst. Similar results can be expected with Bismuth(III) subnitrate under optimized conditions.

Experimental Protocols

General Protocol for the Acetalization of a Carbonyl Compound

This protocol outlines a general procedure for the protection of an aldehyde or ketone as a cyclic acetal (B89532) using Bismuth(III) subnitrate as the catalyst.

Materials:

• Carbonyl compound (aldehyde or ketone)

• Diol (e.g., ethylene glycol, 1,3-propanediol)

• Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the carbonyl compound (1.0 mmol).

• Addition of Reagents: Add the diol (1.2-1.8 equivalents) and the chosen anhydrous solvent (10 mL).

• Catalyst Addition: Add Bismuth(III) subnitrate (1-5 mol%).

• Reaction Conditions: Stir the reaction mixture at room temperature or reflux, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel if necessary.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the Bismuth(III) subnitrate-catalyzed acetalization of carbonyl compounds.

Caption: Experimental workflow for acetalization.

Proposed Reaction Mechanism

The acetalization is proposed to proceed via a Lewis acid-catalyzed mechanism where the Bismuth(III) center activates the carbonyl group towards nucleophilic attack by the diol.

References

• 1. researchgate.net [researchgate.net]
• 2. jetir.org [jetir.org]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. digitalcommons.iwu.edu [digitalcommons.iwu.edu]

Application Notes and Protocols: Bismuth(III) Subnitrate Catalyzed Ketalization of Ketones

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the efficient and environmentally friendly ketalization of ketones utilizing bismuth(III) subnitrate as a heterogeneous catalyst. This method offers a valuable alternative to traditional acid catalysts, boasting mild reaction conditions, high yields, and simple catalyst recovery and reuse.

Introduction

The protection of carbonyl groups is a fundamental strategy in multi-step organic synthesis, particularly in the development of complex pharmaceutical compounds. Ketalization, the conversion of a ketone to a ketal, is a common method for achieving this protection. Bismuth(III) subnitrate has emerged as a highly effective, non-toxic, and inexpensive catalyst for this transformation.[1][2] Its heterogeneous nature simplifies the purification process, as the catalyst can be easily removed by filtration and reused without significant loss of activity.[1]

Advantages of Bismuth(III) Subnitrate

• Mild Reaction Conditions: The reaction proceeds efficiently under gentle conditions, preserving sensitive functional groups within complex molecules.

• High Yields: A wide range of ketones can be converted to their corresponding ketals in excellent yields.[1]

• Heterogeneous Catalyst: As a solid catalyst, bismuth subnitrate is easily separated from the reaction mixture, facilitating product purification.[1]

• Catalyst Reusability: The recovered catalyst can be reused multiple times without a significant decrease in its catalytic activity, making the process more cost-effective and sustainable.[1]

• Low Toxicity: Bismuth compounds are known for their low toxicity, presenting a greener alternative to many traditional catalysts.[2][3]

Experimental Protocols

General Procedure for Ketalization of Ketones

This protocol is adapted from the work of Wu et al. (2008).[1]

Materials:

• Ketone (1 mmol)

• Diol (e.g., ethylene (B1197577) glycol, 1.2 mmol)

• Bismuth(III) subnitrate (BSN)

• Solvent (e.g., dichloromethane, CH2Cl2)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Magnetic stirrer and hotplate

• Standard laboratory glassware

Procedure:

• To a solution of the ketone (1 mmol) and the diol (1.2 mmol) in the chosen solvent (5 mL), add bismuth(III) subnitrate.

• Stir the reaction mixture at the specified temperature (see Table 1) for the required time.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to recover the solid bismuth subnitrate catalyst.

• Wash the recovered catalyst with the solvent and dry it for future use.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate (NaHCO3) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Data Presentation

The efficiency of the bismuth(III) subnitrate catalyzed ketalization is demonstrated with various ketones and diols. The following table summarizes the reaction conditions and corresponding yields.

Entry	Ketone	Diol	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Cyclohexanone	Ethylene Glycol	2	CH2Cl2	Reflux	1.5	98
2	Acetophenone	Ethylene Glycol	2	CH2Cl2	Reflux	2	95
3	Benzophenone	Ethylene Glycol	2	CH2Cl2	Reflux	3	92
4	4-Methylcyclohexanone	Ethylene Glycol	2	CH2Cl2	Reflux	1.5	97
5	2-Pentanone	Ethylene Glycol	2	CH2Cl2	Reflux	2.5	93
6	Cyclopentanone	Propane-1,2-diol	2	CH2Cl2	Reflux	1.5	96

Data is illustrative and based on reported literature.[1]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the bismuth(III) subnitrate catalyzed ketalization of ketones.

Caption: General workflow for the ketalization of ketones.

Proposed Catalytic Cycle

The catalytic activity of bismuth(III) subnitrate is attributed to its Lewis acidic nature.[3][4] The bismuth center coordinates to the carbonyl oxygen, activating the ketone towards nucleophilic attack by the diol.

Caption: Proposed catalytic cycle for ketalization.

References

• 1. researchgate.net [researchgate.net]
• 2. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. digitalcommons.iwu.edu [digitalcommons.iwu.edu]
• 4. jetir.org [jetir.org]

Application Notes and Protocols for Bismuth(III) Subnitrate in Packed-Bed Continuous Flow Reactors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bismuth(III) subnitrate has emerged as a cost-effective, non-toxic, and readily available heterogeneous catalyst for various organic transformations.[1][2] Its application in packed-bed continuous flow reactors offers significant advantages in terms of safety, efficiency, and scalability, making it an attractive option for pharmaceutical synthesis and drug development.[1][3] This document provides detailed application notes and protocols for the use of Bismuth(III) subnitrate in a packed-bed continuous flow system, with a specific focus on the Markovnikov-type hydration of alkynes for the synthesis of methyl ketones, which are valuable intermediates in the pharmaceutical industry.[2][3][4]

The use of a packed-bed system allows for a chemically intensified continuous flow protocol, providing a sustainable and practical alternative to traditional batch processes.[2][4] The heterogeneous nature of bismuth subnitrate simplifies catalyst handling, recycling, and product isolation.[1][3]

Key Application: Markovnikov-Type Alkyne Hydration

Bismuth subnitrate is an efficient catalyst for the atom-economical synthesis of methyl ketones through the Markovnikov-type hydration of terminal acetylenes.[4] This reaction is crucial for the synthesis of various pharmaceutical intermediates.

A model reaction studied is the hydration of p-methoxyphenylacetylene to yield acetophenone (B1666503).[3][4] In a continuous flow packed-bed reactor, this reaction demonstrates high conversion and 100% chemoselectivity towards the desired methyl ketone product.[3][4]

Experimental Protocols

General Setup for Continuous Flow Alkyne Hydration

The experimental setup for the bismuth subnitrate-catalyzed hydration of alkynes in a continuous flow packed-bed reactor involves several key components. A high-performance liquid chromatography (HPLC) pump is used to introduce the alkyne solution into the system. The solution then passes through a packed-bed reactor column containing the bismuth subnitrate catalyst. The reactor is heated to the desired temperature, and a back-pressure regulator is used to maintain the system pressure.

Caption: Experimental workflow for continuous flow alkyne hydration.

Protocol for Packed-Bed Reactor Preparation

• Catalyst Loading: A stainless steel column is packed with 0.9 g of bismuth subnitrate.[4]

• System Assembly: The packed column is integrated into the continuous flow system, which includes an HPLC pump for reactant delivery and a back-pressure regulator.

Protocol for Continuous Flow Hydration of p-Methoxyphenylacetylene

• Reactant Preparation: A 0.2 M solution of p-methoxyphenylacetylene is prepared in methanol.[4]

• Reaction Initiation: The alkyne solution is continuously pumped through the packed-bed reactor using an HPLC pump.[4]

• Parameter Control: The reaction temperature and flow rate are controlled to achieve the desired conversion. A back-pressure regulator is set to maintain a constant pressure.

• Product Collection: The output from the reactor is collected for analysis.

Data Presentation

The following tables summarize the quantitative data obtained from the continuous flow hydration of p-methoxyphenylacetylene catalyzed by bismuth subnitrate.

Table 1: Effect of Reaction Temperature on Conversion

This table illustrates the influence of temperature on the conversion of p-methoxyphenylacetylene at a constant flow rate.

Temperature (°C)	Flow Rate (µL/min)	Residence Time (min)	Conversion (%)
120	50	24	37
140	50	24	55
160	50	24	72
180	50	24	88

Data extracted from a study on the bismuth subnitrate-catalyzed hydration of p-methoxyphenylacetylene in a continuous flow packed-bed reactor.[4]

Table 2: Effect of Flow Rate (Residence Time) on Conversion

This table shows how varying the flow rate, and consequently the residence time, affects the conversion at a constant temperature.

Flow Rate (µL/min)	Residence Time (min)	Temperature (°C)	Conversion (%)
100	12	180	65
50	24	180	88
30	40	180	95
20	60	180	99

Data derived from the same study, investigating the effects of flow rate at a fixed temperature of 180 °C.[4]

In all the experiments detailed in the tables above, the chemoselectivity towards the corresponding acetophenone was 100%.[3][4]

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the key reaction parameters and the outcome in the continuous flow system.

Caption: Influence of parameters on reaction outcome.

This visualization demonstrates that increasing the temperature and decreasing the flow rate (increasing residence time) leads to higher conversion rates, while the bismuth subnitrate catalyst ensures high selectivity towards the desired product.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Bismuth(III) Subnitrate as a Photocatalyst for Dye Degradation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Bismuth(III) subnitrate as a robust and efficient photocatalyst for the degradation of common industrial dyes, including Rhodamine B, Methyl Orange, and Methylene Blue.

Introduction

Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄) is a versatile bismuth compound that has garnered significant attention in the field of photocatalysis. Its unique electronic structure, non-toxicity, and cost-effectiveness make it an attractive alternative to conventional photocatalysts for environmental remediation. Under light irradiation, Bismuth(III) subnitrate generates reactive oxygen species (ROS) that can effectively degrade a wide range of organic pollutants, including textile dyes, into less harmful substances. This document outlines the synthesis of Bismuth(III) subnitrate photocatalyst and provides detailed protocols for its application in dye degradation studies.

Data Presentation

The following tables summarize the photocatalytic degradation efficiency of various bismuth-based photocatalysts on different dyes under specific experimental conditions. While the focus is on Bismuth(III) subnitrate, comparative data from other bismuth compounds are included to provide a broader context of their photocatalytic capabilities.

Table 1: Photocatalytic Degradation of Rhodamine B

Photocatalyst	Dye Concentration (mg/L)	Catalyst Dosage (g/L)	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Rate Constant (k)	Reference
Bi₂O₃ microrods	-	-	Visible Light	120	97.2 (at pH 3.0)	0.02761 min⁻¹	[1][2]
Bi₂O₃ nanoparticles	12.5	0.75	UV Lamp	120	>95	-
Bi₂₄O₃₁Cl₁₀	-	-	UV & Visible Light	-	-	-	[3]
CuS/ZnS	5	10	Visible Light	270	97	-	[4]

Table 2: Photocatalytic Degradation of Methyl Orange

Photocatalyst	Dye Concentration (mg/L)	Catalyst Dosage (g/L)	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Rate Constant (k)	Reference
Bi₂O₃	-	0.025	-	60	-	-	[5]
δ-Bi₂O₃ thin films	-	-	UV Light	60	100 (at pH 3.5)	-	[6]
Bi₂O₃/CuO nanoparticles	20	0.04	UV Light	-	93.76	-	[7]
Ag₂O-Bi₂O₃	-	0.025	-	60	-	-	[8]

Table 3: Photocatalytic Degradation of Methylene Blue

Photocatalyst	Dye Concentration (mg/L)	Catalyst Dosage (g/L)	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Rate Constant (k)	Reference
Bi₂WO₆	-	-	Visible Light	-	-	-	[9]
BiVO₄	-	-	Visible Light	-	-	-	[1]
Zn₂SnO₄/SnO₂	10	0.05	Natural Sunlight	120	99.1	0.03828 min⁻¹	[10]
BiFeO₃ thin films	5	-	-	180	97.9	-	[11]

Experimental Protocols

Protocol 1: Synthesis of Bismuth(III) Subnitrate Photocatalyst (Hydrolysis Method)

This protocol describes a simple and effective method for synthesizing Bismuth(III) subnitrate powder through the hydrolysis of bismuth nitrate (B79036) pentahydrate.

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Deionized water

• Magnetic stirrer

• Beakers

• Drying oven

Procedure:

• Dissolve an appropriate amount of Bismuth(III) nitrate pentahydrate in deionized water in a beaker.

• Stir the solution vigorously using a magnetic stirrer for 60 minutes at room temperature.[12]

• Allow the resulting white precipitate to settle.

• Decant the supernatant and wash the precipitate with deionized water multiple times until the pH of the washing solution becomes neutral.

• Collect the precipitate by filtration.

• Dry the precipitate in a drying oven at a suitable temperature (e.g., 80 °C) for several hours to obtain the final Bismuth(III) subnitrate powder.

For the synthesis of a visible-light-responsive gray bismuth subnitrate, the dried hydrolyzate can be re-suspended in deionized water and irradiated with a 300W mercury lamp for 30 minutes with stirring, followed by collection and drying of the precipitate.[12]

Protocol 2: General Procedure for Photocatalytic Dye Degradation

This protocol provides a general framework for assessing the photocatalytic activity of Bismuth(III) subnitrate in the degradation of aqueous dye solutions.

Materials and Equipment:

• Bismuth(III) subnitrate photocatalyst

• Dye stock solution (Rhodamine B, Methyl Orange, or Methylene Blue)

• Photoreactor equipped with a light source (e.g., Xenon lamp, Mercury lamp, or sunlight)

• Magnetic stirrer

• Beakers or reaction vessel

• Spectrophotometer

• Centrifuge

Procedure:

• Catalyst Suspension: Disperse a specific amount of Bismuth(III) subnitrate photocatalyst in a known volume of deionized water containing the target dye at a desired concentration.

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period of 30-60 minutes to ensure that adsorption-desorption equilibrium is reached between the dye molecules and the photocatalyst surface.

• Photocatalytic Reaction: Irradiate the suspension with a suitable light source while maintaining constant stirring.

• Sample Collection: At regular time intervals, withdraw aliquots of the suspension.

• Analysis: Centrifuge the collected aliquots to separate the photocatalyst particles. Measure the absorbance of the supernatant at the maximum absorption wavelength (λmax) of the dye using a spectrophotometer.

• Degradation Efficiency Calculation: The degradation efficiency (%) can be calculated using the following formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] × 100 Where C₀ is the initial concentration of the dye and Cₜ is the concentration at time 't'.

Mandatory Visualizations

Experimental Workflow for Dye Degradation

Caption: Experimental workflow for photocatalytic dye degradation.

Proposed Photocatalytic Mechanism of Bismuth(III) Subnitrate

Caption: Proposed mechanism of dye degradation by Bismuth(III) subnitrate.

Upon irradiation with light of suitable energy, Bismuth(III) subnitrate gets excited, leading to the generation of electron-hole pairs. The photogenerated electrons in the conduction band can reduce adsorbed oxygen molecules to form superoxide (B77818) radicals (•O₂⁻), while the holes in the valence band can oxidize water molecules or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH).[13] These reactive oxygen species, along with direct oxidation by the holes, are the primary agents responsible for the degradation of dye molecules into simpler, less harmful compounds.[2][13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of the Photocatalytic Performance, Mechanism, and Degradation Pathways of Rhodamine B with Bi2O3 Microrods under Visible-Light Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. mdpi.com [mdpi.com]
• 5. journal.bcrec.id [journal.bcrec.id]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Photocatalytic degradation of methyl orange dye using bismuth oxide nanoparticles under visible radiation [ijnc.ir]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. CN107899602B - Preparation method of gray bismuth subnitrate photocatalytic material with visible light response - Google Patents [patents.google.com]
• 13. royalsocietypublishing.org [royalsocietypublishing.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Bismuth(III) Subnitrate in Wastewater Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Bismuth(III) subnitrate and related bismuth compounds for the removal of various pollutants from wastewater. The document includes summaries of quantitative data, detailed experimental protocols, and visualizations of key processes to facilitate research and development in this area.

Application Notes

Introduction to Bismuth(III) Subnitrate for Wastewater Treatment

Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄) is a bismuth oxynitrate that has emerged as a promising material for wastewater treatment due to its low toxicity, chemical stability, and cost-effectiveness.[1][2] Bismuth-based materials, in general, are considered environmentally friendly and have shown high affinity for a variety of contaminants.[1][3] Bismuth subnitrate can be utilized as an adsorbent for the removal of heavy metals, metalloids, and dyes, and as a photocatalyst for the degradation of organic pollutants.[4][5][6] Its efficacy is attributed to its unique crystal structure and surface chemistry, which can be tailored through various synthesis methods.[4][7]

Applications in Pollutant Removal

Bismuth subnitrate and its derivatives have demonstrated effectiveness in removing a wide range of pollutants from aqueous solutions:

• Organic Dyes: Bismuth-based materials, including basic bismuth nitrates, are effective in the photocatalytic degradation of organic dyes such as Rhodamine B (RhB), Methyl Orange (MO), and Crystal Violet (CV).[6][8][9] The photocatalytic activity can be enhanced by modifying the material's morphology and crystal structure.[4][6]

• Heavy Metals and Metalloids: Bismuth subnitrate has been investigated for the removal of heavy metals and metalloids like arsenic, chromium, and pertechnetate (B1241340) from groundwater and industrial wastewater.[3][10][11] The removal mechanism is primarily through adsorption and ion exchange.[10][11]

• Phosphates: While direct data on phosphate (B84403) removal by bismuth subnitrate is limited in the provided search results, bismuth compounds are known to have a high affinity for phosphate, suggesting potential applications in this area.[12]

Mechanisms of Action

The primary mechanisms through which bismuth subnitrate removes pollutants from wastewater are adsorption and photocatalysis.

• Adsorption: The surface of bismuth subnitrate possesses active sites that can bind with pollutant molecules through physical or chemical interactions.[10] The efficiency of adsorption is influenced by factors such as pH, adsorbent dosage, contact time, and the initial concentration of the pollutant.[13] The adsorption process can often be described by Langmuir and Freundlich isotherm models, which provide insights into the nature of the adsorbent-adsorbate interaction.[10][11]

• Photocatalysis: When irradiated with light of sufficient energy (typically UV or visible light), bismuth-based semiconductors like bismuth subnitrate can generate electron-hole pairs.[5][14] These charge carriers can then react with water and oxygen to produce reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O₂⁻), which are highly effective in degrading organic pollutants into simpler, less harmful compounds like CO₂ and H₂O.[5][15]

Characterization of Bismuth(III) Subnitrate

To understand the performance of bismuth subnitrate in wastewater treatment, a thorough characterization of its physicochemical properties is essential. Common techniques include:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the material.[4][10]

• Scanning Electron Microscopy (SEM): To observe the surface morphology and particle size.[4][16]

• Energy-Dispersive X-ray Spectroscopy (EDX/EDS): To determine the elemental composition.[4]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the surface.[4][17]

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area and pore size distribution.[10]

• UV-Vis Diffuse Reflectance Spectroscopy (DRS): To determine the band gap energy for photocatalytic applications.[5]

Quantitative Data Summary

The following tables summarize quantitative data on the performance of bismuth-based materials in wastewater treatment applications.

Table 1: Pollutant Removal Efficiency of Bismuth-Based Materials

Pollutant	Adsorbent/Photocatalyst	Initial Concentration (mg/L)	Adsorbent Dose (g/L)	pH	Contact Time (min)	Removal Efficiency (%)	Reference
Reactive Blue 19	Basic Bismuth Nitrate (B79036)	600	0.5	2.0	60	~87	[4]
Arsenic(III)	Defective Bismuth Oxide	13.3-53.4 (µmol/L)	4	8	1440	~98	[11]
Arsenic(V)	Defective Bismuth Oxide	13.3-53.4 (µmol/L)	4	7	1440	~98	[11]
Pertechnetate (⁹⁹TcO₄⁻)	Basic Bismuth Subnitrate	Not specified	Not specified	Not specified	10080 (7 days)	93	[3]
Rhodamine B	Bi₂O₂CO₃/BiOCl composite	10	Not specified	Not specified	5	100	[8]
Orange G	Bismuth Molybdate	50	1	7	480 (8 hours)	~96	[18]
Bismuth(III)	Syzygium cumini	400	40	4.0	80	91.18	[13]

Table 2: Adsorption Isotherm and Kinetic Models for Pollutant Removal by Bismuth-Based Materials

Pollutant	Adsorbent	Best Fit Isotherm Model	qₘ (mg/g)	Best Fit Kinetic Model	k₂ (g/mg·min)	Reference
Reactive Blue 19	Basic Bismuth Nitrate	Langmuir	1315.79	Pseudo-second-order	Not specified	[4]
Arsenic(III)	Defective Bismuth Oxide	Langmuir	27.5 (µmol/g)	Pseudo-second-order	Not specified	[11]
Arsenic(V)	Defective Bismuth Oxide	Langmuir	26.2 (µmol/g)	Pseudo-second-order	Not specified	[11]
Chromate, Iodate, Pertechnetate, Uranyl	Bismuth Subnitrate (BSN)	Freundlich	Not applicable	Not specified	Not specified	[10]

Experimental Protocols

Protocol 1: Synthesis of Bismuth(III) Subnitrate

This protocol describes a general method for the synthesis of basic bismuth nitrate via hydrolysis.

Materials:

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)[7]

• Deionized water[19]

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH) solution (for pH adjustment)[7][20]

• Magnetic stirrer and stir bar[19]

• Beakers[19]

• Drying oven[20]

• Filtration apparatus[20]

Procedure:

• Dissolve a specific amount of Bismuth(III) nitrate pentahydrate in deionized water in a beaker. For example, place bismuth nitrate pentahydrate in a reaction vessel and add deionized water.[19]

• Stir the solution vigorously on a magnetic stirrer for a set period, for instance, 60 minutes at room temperature.[19]

• Adjust the pH of the solution to the desired level (e.g., pH 9) by slowly adding a precipitating agent like NaOH or NH₄OH solution while stirring continuously.[20] A precipitate will form.

• Continue stirring for an additional period (e.g., 1 hour) to age the precipitate.[20]

• Separate the precipitate from the solution by filtration.[20]

• Wash the precipitate multiple times with deionized water until the filtrate is neutral.[19][20]

• Dry the collected precipitate in an oven at a specific temperature (e.g., 60-85°C) overnight to obtain the final bismuth subnitrate product.[17][20]

Protocol 2: Characterization of Bismuth(III) Subnitrate

Equipment:

• XRD, SEM-EDX, FTIR, BET analyzer, UV-Vis Spectrophotometer with diffuse reflectance accessory.

Procedure:

• XRD: Prepare a powdered sample of the synthesized bismuth subnitrate. Mount the sample on the XRD instrument and scan over a 2θ range (e.g., 10-80°) to obtain the diffraction pattern.[10]

• SEM-EDX: Mount a small amount of the powdered sample onto a sample stub using conductive carbon tape and coat with a thin layer of gold or carbon. Observe the morphology under the SEM and perform elemental analysis using EDX.[4]

• FTIR: Mix a small amount of the sample with KBr powder and press into a pellet. Alternatively, use an ATR accessory. Record the infrared spectrum over a specific wavenumber range (e.g., 400-4000 cm⁻¹).[4]

• BET: Degas the sample under vacuum at an elevated temperature (e.g., 80°C for 9 hours) to remove adsorbed moisture and gases.[10] Perform nitrogen adsorption-desorption measurements at 77 K to determine the surface area and pore size distribution.[10]

• UV-Vis DRS: Place the powdered sample in the sample holder of the diffuse reflectance accessory. Record the reflectance spectrum over a UV-Vis range (e.g., 200-800 nm). The band gap energy can be calculated from the Tauc plot.[5]

Protocol 3: Batch Adsorption Experiments for Pollutant Removal

This protocol outlines a standard procedure for evaluating the adsorption capacity of bismuth subnitrate.[21][22]

Materials:

• Synthesized Bismuth(III) subnitrate adsorbent[4]

• Stock solution of the target pollutant (e.g., heavy metal salt, organic dye)[13]

• Deionized water

• pH meter

• Shaker (e.g., orbital or water bath shaker)[4][22]

• Centrifuge or filtration setup[4]

• Analytical instrument for measuring pollutant concentration (e.g., UV-Vis spectrophotometer, Atomic Absorption Spectrometer)[13]

• Erlenmeyer flasks[22]

• Nitric acid and sodium hydroxide solutions for pH adjustment[4]

Procedure:

• Prepare a series of standard solutions of the pollutant of known concentrations from the stock solution.

• For each experiment, add a specific amount of bismuth subnitrate adsorbent to a known volume of the pollutant solution in an Erlenmeyer flask.[4]

• Adjust the initial pH of the solution to the desired value using dilute nitric acid or sodium hydroxide.[4]

• Place the flasks on a shaker and agitate at a constant speed and temperature for a predetermined period.[4]

• After shaking, separate the adsorbent from the solution by centrifugation or filtration.[4]

• Measure the final concentration of the pollutant in the supernatant/filtrate using an appropriate analytical technique.[13]

• Calculate the removal efficiency and the amount of pollutant adsorbed per unit mass of adsorbent (qₑ).

• To study the effect of different parameters, vary the adsorbent dose, initial pollutant concentration, pH, and contact time in separate sets of experiments.[13]

Protocol 4: Photocatalytic Degradation of Organic Pollutants

This protocol describes a typical setup for assessing the photocatalytic activity of bismuth subnitrate.

Materials:

• Synthesized Bismuth(III) subnitrate photocatalyst

• Organic dye solution (e.g., Rhodamine B)[8]

• Photoreactor equipped with a light source (e.g., UV lamp or solar simulator)[5]

• Magnetic stirrer and stir bar

• Beaker or reaction vessel

• Syringe and filters for sampling

Procedure:

• Add a specific amount of the bismuth subnitrate photocatalyst to a known volume and concentration of the organic dye solution in the photoreactor.[6]

• Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the photocatalyst and the dye.[5]

• Turn on the light source to initiate the photocatalytic reaction.

• At regular time intervals, withdraw a small aliquot of the suspension using a syringe and immediately filter it to remove the photocatalyst particles.

• Measure the concentration of the dye in the filtrate using a UV-Vis spectrophotometer at the wavelength of maximum absorbance.[8]

• Calculate the degradation efficiency as a function of irradiation time.

Protocol 5: Regeneration of Bismuth(III) Subnitrate Adsorbent

This protocol provides a general method for regenerating the spent adsorbent.

Materials:

• Spent Bismuth(III) subnitrate adsorbent

• Regenerating solution (e.g., 0.1 M NaOH)[11]

• Deionized water

• Shaker

• Centrifuge or filtration setup

Procedure:

• After the adsorption experiment, separate the spent adsorbent from the wastewater.

• Wash the adsorbent with deionized water to remove any unadsorbed pollutants.

• Suspend the washed adsorbent in a suitable regenerating solution (e.g., 0.1 M NaOH for arsenic-laden adsorbent).[11]

• Agitate the suspension for a specific period (e.g., 30 minutes) to desorb the pollutants.[11]

• Separate the regenerated adsorbent from the solution.

• Wash the adsorbent thoroughly with deionized water until the pH is neutral.

• Dry the regenerated adsorbent for reuse in subsequent cycles.[11]

• Analyze the removal efficiency of the regenerated adsorbent to assess its reusability.[11]

Visualizations

Diagram 1: Experimental Workflow for Wastewater Treatment

Caption: Experimental workflow for wastewater treatment using Bismuth(III) subnitrate.

Diagram 2: Mechanism of Pollutant Adsorption

Caption: Mechanism of pollutant adsorption onto Bismuth(III) subnitrate.

Diagram 3: Mechanism of Photocatalytic Degradation

Caption: Mechanism of photocatalytic degradation of organic pollutants.

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. What is Bismuth Subnitrate used for? [synapse.patsnap.com]
• 3. Different routes of bismuth mineral transformation during pertechnetate and perrhenate uptake for subsurface remediation - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D4EW00496E [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Bismuth-based nanostructured photocatalysts for the remediation of antibiotics and organic dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acfm.fafu.edu.cn [acfm.fafu.edu.cn]
• 7. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Photocatalytic CO2 Reduction to CH4 and Dye Degradation Using Bismuth Oxychloride/Bismuth Oxyiodide/Graphitic Carbon Nitride (BiOmCln/BiOpIq/g-C3N4) Nanocomposite with Enhanced Visible-Light Photocatalytic Activity [mdpi.com]
• 10. Mechanisms of interaction between bismuth-based materials and contaminants for subsurface remediation - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D5TA00985E [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. A review on bismuth-based materials for the removal of organic and inorganic pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bepls.com [bepls.com]
• 14. researchgate.net [researchgate.net]
• 15. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. CN107899602B - Preparation method of gray bismuth subnitrate photocatalytic material with visible light response - Google Patents [patents.google.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Batch Adsorption From Solution - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Bismuth(III) Subnitrate in the Synthesis of Methyl Ketones

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Bismuth(III) subnitrate as a catalyst in the synthesis of methyl ketones. Bismuth(III) subnitrate has emerged as a cost-effective, environmentally benign, and efficient catalyst for the Markovnikov-type hydration of terminal alkynes, offering a sustainable alternative to traditional methods that often rely on expensive or toxic heavy metals.[1][2][3][4]

Introduction

Bismuth(III) compounds, particularly bismuth subnitrate (Bi₅O(OH)₉(NO₃)₄), are gaining significant interest in organic synthesis due to their low toxicity, stability, and affordability.[2][5] Bismuth is considered a "green element," making its compounds attractive for developing sustainable chemical processes.[1] Bismuth(III) salts act as effective Lewis acids, capable of activating various substrates, including alkynes.[1][5] The application of bismuth subnitrate as a heterogeneous catalyst offers practical advantages, such as simplified product isolation and the potential for catalyst recycling.[2][3]

This protocol focuses on the bismuth subnitrate-catalyzed hydration of terminal acetylenes to produce valuable methyl ketones, a key structural motif in many pharmaceuticals and natural products.

Catalytic Performance and Reaction Conditions

Initial studies comparing various bismuth(III) salts for the hydration of p-methoxyphenylacetylene revealed that bismuth subnitrate and Bi(NO₃)₃·5H₂O provide quantitative and selective conversion to the corresponding methyl ketone.[2][6] While Bi(OTf)₃ also showed high conversion, it led to the formation of a dimethyl acetal (B89532) side product.[2][5] Other bismuth salts like BiBr₃ and Bi₂O₃ were found to be less active or inactive.[1][2][6]

Optimization of Reaction Parameters (Batch Process)

The reaction conditions for the bismuth subnitrate-catalyzed hydration of terminal alkynes have been optimized to achieve high yields and selectivity. The following table summarizes the key findings for the model reaction of p-methoxyphenylacetylene.

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Ref.
1	15	Methanol (B129727)	65 (Reflux)	24	100	100	[2][3]
2	10	Methanol	65	24	100	100	[6]
3	5	Methanol	65 (Reflux)	24	92	~80	[3][7]
4	2	Methanol	65 (Reflux)	24	85	~80	[3][7]
5	15	Ethanol	65 (Reflux)	24	14	100	[3]
6	15	Isopropanol	65 (Reflux)	24	Traces	-	[3]
7	15	Water	65 (Reflux)	24	69	100	[3]
8	15	Dry Methanol	65 (Reflux)	24	94	92	[3]

Note: Lowering the catalyst loading can lead to the formation of the dimethyl acetal intermediate as a side product.[7]

Substrate Scope

The bismuth subnitrate-catalyzed hydration has been successfully applied to a variety of aromatic and aliphatic terminal alkynes, demonstrating good to excellent conversions and selectivities. Aromatic alkynes generally exhibit higher reactivity compared to their aliphatic counterparts, which may require higher catalyst loading and longer reaction times.[1] Internal alkynes were found to be unreactive under these conditions.[1]

Experimental Protocols

General Protocol for Batch Synthesis of Methyl Ketones

This protocol is based on the hydration of p-methoxyphenylacetylene as a model substrate.

Materials:

• Terminal alkyne (e.g., p-methoxyphenylacetylene)

• Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄)

• Methanol (MeOH)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard work-up and purification equipment (e.g., separatory funnel, rotary evaporator, silica (B1680970) gel for chromatography)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the terminal alkyne (1.0 M), bismuth subnitrate (15 mol%), and methanol as the solvent.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65°C) with vigorous stirring.[2][3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 24 hours.[2][3]

• Upon completion, cool the reaction mixture to room temperature.

• Remove the heterogeneous catalyst by filtration.

• The filtrate can be concentrated under reduced pressure.

• The crude product can be purified by standard methods such as column chromatography on silica gel.

Protocol for Synthesis of Trideuteromethyl Ketones

A notable application of this methodology is the synthesis of trideuteromethyl ketones, which are valuable in mechanistic studies and as internal standards. The protocol is identical to the general procedure, with the simple substitution of methanol-d₄ for methanol. This switch leads to high levels of deuterium (B1214612) incorporation (>99%).[2][8]

Reaction Mechanism and Workflow

The proposed mechanism for the bismuth(III)-catalyzed hydration of terminal alkynes involves several key steps. The Lewis acidic bismuth(III) center activates the alkyne, making it susceptible to nucleophilic attack by methanol. This leads to a hydroalkoxylation event, forming a vinyl ether intermediate, which then undergoes a second hydroalkoxylation to yield a dimethyl acetal. Subsequent hydrolysis of the dimethyl acetal, facilitated by trace amounts of water, affords the final methyl ketone product.[2][6][7]

References

• 1. Bismuth(III)-Catalyzed Hydration of Terminal Alkynes: Sustainable Synthesis of Methyl Ketones in Batch and Flow: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 2. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Bismuth(III) Subnitrate as a Catalyst for C-C Bond Formation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of bismuth(III) subnitrate as an efficient, environmentally benign, and cost-effective catalyst for various carbon-carbon (C-C) bond-forming reactions. Bismuth(III) compounds, in general, are attractive due to their low toxicity, stability in air and moisture, and ready availability.[1][2] Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄), a commercially available and medically utilized compound, has emerged as a powerful heterogeneous catalyst in organic synthesis.[2] Its insolubility in most organic solvents allows for easy separation and potential recycling, aligning with the principles of green chemistry.[2][3]

This document details protocols for key C-C bond-forming reactions, presents quantitative data in tabular format for easy comparison, and includes graphical representations of reaction mechanisms and workflows.

Strecker Reaction for the Synthesis of α-Amino Nitriles

The three-component Strecker reaction, which combines an aldehyde, an amine, and a cyanide source, is a fundamental method for synthesizing α-amino nitriles, valuable precursors to amino acids. Bismuth(III) nitrate (B79036) has been shown to be an effective catalyst for this transformation, offering excellent yields and short reaction times at room temperature.[4][5]

Plausible Catalytic Cycle:

The proposed mechanism involves the activation of the aldehyde by the bismuth catalyst, facilitating the formation of an imine intermediate. Subsequent nucleophilic attack by the cyanide source on the imine, also activated by the catalyst, yields the final α-amino nitrile product.

Caption: Plausible mechanism for the bismuth-catalyzed Strecker reaction.

Experimental Protocol: General Procedure for α-Amino Nitrile Synthesis [4][5]

• To a solution of an aldehyde (1 mmol) and an amine (1 mmol) in acetonitrile (B52724) (MeCN, 5 mL), add bismuth(III) nitrate (Bi(NO₃)₃·5H₂O, typically 5-10 mol%).

• Stir the mixture at room temperature for a few minutes.

• Add trimethylsilyl (B98337) cyanide (TMSCN, 1.2 mmol) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water (10 mL) and extract the product with ethyl acetate (B1210297) (2 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Data Summary: Bismuth(III) Nitrate Catalyzed Strecker Reaction

Entry	Aldehyde	Amine	Time (min)	Yield (%)
1	Benzaldehyde	Aniline	30	96
2	4-Chlorobenzaldehyde	Aniline	45	95
3	4-Methoxybenzaldehyde	Aniline	30	98
4	Butanal	Benzylamine	60	92
5	Benzaldehyde	Piperidine	40	94

Note: Data is representative of reactions catalyzed by Bismuth(III) Nitrate, a closely related precursor to Bismuth Subnitrate.

Michael Addition Reactions

The Michael addition, or conjugate addition, of nucleophiles to α,β-unsaturated carbonyl compounds is a cornerstone of C-C bond formation. Bismuth nitrate has proven to be an effective catalyst for the addition of various nucleophiles, including amines, indoles, and thiols, to activated alkenes.[6][7] These reactions often proceed under mild, room temperature conditions and can even be performed in aqueous media, enhancing their green credentials.[7]

Experimental Workflow: Michael Addition of Indoles to Enones

Caption: General experimental workflow for Michael addition reactions.

Experimental Protocol: Bismuth Nitrate-Catalyzed Michael Addition of Indoles to Enones [7]

• In a round-bottom flask, dissolve the indole (1 mmol) and the α,β-unsaturated ketone (1 mmol) in a suitable solvent (e.g., CH₃CN or water).

• Add a catalytic amount of bismuth(III) nitrate pentahydrate (e.g., 10 mol%).

• Stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed.

• After completion, if in an organic solvent, concentrate the mixture. If in water, extract the product with an organic solvent like ethyl acetate.

• Dry the organic phase over anhydrous sodium sulfate (B86663) and remove the solvent under vacuum.

• The resulting crude product can be purified by crystallization or column chromatography.

Data Summary: Bismuth Nitrate-Catalyzed Michael Addition

Nucleophile	Acceptor	Catalyst Loading (mol%)	Time	Yield (%)
Indole	Methyl vinyl ketone	10	10 min	92
2-Methylindole	Methyl vinyl ketone	10	15 min	90
Indole	Phenyl vinyl ketone	10	30 min	88
Aniline	Methyl acrylate	10	2 h	95
Thiophenol	Cyclohexenone	5	1.5 h	98

Note: The data presented utilizes Bismuth(III) Nitrate as the catalyst.

Markovnikov-Type Alkyne Hydration

While not a direct C-C bond formation, the bismuth subnitrate-catalyzed hydration of terminal alkynes produces methyl ketones, which are crucial intermediates and building blocks in synthetic chemistry. This reaction represents an atom-economical transformation.[2][3][8] Bismuth subnitrate acts as a heterogeneous catalyst that can be employed in both batch and continuous flow systems.[2][3]

Experimental Protocol: Batch Hydration of Terminal Alkynes [2]

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the terminal alkyne (2 mmol) and bismuth subnitrate (0.3 mmol, 15 mol%).

• Add methanol (B129727) (MeOH, 2 mL) as the solvent.

• Stir the reaction mixture at 65 °C for 24–72 hours.

• After cooling to room temperature, filter off the heterogeneous catalyst.

• Rinse the catalyst with a small amount of solvent.

• Concentrate the filtrate in vacuo to obtain the crude product.

• If necessary, purify the methyl ketone by column chromatography using a mixture of n-hexane/EtOAc as the eluent.

Data Summary: Bismuth Subnitrate-Catalyzed Hydration of Terminal Alkynes [2]

Alkyne Substrate	Time (h)	Conversion (%)
p-Methoxyphenylacetylene	24	>99
Phenylacetylene	48	>99
4-Chlorophenylacetylene	72	81
1-Octyne	48	92
Propargyl alcohol	24	93

Conditions: 1.0 M alkyne, 15 mol% bismuth subnitrate, MeOH, 65 °C.

Friedel-Crafts and Aldol-Type Reactions

Bismuth(III) salts, including the chloride and triflate variants, are known to catalyze Friedel-Crafts[9][10] and Aldol-type condensation reactions.[11][12] These reactions are fundamental for creating C-C bonds with aromatic and carbonyl compounds, respectively. While specific protocols detailing bismuth subnitrate are less common in the initial literature survey, its Lewis acidic nature suggests high potential for these transformations. Researchers are encouraged to adapt existing protocols for other bismuth salts as a starting point for optimization with bismuth subnitrate. The heterogeneous nature of the subnitrate could offer advantages in catalyst recovery and product purification.

Conceptual Workflow: Catalyst Screening for Friedel-Crafts Acylation

Caption: Workflow for evaluating bismuth subnitrate in Friedel-Crafts reactions.

General Considerations for Protocol Development:

• Catalyst Loading: Start with 5-15 mol% of bismuth subnitrate.

• Solvent: Dichloromethane (DCM), dichloroethane (DCE), or nitromethane (B149229) are common for Friedel-Crafts reactions. For aldol (B89426) reactions, alcohols, THF, or solvent-free conditions can be explored.

• Temperature: Reactions may range from room temperature to reflux, depending on substrate reactivity.

• Work-up: The heterogeneous nature of bismuth subnitrate allows for simple filtration to remove the catalyst before standard aqueous work-up and extraction.

By leveraging the unique properties of bismuth(III) subnitrate, researchers can develop efficient, practical, and more sustainable methods for key C-C bond-forming reactions, contributing to advancements in chemical synthesis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [ask.orkg.org]
• 5. researchgate.net [researchgate.net]
• 6. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. journal.bcrec.id [journal.bcrec.id]
• 12. journal.bcrec.id [journal.bcrec.id]

Application Notes and Protocols: Bismuth(III) Subnitrate for the Protection and Deprotection of Alcohols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the proposed use of Bismuth(III) subnitrate as a catalyst for the protection and deprotection of alcohols, a critical transformation in multi-step organic synthesis. While direct literature precedents for Bismuth(III) subnitrate in this specific application are limited, its known Lewis acidic properties and the well-documented efficacy of other Bismuth(III) salts, such as Bismuth(III) triflate and Bismuth(III) chloride, in promoting the tetrahydropyranylation of alcohols, suggest its potential as a viable and environmentally benign catalyst.[1][2][3]

The protocols detailed below are adapted from established procedures for other Bismuth(III) catalysts and are intended to serve as a starting point for experimental investigation.[2][4]

Introduction to Alcohol Protection

In the synthesis of complex organic molecules, it is often necessary to temporarily block or "protect" reactive functional groups, such as alcohols, to prevent them from undergoing unwanted reactions. The protecting group must be easily introduced, stable under a variety of reaction conditions, and readily removed ("deprotected") under mild conditions to reveal the original functional group.[1]

One of the most common methods for protecting alcohols is the formation of tetrahydropyranyl (THP) ethers through the reaction of an alcohol with 3,4-dihydro-2H-pyran (DHP). This reaction is typically catalyzed by a Lewis acid. Bismuth(III) compounds have emerged as effective Lewis acid catalysts for this transformation due to their low toxicity, relatively low cost, and stability in air and moisture.[1][2][3]

Bismuth(III) Subnitrate as a Potential Catalyst

Bismuth(III) subnitrate (Bi₅O(OH)₉(NO₃)₄) is a commercially available, inexpensive, and environmentally friendly compound.[1] Its demonstrated Lewis acidity in other organic transformations, such as alkyne hydrations, suggests its potential as a catalyst for the protection and deprotection of alcohols.[1][5] The heterogeneous nature of Bismuth(III) subnitrate could also offer advantages in terms of catalyst recovery and reuse.

Application Note 1: Protection of Alcohols via Tetrahydropyranylation using Bismuth(III) Subnitrate

This section outlines the proposed use of Bismuth(III) subnitrate for the formation of tetrahydropyranyl (THP) ethers from a variety of alcohol substrates.

Proposed Reaction Scheme:

R-OTHP --(Bismuth(III) subnitrate, H₂O)--> R-OH

Caption: Proposed workflow for the Bismuth(III) subnitrate-catalyzed deprotection of THP ethers.

Safety and Handling

Bismuth(III) subnitrate is generally considered to have low toxicity. However, standard laboratory safety precautions should be followed. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all chemicals in a well-ventilated fume hood.

Conclusion and Future Outlook

The protocols and data presented herein provide a strong rationale for the investigation of Bismuth(III) subnitrate as a catalyst for the protection and deprotection of alcohols. Its potential as a low-cost, environmentally friendly, and heterogeneous catalyst makes it an attractive alternative to existing methods. Further experimental validation is necessary to confirm the efficacy and optimize the reaction conditions for a broad range of substrates. Successful implementation of these methods would provide a valuable tool for synthetic chemists in academia and industry.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bismuth Triflate: An Efficient Catalyst for the Formation and Deprotection of Tetrahydropyranyl Ethers [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Bismuth(III) Subnitrate: A Versatile and Eco-Friendly Catalyst in Pharmaceutical Synthesis

Introduction: Bismuth(III) subnitrate, a well-established compound in medicine for its gastrointestinal applications, is gaining significant traction in the pharmaceutical industry as a versatile, cost-effective, and environmentally benign catalyst for a variety of organic transformations.[1][2] Its low toxicity, stability in air and moisture, and commercial availability make it an attractive alternative to more hazardous and expensive heavy metal catalysts.[2] This document provides detailed application notes and experimental protocols for the use of Bismuth(III) subnitrate in key synthetic reactions relevant to drug development.

Application 1: Markovnikov-Type Hydration of Alkynes for the Synthesis of Methyl Ketones

The selective hydration of terminal alkynes to produce methyl ketones is a fundamental transformation in organic synthesis, yielding valuable intermediates for the pharmaceutical industry. Bismuth(III) subnitrate has emerged as a simple and efficient heterogeneous catalyst for this atom-economical reaction.[3] The process can be carried out under both batch and continuous flow conditions, offering flexibility for laboratory-scale synthesis and industrial production.[3]

Quantitative Data

Entry	Alkyne Substrate	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)
1	Phenylacetylene (B144264)	15	65 (Reflux)	24	100	95
2	p-Methoxyphenylacetylene	15	65 (Reflux)	24	100	100
3	p-Chlorophenylacetylene	15	65 (Reflux)	24	100	98
4	1-Ethynylcyclohexene	15	65 (Reflux)	24	85	80
5	1-Octyne	30	65 (Reflux)	72	70	65

Data compiled from studies on Bismuth(III) subnitrate-catalyzed alkyne hydration.[3]

Experimental Protocols

Batch Protocol for Phenylacetylene Hydration:

• To a round-bottom flask equipped with a reflux condenser, add phenylacetylene (1.0 mmol), methanol (B129727) (1.0 mL), and Bismuth(III) subnitrate (0.15 mmol).

• Heat the reaction mixture to reflux (65 °C) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After 24 hours, cool the reaction mixture to room temperature.

• Filter the heterogeneous catalyst from the solution.

• Wash the catalyst with methanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain acetophenone.

Continuous Flow Protocol for p-Methoxyphenylacetylene Hydration:

• Pack a stainless-steel column with Bismuth(III) subnitrate (0.9 g).

• Prepare a 0.2 M solution of p-methoxyphenylacetylene in methanol.

• Pump the substrate solution through the catalyst-packed column using an HPLC pump at a flow rate of 30 µL/min.

• Maintain the column temperature at 180 °C.

• Collect the eluent containing the product.

• Evaporate the solvent to obtain the desired methyl ketone. This continuous process can yield a significant amount of product over time with high efficiency.[3]

Visualizations

Batch vs. Continuous Flow for Alkyne Hydration.

Application 2: Biginelli Reaction for the Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot multicomponent reaction that provides access to dihydropyrimidinones (DHPMs), a class of heterocyclic compounds with a wide range of biological activities, including antiviral, antitumor, and antibacterial properties. Bismuth(III) subnitrate serves as an efficient catalyst for this reaction, offering excellent yields and short reaction times at room temperature.

Quantitative Data

Entry	Aldehyde	β-Ketoester	Urea (B33335)/Thiourea (B124793)	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Urea	5	1.5	90
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	5	2.0	92
3	4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	5	2.0	88
4	4-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	5	2.5	93
5	Benzaldehyde	Methyl acetoacetate	Thiourea	5	2.0	85

Data compiled from studies on Bismuth(III) subnitrate-catalyzed Biginelli reactions.

Experimental Protocol

General Procedure for the Synthesis of Dihydropyrimidinones:

• In a round-bottom flask, combine the aldehyde (1.0 mmol), β-ketoester (1.2 mmol), urea or thiourea (1.2 mmol), and Bismuth(III) subnitrate (0.05 mmol) in acetonitrile (B52724) (5 mL).

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed (typically 1.5-2.5 hours).

• Upon completion, add water to the reaction mixture to precipitate the product.

• Filter the solid product and wash thoroughly with water.

• Recrystallize the crude product from methanol to afford the pure dihydropyrimidinone.

Visualizations

Workflow for the Biginelli Reaction.

Proposed Mechanism for the Biginelli Reaction.

Application 3: Michael Addition Reactions

The Michael addition, or conjugate addition, is a crucial carbon-carbon and carbon-heteroatom bond-forming reaction in organic synthesis. Bismuth(III) subnitrate and other bismuth salts have been shown to effectively catalyze the addition of various nucleophiles, such as amines and indoles, to α,β-unsaturated carbonyl compounds. This methodology provides a straightforward route to a wide array of functionalized molecules of pharmaceutical interest.

Quantitative Data

Entry	Nucleophile	Michael Acceptor	Catalyst	Time (h)	Yield (%)
1	Aniline (B41778)	Methyl acrylate (B77674)	Bismuth Nitrate	4	92
2	Imidazole	2-Cyclohexen-1-one	Bismuth Nitrate	3	85
3	Indole	Benzylidene acetone	Bismuth Nitrate	6	88
4	Thiophenol	Methyl vinyl ketone	Bismuth Nitrate	2	95
5	Aniline	Acrylonitrile	Bismuth Nitrate	5	90

Data represents typical yields for Bismuth(III) nitrate-catalyzed Michael additions.

Experimental Protocol

General Procedure for the Aza-Michael Addition of Aniline to Methyl Acrylate:

• To a solution of methyl acrylate (1.0 mmol) in a suitable solvent (e.g., acetonitrile), add aniline (1.2 mmol).

• Add a catalytic amount of Bismuth(III) subnitrate (e.g., 10 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain the desired β-amino ester.

Visualizations

General Workflow for Aza-Michael Addition.

Bismuth(III) subnitrate is a highly effective and versatile catalyst for a range of organic transformations that are crucial in pharmaceutical synthesis. Its application in Markovnikov-type alkyne hydration, the Biginelli reaction, and Michael additions showcases its potential as a green and economical alternative to traditional catalysts. The straightforward experimental protocols and high yields obtained make Bismuth(III) subnitrate a valuable tool for researchers and professionals in drug discovery and development.

References

• 1. Bismuth nitrate-catalyzed multicomponent reaction for efficient and one-pot synthesis of densely functionalized piperidine scaffolds at room temperature | Semantic Scholar [semanticscholar.org]
• 2. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Bismuth(III) Subnitrate Catalysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions using Bismuth(III) subnitrate as a catalyst. The information is presented in a user-friendly question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

1. What is Bismuth(III) subnitrate and what are its key properties as a catalyst?

Bismuth(III) subnitrate, with the chemical formula Bi₅O(OH)₉(NO₃)₄, is a commercially available, inexpensive, and non-toxic bismuth(III) compound.[1] It is a heterogeneous catalyst, meaning it exists in a different phase from the reactants, typically as a solid in a liquid reaction mixture.[1] This property makes it easily separable from the reaction mixture by simple filtration.[1] It is practically insoluble in most common organic solvents.[1] Bismuth(III) compounds like the subnitrate are known for their Lewis acidic character, allowing them to activate a variety of substrates.[1]

2. What are the main advantages of using Bismuth(III) subnitrate as a catalyst?

The primary advantages of using Bismuth(III) subnitrate include:

• Environmentally Friendly: Bismuth and its compounds are considered "green" reagents due to their remarkably low toxicity compared to many other heavy metals used in catalysis.[1]

• Cost-Effective: It is an inexpensive and readily available commercial product.[1]

• Ease of Handling: It is stable in air and moisture, making it easy to handle and store under normal laboratory conditions.[1]

• High Efficiency: It has been shown to provide excellent yields in various organic transformations, often with shorter reaction times compared to classical methods.

• Heterogeneous Nature: As a solid catalyst, it can be easily recovered from the reaction mixture by filtration and potentially reused, which adds to its cost-effectiveness and sustainability.[1]

3. What types of reactions are catalyzed by Bismuth(III) subnitrate?

Bismuth(III) subnitrate is a versatile Lewis acid catalyst for a variety of organic reactions. Documented applications include:

• Markovnikov-type Alkyne Hydration: For the synthesis of methyl ketones.[1]

• Biginelli Reaction: A multi-component reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones.

• Acetalization and Ketalization: Protection of aldehydes and ketones.[2]

While not always specifying the subnitrate form, other bismuth(III) salts have been shown to be effective in:

• Pechmann Condensation: For the synthesis of coumarins.

• Quinoxaline Synthesis: From the condensation of 1,2-diamines and 1,2-dicarbonyl compounds.[3]

• Protection and Deprotection of Alcohols: Including the cleavage of silyl (B83357) ethers.[4]

4. How should I handle and store Bismuth(III) subnitrate safely?

Bismuth(III) subnitrate is classified as an oxidizer and can cause skin, eye, and respiratory irritation.[5][6] Always consult the Safety Data Sheet (SDS) before use.[5][6]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[5][6] If there is a risk of dust formation, use respiratory protection.[6]

• Handling: Avoid contact with skin and eyes and avoid breathing dust.[6] Keep away from combustible materials, heat, sparks, and open flames.[5][6] Ensure good ventilation in the work area.[5]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5] Store away from combustible materials.[5]

• First Aid:

  • If inhaled: Move the person to fresh air.[5]

  • In case of skin contact: Wash off with plenty of water.[5]

  • In case of eye contact: Rinse cautiously with water for several minutes.[5]

  • If swallowed: Rinse mouth and consult a doctor if you feel unwell.[7]

5. Can Bismuth(III) subnitrate be recovered and reused?

Yes, one of the key advantages of Bismuth(III) subnitrate is its heterogeneous nature, which allows for its recovery and potential reuse.[1]

• Recovery: The catalyst can be recovered from the reaction mixture by simple filtration.

• Washing: The recovered solid should be washed with a suitable solvent (e.g., the one used in the reaction or another solvent in which the product is soluble but the catalyst is not) to remove any adsorbed products or byproducts.

• Drying: The washed catalyst should be dried thoroughly before reuse.

• Reusability: The catalytic activity may decrease over multiple cycles. It is advisable to test the reused catalyst on a small scale to ensure its efficacy. For instance, a heterogeneous bismuth nanocatalyst has been shown to be reusable for up to four cycles with no noticeable loss of activity.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Q: My reaction is not proceeding or is giving a very low yield. What are the possible causes and how can I troubleshoot this?

A: Low or no yield can stem from several factors. A systematic approach to identify the root cause is recommended.

• Check Catalyst Activity:

  • Action: Ensure the catalyst is from a reliable source and has been stored correctly. While Bismuth(III) subnitrate is generally stable, prolonged or improper storage could affect its activity.

• Optimize Catalyst Loading:

  • Action: The amount of catalyst can be critical. If you are using a very low loading, try increasing it incrementally. Conversely, an excessive amount of a heterogeneous catalyst does not always lead to better results and can complicate stirring and work-up.

• Verify Reaction Temperature:

  • Action: Temperature plays a crucial role. If the reaction is run at room temperature, consider gentle heating. For reactions at elevated temperatures, ensure the temperature is being maintained accurately. Some reactions, like the Biginelli reaction, show improved yields at higher temperatures (e.g., 70-80°C). For others, high temperatures might lead to decomposition.

• Assess Purity of Reagents and Solvents:

  • Action: Impurities in your starting materials or solvents can act as catalyst poisons or lead to side reactions.[7] Ensure all reagents are of high purity and that solvents are anhydrous if the reaction is sensitive to moisture.

• Allow for Sufficient Reaction Time:

  • Action: Monitor the reaction's progress using an appropriate technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Some reactions may require longer times to reach completion. For example, in certain alkyne hydrations, a reaction time of 24 hours was necessary for completion.[1]

• Ensure Efficient Mixing:

  • Action: In heterogeneous catalysis, efficient stirring is vital to ensure good contact between the reactants in the liquid phase and the solid catalyst.[8] Increase the stirring rate if you suspect poor mixing.

Issue 2: Formation of Unexpected Side Products

Q: I'm observing significant side product formation in my reaction. How can I improve the selectivity?

A: The formation of side products can often be minimized by adjusting the reaction conditions.

• Modify the Reaction Temperature:

  • Action: Temperature can influence the relative rates of competing reaction pathways. Lowering the temperature may favor the desired product and reduce the formation of byproducts that have a higher activation energy.

• Change the Solvent:

  • Action: The solvent can have a significant effect on reaction selectivity. For instance, in the Biginelli reaction, polar solvents are generally preferred, with acetonitrile (B52724) often giving excellent results. Experimenting with different solvents of varying polarity can be beneficial.[9]

• Adjust Catalyst Loading:

  • Action: In some cases, the catalyst loading can affect selectivity. For example, in the hydration of p-methoxyphenylacetylene, lower catalyst loadings of Bismuth(III) subnitrate led to the formation of a dimethyl acetal (B89532) side product.[1]

• Check the Order of Reagent Addition:

  • Action: In multi-component reactions, the order in which the reactants are added can sometimes influence the reaction pathway and minimize the formation of side products from competing reactions.

Issue 3: Difficulty in Product Isolation/Purification

Q: My crude product is difficult to purify. What could be the problem?

A: Purification challenges often arise from the presence of unreacted starting materials or closely related side products.

• Ensure Complete Catalyst Removal:

  • Action: Since Bismuth(III) subnitrate is a solid, it should be completely removed by filtration before work-up. If the catalyst particles are very fine, using a pad of celite during filtration can be helpful.

• Optimize the Work-up Procedure:

  • Action: The work-up procedure should be designed to remove as many impurities as possible before final purification. This may involve acid-base extractions or washing with specific solvents.

• Re-evaluate Reaction Conditions to Minimize Impurities:

  • Action: If a specific side product is causing purification issues, refer to "Issue 2" to adjust the reaction conditions to minimize its formation. Driving the reaction to completion (as monitored by TLC) will also simplify purification by reducing the amount of unreacted starting materials.

Data Presentation: Reaction Condition Comparison

The following tables summarize optimized reaction conditions for different syntheses using Bismuth(III) subnitrate as a catalyst.

Table 1: Markovnikov-Type Hydration of p-Methoxyphenylacetylene

Parameter	Optimal Condition	Observations
Catalyst Loading	15 mol%	Lower loadings (2-5 mol%) resulted in lower conversion and formation of dimethyl acetal side product.[1]
Temperature	Reflux (in MeOH)	Reaction at room temperature showed only trace product formation.[1]
Reaction Time	24 hours	Shorter times (3h, 12h) resulted in significantly lower conversions (18%, 73% respectively).[1]
Solvent	Methanol (B129727) (MeOH)	Ethanol (EtOH) and Isopropanol (iPrOH) led to a drastic decrease in reactivity. Water resulted in lower conversion (69%).[1]
Substrate Conc.	1.0 M	Increasing to 2.0 M led to a notable decrease in conversion and selectivity.[1]

| Yield | Quantitative | Under optimal conditions, 100% conversion and 100% selectivity were achieved.[1] |

Table 2: Biginelli Reaction for Dihydropyrimidinone Synthesis

Parameter	Optimal Condition	Observations
Catalyst Loading	20 mol%	Provides high yields and short reaction times.
Temperature	70-80°C	Reaction proceeds efficiently at this temperature.
Reaction Time	1.5 - 4 hours	Significantly faster than classical Biginelli reaction conditions.
Solvent	Acetonitrile	Polar solvents are generally preferred, and acetonitrile gives excellent yields.[9]

| Yield | 88-96% | This method offers a significant improvement over classical procedures which often give low yields (25-60%). |

Experimental Protocols

Protocol 1: Synthesis of Methyl Ketones via Alkyne Hydration

This protocol is adapted from the Bismuth(III) subnitrate-catalyzed Markovnikov-type hydration of terminal acetylenes.[1]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the terminal alkyne (1.0 mmol), methanol (1.0 mL to achieve a 1.0 M concentration), and Bismuth(III) subnitrate (0.15 mmol, 15 mol%).

• Reaction: Heat the reaction mixture to reflux with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or GC until the starting material is consumed (approximately 24 hours).

• Work-up: After completion, cool the reaction mixture to room temperature.

• Catalyst Removal: Filter the mixture to remove the solid Bismuth(III) subnitrate catalyst. Wash the recovered catalyst with a small amount of methanol.

• Product Isolation: Combine the filtrate and the washings. Remove the solvent under reduced pressure. The resulting crude product can be further purified by column chromatography if necessary.

Protocol 2: Synthesis of Dihydropyrimidinones via Biginelli Reaction

This protocol is a general procedure for the Bismuth(III) subnitrate-catalyzed one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones.

• Reaction Setup: In a round-bottom flask, combine the aldehyde (1 mmol), the β-ketoester (1 mmol), urea (B33335) (1.5 mmol), and Bismuth(III) subnitrate (0.2 mmol, 20 mol%) in acetonitrile (5 mL).

• Reaction: Heat the mixture to 70-80°C with stirring.

• Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 1.5 to 4 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Product Isolation: Pour the reaction mixture into crushed ice/water. The product will precipitate.

• Purification: Collect the solid product by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from ethanol.

Protocol 3: General Protocol for Quinoxaline Synthesis

This is a general protocol based on procedures using other bismuth(III) salts, which should be adaptable for Bismuth(III) subnitrate.[3] Optimization may be required.

• Reaction Setup: To a round-bottom flask, add the 1,2-diamine (1.2 mmol), the 1,2-dicarbonyl compound (1.0 mmol), and Bismuth(III) subnitrate (e.g., 10-20 mol%). Choose a suitable solvent such as water or ethanol.

• Reaction: Stir the mixture at room temperature or with gentle heating.

• Monitoring: Monitor the reaction progress by TLC. These reactions are often rapid.

• Work-up: Upon completion, if the product precipitates, it can be collected by filtration. Alternatively, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Catalyst Removal: If the product is extracted, the aqueous layer containing the catalyst can be separated. If the reaction is in an organic solvent, the solid catalyst is removed by filtration.

• Purification: The crude product can be purified by washing with cold solvent or by recrystallization.

Visualizations

Caption: General experimental workflow for Bismuth(III) subnitrate catalysis.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. Heterogeneous catalyst discovery using 21st century tools: a tutorial - RSC Advances (RSC Publishing) DOI:10.1039/C3RA45852K [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh₃ without solvent - Arabian Journal of Chemistry [arabjchem.org]

Bismuth(III) subnitrate catalyst deactivation and regeneration

Welcome to the Technical Support Center for Bismuth(III) Subnitrate Catalyst. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the common challenges of catalyst deactivation and to offer solutions for its regeneration. Below, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data to support your research endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting

Deactivation Issues

Q1: My reaction catalyzed by bismuth(III) subnitrate has stalled or is showing significantly lower conversion than expected. What are the likely causes?

A1: This is a common indication of catalyst deactivation. The primary causes for the deactivation of heterogeneous catalysts like bismuth(III) subnitrate can be broadly categorized into three main areas:

• Leaching: The active bismuth species may be dissolving into the reaction medium. This is more likely to occur under harsh reaction conditions, such as high temperatures or in the presence of strongly coordinating solvents or reagents. One study has shown a 3.1% decrease in bismuth content after a reaction, indicating that leaching can occur.[1]

• Thermal Degradation (Sintering): Exposure to high temperatures can cause the fine particles of the catalyst to agglomerate, leading to a reduction in the active surface area. Bismuth subnitrate decomposes at around 260°C, and its decomposition products, bismuth oxides, can undergo phase changes and sintering at higher temperatures.

• Fouling or Coking: The deposition of carbonaceous materials (coke) or other byproducts on the catalyst surface can block the active sites. This is particularly common in organic reactions involving hydrocarbon substrates at elevated temperatures.

Q2: How can I determine the specific cause of my bismuth(III) subnitrate catalyst's deactivation?

A2: A systematic approach can help pinpoint the deactivation mechanism:

• Analyze the Reaction Filtrate: After filtering out the catalyst, analyze the liquid phase for the presence of bismuth using techniques like Inductively Coupled Plasma (ICP) analysis. The presence of bismuth in the filtrate is a clear indicator of leaching.

• Characterize the Spent Catalyst: Compare the physicochemical properties of the fresh and used catalyst.

  • Surface Area Analysis (BET): A significant decrease in surface area suggests sintering.

  • X-ray Diffraction (XRD): Changes in the crystalline structure or the appearance of new phases (e.g., bismuth oxides) can indicate thermal decomposition.

  • Thermogravimetric Analysis (TGA): The presence of a significant weight loss upon heating the spent catalyst in an inert atmosphere can indicate the presence of adsorbed species or coke.

  • Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM): These techniques can visually show changes in particle size and morphology, providing evidence for sintering.

Q3: My reaction is running at a relatively low temperature, but I'm still observing deactivation. What could be the issue?

A3: Even at lower temperatures, deactivation can occur. In this scenario, poisoning of the active sites is a strong possibility. Catalyst poisons are substances that strongly adsorb to the active sites, rendering them inactive. Common poisons in organic synthesis include:

• Sulfur-containing compounds

• Phosphorus-containing compounds

• Halide ions (in some cases)

• Strongly coordinating ligands

Ensure the purity of your starting materials, solvents, and any gases used in the reaction.

Regeneration Strategies

Q4: Can a deactivated bismuth(III) subnitrate catalyst be regenerated? If so, what are the general approaches?

A4: Yes, in many cases, a deactivated bismuth(III) subnitrate catalyst can be regenerated to recover a significant portion of its activity. The appropriate regeneration method depends on the primary cause of deactivation. The two main strategies are:

• Solvent Washing: This is effective for removing adsorbed impurities or coke that are soluble in a particular solvent.

• Thermal Treatment (Calcination): This method is used to burn off coke and other organic residues in a controlled atmosphere. It can also be used to regenerate the active phase after certain chemical treatments.

Q5: I suspect my catalyst is deactivated due to coke formation. What is a suitable regeneration protocol?

A5: For deactivation caused by coking, a combination of solvent washing and thermal treatment is often effective. A general protocol is provided in the "Experimental Protocols" section below.

Data Presentation

The following tables summarize the potential impact of deactivation on catalyst performance and the expected outcomes of regeneration. Please note that specific values can vary significantly depending on the reaction conditions and the severity of deactivation.

Table 1: Illustrative Performance of Bismuth(III) Subnitrate Catalyst in Alkyne Hydration

Catalyst State	Substrate Conversion (%)	Key Observation	Potential Deactivation Mechanism
Fresh	>95%	High and consistent activity.	-
Deactivated (Post-Reaction)	60-80%	Gradual or sudden drop in conversion.	Leaching, Fouling
Regenerated	85-95%	Partial to full recovery of catalytic activity.	-

Note: Data is illustrative and based on typical catalyst behavior. The 3.1% bismuth loss due to leaching in a specific study suggests a gradual deactivation profile under those conditions.[1]

Experimental Protocols

Protocol 1: Regeneration of Deactivated Bismuth(III) Subnitrate Catalyst by Solvent Washing and Calcination

This protocol is designed for the regeneration of a catalyst that is suspected to be deactivated by fouling (coking) or poisoning by organic impurities.

1. Materials:

• Deactivated bismuth(III) subnitrate catalyst
• Organic solvent (e.g., ethanol, acetone, or a solvent in which the coke/impurities are soluble)
• Deionized water
• Buchner funnel and filter paper
• Beaker
• Stir plate and stir bar
• Oven
• Tube furnace with temperature control

2. Procedure:

3. Characterization of Regenerated Catalyst:

• It is highly recommended to characterize the regenerated catalyst using techniques like BET and XRD to confirm the restoration of its physical properties before reuse.

Visualizations

Logical Workflow for Troubleshooting Catalyst Deactivation

Caption: A flowchart for diagnosing the cause of bismuth(III) subnitrate catalyst deactivation.

Catalyst Deactivation and Regeneration Cycle

References

• 1. mdpi.com [mdpi.com]

Bismuth(III) Subnitrate Catalyst Stability: Technical Support Center

Welcome to the technical support center for Bismuth(III) subnitrate catalysts. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving catalyst stability and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is Bismuth(III) subnitrate and why is it used as a catalyst?

A1: Bismuth(III) subnitrate, with the general formula Bi₅O(OH)₉(NO₃)₄, is a commercially available, non-toxic, and inexpensive bismuth compound.[1] It is valued as a heterogeneous Lewis acid catalyst in organic synthesis, such as in Markovnikov-type alkyne hydrations.[1][2][3] Its advantages include ease of handling, stability in air, and low environmental impact compared to many transition metal catalysts.[4][5]

Q2: Is Bismuth(III) subnitrate a homogeneous or heterogeneous catalyst?

A2: Bismuth(III) subnitrate is considered a heterogeneous catalyst because it is practically insoluble in most common organic solvents.[1][2] This property is advantageous for simplified product isolation and catalyst recycling.[6]

Q3: What are the primary factors that affect the stability and activity of Bismuth(III) subnitrate catalysts?

A3: The main factors include:

• Reaction Temperature: Higher temperatures can improve conversion rates but may also accelerate catalyst degradation or leaching.[1][6]

• Solvent Choice: The type of solvent can significantly impact reactivity and the formation of side products. For instance, in alkyne hydration, methanol (B129727) is often effective, while other alcohols like ethanol (B145695) or isopropanol (B130326) may lead to a drastic decrease in reactivity.[1][6]

• Presence of Water: Bismuth catalysts can be prone to hydrolysis, which may lead to the formation of less active bismuth oxides.[7] While controlled amounts of water can sometimes be beneficial, excess water can be detrimental.

• Catalyst Loading: The amount of catalyst used can affect both the reaction rate and the product selectivity. Lowering catalyst loading may sometimes lead to the formation of intermediate byproducts.[1][2]

Q4: How should I store Bismuth(III) subnitrate catalyst?

A4: Store the catalyst in a well-closed container in a cool, dry, and well-ventilated place.[8] Keep it away from moisture, heat, and combustible materials, as it is an oxidizer.[8][9]

Troubleshooting Guide

Problem 1: My catalyst activity decreases significantly upon reuse.

This is a common issue indicating a loss of active catalytic sites. The following flowchart can guide your troubleshooting process.

Caption: Diagram 1: Troubleshooting Flowchart for Decreased Catalyst Activity.

Problem 2: I am observing significant leaching of bismuth into my product solution.

Leaching is a critical issue for heterogeneous catalysts as it leads to product contamination and loss of catalyst activity.

• Cause: Under harsh reaction conditions (e.g., high temperatures, strongly coordinating solvents or reactants), the bismuth salt can partially dissolve from the solid support. One study noted a 3.1% decrease in bismuth content after use under harsh continuous flow conditions.[6]

• Solution 1 (Optimize Conditions): Systematically lower the reaction temperature and/or screen different solvents to find a balance between reactivity and stability.

• Solution 2 (Immobilization): Consider synthesizing a supported version of the catalyst by impregnating Bismuth(III) subnitrate onto a more robust, high-surface-area support like silica, titania, or alumina.

• Solution 3 (Continuous Flow): In some cases, using a packed-bed reactor in a continuous flow setup can minimize the residence time at high temperatures, potentially reducing the overall extent of leaching compared to long batch reactions.[1][6]

Problem 3: The reaction is not going to completion or is forming undesirable side products.

• Cause 1 (Solvent Effects): The solvent plays a crucial role. In alkyne hydration reactions catalyzed by Bismuth subnitrate, using methanol (MeOH) leads to high conversion, but switching to ethanol (EtOH) or isopropanol (iPrOH) drastically reduces reactivity.[6] Using dry MeOH can sometimes lead to the formation of a dimethyl acetal (B89532) intermediate as a side product.[2]

• Solution 1: Re-optimize the solvent system. Refer to the data in Table 1 for guidance on solvent effects in a model reaction.

• Cause 2 (Insufficient Catalyst): Low catalyst loading can result in incomplete conversion or the accumulation of intermediates. In the hydration of p-methoxyphenylacetylene, catalyst loadings of 2-5 mol% resulted in the formation of a dimethyl acetal side product, which was not observed at 15 mol% loading.[1]

• Solution 2: Increase the catalyst loading. See Table 2 for the effect of catalyst loading on a model reaction. Ensure the catalyst is well-dispersed in the reaction mixture.

Quantitative Data on Catalyst Performance

The following tables summarize data from a study on the Bismuth subnitrate-catalyzed hydration of p-methoxyphenylacetylene, illustrating the impact of key experimental parameters.[1][6]

Table 1: Effect of Different Solvents on Catalyst Performance

Entry	Solvent	Conversion (%)	Selectivity for Methyl Ketone (%)	Selectivity for Dimethyl Acetal (%)
1	MeOH	100	100	0
2	EtOH	14	100	0
3	iPrOH	Traces	-	-
4	H₂O	69	100	0
5	Dry MeOH	94	92	8
Reaction Conditions: p-methoxyphenylacetylene (1M), Bismuth subnitrate (15 mol%), reflux, 24 h.

Table 2: Effect of Reaction Time and Catalyst Loading on Conversion

Entry	Reaction Time (h)	Catalyst Loading (mol%)	Conversion (%)	Selectivity for Methyl Ketone (%)
1	24	15	100	100
2	12	15	73	100
3	3	15	18	100
4	24	5	88	88
5	24	2	62	71
Reaction Conditions: p-methoxyphenylacetylene (1M) in MeOH at 65°C.

Experimental Protocols

Protocol 1: General Procedure for a Batch Reaction (Alkyne Hydration)

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Bismuth(III) subnitrate (e.g., 15 mol%).

• Reagents: Add the alkyne substrate (1.0 eq) followed by the solvent (e.g., methanol, to achieve a 1 M substrate concentration).

• Reaction: Place the flask in a pre-heated oil bath at the desired temperature (e.g., 65°C) and stir vigorously.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them via TLC or GC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter the mixture to recover the heterogeneous catalyst. Wash the recovered catalyst with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which can then be purified by column chromatography.

Protocol 2: Catalyst Reusability and Stability Test

This workflow outlines the steps to rigorously assess the stability and reusability of your catalyst.

Caption: Diagram 2: Experimental Workflow for Catalyst Reusability Testing.

Catalyst Degradation Pathway

While Bismuth(III) subnitrate is relatively robust, prolonged exposure to certain conditions, particularly aqueous or protic environments, can lead to structural changes. The proposed pathway involves slow hydrolysis.

Caption: Diagram 3: Postulated Hydrolytic Degradation of Bismuth Subnitrate.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New trends in bismuth-catalyzed synthetic transformations - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. shepchem.com [shepchem.com]
• 8. lobachemie.com [lobachemie.com]
• 9. nbinno.com [nbinno.com]

Effect of solvent on Bismuth(III) subnitrate catalyzed reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the use of Bismuth(III) subnitrate as a catalyst, with a specific focus on the influence of solvents.

Frequently Asked Questions (FAQs)

Q1: What is the role of the solvent in reactions catalyzed by Bismuth(III) subnitrate? A1: Bismuth(III) subnitrate is a heterogeneous catalyst that is practically insoluble in water and most common organic solvents.[1][2][3] Therefore, the primary role of the solvent is to dissolve the reactants and facilitate their interaction with the solid catalyst surface. The reaction typically proceeds as a suspension, requiring efficient stirring to ensure proper mixing.[4]

Q2: How does the choice of solvent affect reaction outcomes? A2: The solvent can significantly impact reaction rate, conversion, and selectivity. For instance, in the hydration of alkynes to form methyl ketones, protic solvents like methanol (B129727) have shown excellent results.[1][5] However, bulkier alcohols such as ethanol (B145695) and isopropanol (B130326) can lead to a drastic decrease in reactivity, potentially due to increased steric hindrance during the hydroalkoxylation of the alkyne.[6] The choice of solvent can also influence the formation of byproducts; for example, using dry methanol can lead to the formation of a dimethyl acetal (B89532) intermediate.[5]

Q3: Can water be used as a solvent for Bismuth(III) subnitrate catalyzed reactions? A3: Yes, water can be a viable solvent for certain reactions. In studies on the hydration of p-methoxyphenylacetylene, using water as the reaction medium resulted in a 69% conversion with 100% selectivity to the desired ketone product, demonstrating its potential as a green solvent alternative.[5]

Q4: Is Bismuth(III) subnitrate considered an environmentally friendly catalyst? A4: Yes, Bismuth(III) compounds are generally considered environmentally benign due to their remarkably nontoxic nature, relatively low cost, and tolerance to air and moisture.[6][7] Bismuth subnitrate's heterogeneous nature also allows for easier separation from the reaction mixture, which is a key advantage in sustainable chemical processes.[1]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Bismuth(III) subnitrate catalysis, with a focus on solvent-related problems.

Problem 1: Low or No Product Conversion

• Possible Cause 1: Inappropriate Solvent Selection.

  • Solution: The solvent's ability to dissolve the starting materials and its interaction with the catalytic cycle are crucial. For Markovnikov-type alkyne hydrations, methanol has been shown to be highly effective, while ethanol and isopropanol result in significantly lower conversions.[5][6] If you are experiencing low yields, consult the literature for solvent systems optimized for your specific reaction type. A solvent screen may be necessary.

• Possible Cause 2: Poor Catalyst Dispersion.

  • Solution: Since Bismuth(III) subnitrate is a solid, heterogeneous catalyst, efficient stirring is critical to maximize the surface area contact between the catalyst and the dissolved reactants.[4] If the reaction mixture is not adequately agitated, the catalyst may settle, leading to poor activity. Ensure you are using a suitable stir bar and a stir plate capable of maintaining a well-agitated suspension.

Problem 2: Formation of Undesired Side Products

• Possible Cause: Solvent Participation in the Reaction.

  • Solution: The solvent can sometimes act as a reagent, leading to side products. In the hydration of alkynes using methanol as the solvent, a dimethyl acetal intermediate can form.[5] The presence of trace amounts of water facilitates the hydrolysis of this intermediate to the desired ketone. Using anhydrous methanol can cause the acetal to be a major byproduct.[5] If you observe unexpected byproducts, consider the possibility of the solvent's reactivity under the reaction conditions.

Problem 3: Difficulty in Catalyst Recovery

• Possible Cause: Catalyst Particles are too fine.

  • Solution: Bismuth subnitrate is typically a fine white powder.[2] After the reaction, it can be recovered by simple filtration. If you are having trouble filtering the catalyst, allow the mixture to settle and decant the supernatant before filtration. Using a filter aid or a membrane filter with an appropriate pore size may also improve recovery.

Quantitative Data on Solvent Effects

The following table summarizes the effect of different solvents on the Bismuth(III) subnitrate-catalyzed hydration of p-methoxyphenylacetylene. This data highlights the critical role of solvent choice in reaction efficiency.

Table 1: Effect of Various Solvents on a Bismuth(III) Subnitrate-Catalyzed Hydration Reaction [1][5][6]

Entry	Solvent	Conversion (%)	Selectivity (%)
1	Methanol	100	100
2	Ethanol	14	100
3	iPrOH	Traces	-
4	H₂O	69	100
5	Dry Methanol	94	92 (8% acetal)
Reaction Conditions: p-methoxyphenylacetylene (1.0 M), Bismuth subnitrate (15 mol%), reflux, 24 h.

Experimental Protocols

General Protocol for Bismuth(III) Subnitrate-Catalyzed Hydration of Alkynes (Batch Process)

This protocol is a representative example based on the hydration of p-methoxyphenylacetylene.[1][5]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyne substrate (1.0 M concentration relative to the solvent).

• Addition of Catalyst and Solvent: Add Bismuth(III) subnitrate (15 mol%) to the flask, followed by the chosen solvent (e.g., methanol).

• Reaction Execution: Place the flask in a preheated oil bath and reflux the reaction mixture with vigorous stirring for the required time (typically 24 hours for full conversion).

• Monitoring: The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. The heterogeneous catalyst can be removed by filtration.

• Purification: The solvent is removed from the filtrate under reduced pressure. The crude product can then be purified by standard methods, such as column chromatography, to yield the desired product.

Visualizations

Caption: General experimental workflow for a Bismuth(III) subnitrate catalyzed reaction.

Caption: Troubleshooting logic for common issues in Bismuth(III) subnitrate catalysis.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. BISMUTH SUBNITRATE - Ataman Kimya [atamanchemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Bismuth(III) salts as synthetic tools in organic transformations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Bismuth(III) Subnitrate Catalyst

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the leaching of Bismuth(III) subnitrate catalyst during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bismuth(III) subnitrate catalyst leaching and why is it a concern?

A1: Bismuth(III) subnitrate is a heterogeneous catalyst valued for its low toxicity and ready availability.[1] Catalyst leaching is the process where the active bismuth species detaches from the solid support and dissolves into the reaction mixture. This is a significant concern as it can lead to:

• Reduced catalyst activity and recyclability: The loss of the active component diminishes the catalyst's effectiveness over time.

• Product contamination: Leached bismuth can contaminate the final product, which is particularly problematic in pharmaceutical applications.

• Inaccurate kinetic data: The presence of dissolved, active bismuth species can complicate the interpretation of reaction kinetics, blurring the line between heterogeneous and homogeneous catalysis.

Q2: What are the primary causes of Bismuth(III) subnitrate catalyst leaching?

A2: Leaching of Bismuth(III) subnitrate is primarily influenced by the reaction conditions and the chemical environment. Key contributing factors include:

• Harsh Reaction Conditions: High temperatures and pressures can accelerate the dissolution of the catalyst. A study on Markovnikov-type alkyne hydration noted a 3.1% decrease in bismuth content of the catalyst under comparatively harsh reaction conditions.[1]

• Solvent Effects: The choice of solvent plays a crucial role. Polar solvents, especially those that can coordinate with bismuth ions, may promote leaching. Bismuth(III) subnitrate is practically insoluble in most typical organic solvents, which is a beneficial property for a heterogeneous catalyst.[1]

• pH of the Reaction Medium: The stability of bismuth subnitrate is pH-dependent. In aqueous environments, it can undergo hydrolysis, leading to the formation of other bismuth species and potentially increasing the solubility of bismuth.[2] Strongly acidic or basic conditions can promote the dissolution of the catalyst.

• Presence of Strong Chelating Agents: Reactants, products, or impurities that can form stable, soluble complexes with bismuth ions can facilitate leaching.

Q3: How can I detect and quantify the leaching of my Bismuth(III) subnitrate catalyst?

A3: Detecting and quantifying bismuth leaching is essential for troubleshooting and optimizing your reaction. Here are some recommended methods:

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS): These are highly sensitive techniques for accurately quantifying the concentration of bismuth in the reaction solution after the catalyst has been filtered off.

• Hot Filtration Test: This is a qualitative method to determine if the catalytic activity is due to leached species. The solid catalyst is filtered from the reaction mixture at an intermediate conversion point while the solution is still hot. If the reaction continues to proceed in the filtrate, it indicates that active bismuth species have leached into the solution.

Troubleshooting Guide

Problem 1: Decreased catalyst activity upon reuse.

Possible Cause	Troubleshooting Steps
Bismuth Leaching	1. Confirm Leaching: After the reaction, filter the catalyst and analyze a sample of the filtrate for bismuth content using ICP-MS or AAS. 2. Perform a Hot Filtration Test: As described in Q3, this can indicate if soluble bismuth species are responsible for the catalytic activity. 3. Optimize Reaction Conditions: If leaching is confirmed, try running the reaction under milder conditions (lower temperature, shorter reaction time). 4. Modify the Catalyst: Consider immobilizing the catalyst on a support or modifying its surface to enhance stability (see "Preventative Measures" section).
Catalyst Poisoning	1. Analyze Feedstock: Check the purity of your starting materials and solvents for potential catalyst poisons (e.g., sulfur compounds, strong chelating agents). 2. Characterize the Used Catalyst: Techniques like X-ray Photoelectron Spectroscopy (XPS) can identify foreign species on the catalyst surface.
Fouling	1. Visual Inspection: Examine the used catalyst for any changes in color or texture that might indicate the deposition of byproducts. 2. Thermogravimetric Analysis (TGA): This can quantify the amount of deposited organic material (coke) on the catalyst surface.

Problem 2: Product contamination with bismuth.

Possible Cause

Troubleshooting Steps

Significant Catalyst Leaching

1. Quantify Contamination: Use ICP-MS or AAS to determine the concentration of bismuth in your purified product. 2. Review Purification Method: Ensure your workup and purification procedures are adequate to remove dissolved bismuth species. Acidic washes or treatment with a suitable chelating resin may be necessary. 3. Implement Leaching Prevention Strategies: Refer to the "Preventative Measures" section to minimize leaching from the outset.

Preventative Measures and Experimental Protocols

To proactively prevent leaching, consider modifying the catalyst. Immobilization on a solid support or surface functionalization can significantly enhance stability.

Data on Leaching Prevention

The following table summarizes data on the effectiveness of a surface modification strategy to reduce leaching.

Catalyst	Reaction	Recycle Run	Leaching/Loss of Activity	Reference
Bismuth Nanoparticles (unmodified)	Reduction of azo dyes	-	Prone to aggregation and potential leaching	[3]
Tannic Acid-Functionalized Bismuth Nanoparticles	Reduction of azo dyes	5	Minimal loss (<3%) of initial efficiency	[3]

Experimental Protocol: Surface Functionalization of Bismuth Nanoparticles with Tannic Acid

This protocol describes a method to enhance the stability of bismuth-based catalysts by surface functionalization, which can help prevent leaching.

Materials:

• Bismuth(III) nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O)

• Tannic acid (TA)

• Glycerin

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

Procedure:

• Prepare an aqueous solution of tannic acid and glycerin.

• Dissolve bismuth nitrate in the TA-glycerin solution.

• Adjust the pH of the solution to alkaline conditions using NaOH. This will initiate the reduction of Bi³⁺ to metallic bismuth nanoparticles (BiNPs) and the simultaneous functionalization of their surface with tannic acid.

• Continue the reaction under controlled temperature and stirring until the formation of the dark-colored Bi/TA nanoparticles is complete.

• Isolate the functionalized nanoparticles by centrifugation.

• Wash the nanoparticles with deionized water and ethanol (B145695) to remove any unreacted precursors.

• Dry the resulting tannic acid-functionalized bismuth nanoparticles (Bi/TANPs) before use.

The tannic acid coating on the surface of the bismuth nanoparticles helps to prevent their agglomeration and protects against leaching of bismuth ions by forming stable chelate complexes, especially under acidic conditions.[3]

Visualizing Leaching and Prevention Strategies

Mechanism of Bismuth Subnitrate Leaching

Caption: A simplified diagram illustrating the leaching of bismuth from the solid catalyst into the reaction medium, leading to product contamination.

Troubleshooting Workflow for Catalyst Deactivation

References

• 1. researchgate.net [researchgate.net]
• 2. medium.com [medium.com]
• 3. Highly efficient recyclable bismuth nanocatalysts fabricated using a facile one-step aqueous method for faster reduction of azo dye contaminants - PMC [pmc.ncbi.nlm.nih.gov]

Bismuth(III) subnitrate catalyst recycling and reusability studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the recycling and reusability of Bismuth(III) subnitrate as a catalyst.

Frequently Asked Questions (FAQs)

Q1: Can Bismuth(III) subnitrate be reused as a heterogeneous catalyst?

A1: Yes, Bismuth(III) subnitrate is a heterogeneous catalyst that is practically insoluble in most common organic solvents, making it suitable for recovery and reuse. Its heterogeneous nature allows for facile separation from the reaction mixture, which is advantageous from both a practical and environmental standpoint.[1]

Q2: How is the Bismuth(III) subnitrate catalyst typically recovered after a reaction?

A2: The catalyst can be recovered through simple physical separation techniques. The most common method is filtration of the reaction mixture after it has cooled to room temperature. The collected catalyst should then be washed and dried before reuse.

Q3: What is the expected efficiency of the catalyst over multiple cycles?

A3: The reusability of Bismuth(III) subnitrate is generally good, though a gradual decrease in activity may be observed. The extent of this decrease depends on the specific reaction conditions, including temperature, solvent, and the nature of the reactants. Factors such as metal leaching and changes to the catalyst's surface can contribute to a reduction in efficiency.

Q4: What are the common causes of deactivation for Bismuth(III) subnitrate catalyst?

A4: Like many heterogeneous catalysts, Bismuth(III) subnitrate can deactivate through several mechanisms:

• Poisoning: Strong chemisorption of reactants, products, or impurities onto the active sites of the catalyst.

• Fouling: The physical deposition of byproducts or coke on the catalyst surface, which can block active sites and pores.

• Leaching: The dissolution of the active bismuth species into the reaction medium, leading to a loss of catalytic material.[1][2][3]

• Thermal Degradation: High reaction temperatures can lead to changes in the catalyst's crystal structure or surface area, reducing its activity.

Q5: Is there a way to regenerate the catalyst to restore its activity?

A5: For many heterogeneous catalysts, regeneration is possible. Common methods include:

• Washing: Thoroughly washing the catalyst with appropriate solvents to remove adsorbed impurities and byproducts.

• Calcination: A high-temperature treatment in the presence of air or an inert gas to burn off coke deposits.

• Chemical Treatment: Using dilute acid or base washes to remove specific poisons.

The optimal regeneration method will depend on the cause of deactivation. For Bismuth(III) subnitrate, a simple wash is often sufficient for a number of cycles.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Significant drop in conversion rate after the first cycle.	Catalyst Poisoning: A reactant, solvent impurity, or byproduct may be strongly adsorbing to the active sites.	- Ensure high purity of all starting materials and solvents.- Analyze the reaction mixture for potential inhibitors.- Attempt a regeneration of the catalyst by washing with a different solvent or a dilute acid/base solution.
Metal Leaching: A portion of the active bismuth may have dissolved into the reaction medium during the first run.	- Analyze the filtrate from the first reaction for bismuth content using techniques like ICP-MS.- Consider using a less coordinating solvent or milder reaction conditions to minimize leaching.
Catalyst changes color (e.g., darkens) after a reaction.	Coke/Foulant Deposition: Carbonaceous materials or polymeric byproducts may have formed on the catalyst surface.	- Attempt to regenerate the catalyst by calcination at a controlled temperature.- Characterize the spent catalyst using techniques like TGA to confirm the presence of deposits.
Change in Oxidation State: The bismuth center may have undergone a redox reaction.	- Analyze the spent catalyst with XPS to determine the oxidation state of bismuth.
Difficulty in filtering the catalyst after the reaction.	Change in Particle Size/Morphology: The catalyst particles may have broken down into smaller fines or agglomerated.	- Use a finer filter paper or consider centrifugation for recovery.- Characterize the spent catalyst with SEM to observe any changes in morphology.
Formation of unexpected byproducts in subsequent runs.	Modification of Catalyst Surface: The catalyst surface may have been altered, exposing different active sites.	- Characterize the fresh and spent catalyst using techniques like FTIR and XRD to identify any structural changes.- Re-evaluate the reaction conditions to see if they can be modified to be more selective.

Data on Catalyst Reusability and Leaching

The following tables summarize quantitative data on the performance of Bismuth(III) subnitrate catalyst in recycling studies.

Table 1: Bismuth Leaching in Alkyne Hydration

Reaction	Solvent	Temperature	Bismuth Content Decrease After One Cycle
Markovnikov-type alkyne hydration	Methanol (B129727)	180 °C (in flow)	3.1%[1]

Note: The decrease in bismuth content was measured after a scaled-out experiment, including all washing cycles, indicating some metal leaching under the applied conditions.[1]

Table 2: Hypothetical Reusability Study - Conversion Rate vs. Cycle Number

Cycle Number	Conversion Rate (%)
1	95
2	91
3	88
4	85
5	80

This table is a representative example of how catalyst efficiency might decrease over several cycles. Actual performance will vary depending on the specific reaction.

Experimental Protocols

Protocol 1: Markovnikov-Type Hydration of Alkynes using Bismuth(III) Subnitrate

This protocol is adapted from a study on the hydration of terminal acetylenes to form methyl ketones.[1]

Materials:

• Appropriate alkyne (substrate)

• Bismuth(III) subnitrate (catalyst, 15 mol%)

• Methanol (solvent)

• Oven-dried Schlenk tube with a magnetic stir bar

• Standard laboratory glassware for filtration and concentration

Procedure:

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the alkyne (2 mmol) and Bismuth(III) subnitrate (0.3 mmol).

• Add methanol to create a 2 mL reaction mixture.

• Stir the mixture at 65 °C for 24–72 hours, depending on the substrate.

• After the reaction is complete, cool the mixture to room temperature.

• Recover the catalyst by filtration.

• Concentrate the filtrate in vacuo to obtain the crude product.

• Analyze the crude product using NMR or GC-MS to determine conversion and selectivity.

Protocol 2: Catalyst Recycling and Reuse

Procedure:

• After the reaction, filter the cooled reaction mixture to separate the solid Bismuth(III) subnitrate catalyst.

• Wash the recovered catalyst with fresh solvent (e.g., methanol) to remove any adsorbed products or unreacted starting materials. Repeat the washing step 2-3 times.

• Dry the washed catalyst in an oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

• The dried catalyst is now ready to be used in a subsequent reaction cycle under the same conditions.

Protocol 3: Characterization of Fresh and Spent Catalyst

To understand the changes in the catalyst during the reaction and recycling process, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To analyze the crystalline structure of the catalyst and identify any phase changes.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the catalyst surface and detect any adsorbed species.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the catalyst.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To quantify the amount of bismuth that has leached into the reaction solution.

Visualizations

Caption: Experimental workflow for Bismuth(III) subnitrate catalyst use and recycling.

Caption: Troubleshooting decision tree for catalyst deactivation.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Influence of pH on Bismuth(III) subnitrate photocatalytic activity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the photocatalytic applications of Bismuth(III) subnitrate. The information is presented in a question-and-answer format to directly address common issues encountered during experiments, with a particular focus on the influence of pH.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of solution pH on the photocatalytic activity of Bismuth(III) subnitrate?

A1: The photocatalytic activity of bismuth-based materials, including bismuth subnitrate, is significantly influenced by the pH of the reaction solution. Generally, the degradation efficiency of organic pollutants is higher in acidic conditions and tends to decrease as the solution becomes neutral to alkaline.[1][2][3] This is attributed to several factors, including the surface charge of the photocatalyst and the generation of reactive oxygen species (ROS).[1]

Q2: Why is acidic pH often optimal for the photocatalytic degradation of organic dyes like Rhodamine B using bismuth-based photocatalysts?

A2: Acidic pH is often optimal for several reasons. Firstly, the surface of the bismuth-based photocatalyst tends to be positively charged in acidic solutions, which enhances the adsorption of anionic dyes through electrostatic attraction. Secondly, acidic conditions can promote the generation of highly reactive hydroxyl radicals (•OH), which are powerful oxidizing agents that degrade organic pollutants.[1] For instance, studies on similar bismuth compounds have shown a significant drop in degradation efficiency as the pH moves from acidic to neutral or alkaline.[2][3]

Q3: Can Bismuth(III) subnitrate be used for photocatalysis in neutral or alkaline solutions?

A3: While the highest efficiency is often observed in acidic media, Bismuth(III) subnitrate can still exhibit photocatalytic activity in neutral and alkaline solutions, albeit at a reduced rate.[2][3] The specific efficiency will depend on the target pollutant and other experimental conditions. For certain applications or pollutants, operating at neutral pH might be necessary, and in such cases, optimization of other parameters like catalyst loading and light intensity becomes crucial.

Q4: How does the pH affect the stability of the Bismuth(III) subnitrate photocatalyst?

A4: Bismuth subnitrate is generally stable under a range of pH conditions. However, extreme pH values can potentially lead to changes in its surface chemistry or structure. In strongly acidic solutions, there might be some dissolution, while in strongly alkaline conditions, the formation of bismuth hydroxides could occur. It is advisable to characterize the catalyst after the photocatalytic reaction, especially when operating at the extremes of the pH scale, to check for any structural or compositional changes.

Q5: What are the primary reactive oxygen species (ROS) generated by bismuth-based photocatalysts during the degradation of pollutants?

A5: The primary reactive oxygen species generated by bismuth-based photocatalysts upon irradiation include hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O₂⁻).[1] Photogenerated holes (h⁺) can also directly oxidize the pollutant molecules.[1] The dominant ROS can vary depending on the reaction conditions, particularly the pH.[2]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low degradation efficiency of the target pollutant.	Suboptimal pH of the reaction solution.	Systematically vary the initial pH of the solution (e.g., from 3 to 9) to find the optimal condition for your specific pollutant. For many organic dyes, acidic pH (around 3-5) is often more effective.[2][3]
Inadequate catalyst loading.	Optimize the concentration of Bismuth(III) subnitrate in your experiment. Too low a concentration may not provide enough active sites, while too high a concentration can lead to light scattering and reduced light penetration.
Insufficient light intensity or inappropriate wavelength.	Ensure your light source provides sufficient energy to activate the photocatalyst. Bismuth-based materials are generally active under UV and visible light. Check the specifications of your lamp and its distance from the reactor.
Inconsistent results between experimental runs.	Fluctuations in the pH of the solution during the reaction.	Buffer the reaction solution or monitor and adjust the pH periodically throughout the experiment. The degradation process itself can sometimes alter the pH of the medium.
Catalyst deactivation.	Wash the catalyst with deionized water and ethanol (B145695) after each run to remove any adsorbed species. Perform characterization techniques (e.g., XRD, SEM) to check for any changes in the catalyst's structure or morphology after several cycles.
Difficulty in separating the catalyst after the reaction.	Small particle size of the photocatalyst.	If using a powdered catalyst, allow for sufficient settling time or use centrifugation for separation. Alternatively, consider immobilizing the Bismuth(III) subnitrate on a suitable substrate.

Quantitative Data

Table 1: Influence of pH on the Photocatalytic Degradation of Rhodamine B by Fusiform Bismuth [3]

pH	Degradation Efficiency (%) after 70 min	Apparent Rate Constant (min⁻¹)
2.0	~97	0.0457
3.0	96.7	0.0452
5.0	72.6	0.01649
7.0	53.5	0.0097
9.0	27.6	0.00397

Table 2: Influence of pH on the Photocatalytic Degradation of Rhodamine B by Bi₂O₃ Microrods [2]

pH	Degradation Efficiency (%) after 120 min	Rate Constant (min⁻¹)
3.0	97.2	0.02761
5.0	90.6	0.01698
7.0	50.2	0.00504

Disclaimer: The data presented in Tables 1 and 2 are for fusiform Bismuth and Bismuth Oxide, respectively, and not for Bismuth(III) subnitrate. However, they illustrate a common trend for bismuth-based photocatalysts, where acidic pH generally favors the degradation of Rhodamine B.

Experimental Protocols

Below is a generalized experimental protocol for investigating the influence of pH on the photocatalytic activity of Bismuth(III) subnitrate. This should be adapted based on the specific pollutant and experimental setup.

1. Preparation of Photocatalyst Suspension:

• Disperse a specific amount of Bismuth(III) subnitrate powder (e.g., 1.0 g/L) in a known volume of deionized water.

• Sonicate the suspension for approximately 15-30 minutes to ensure uniform dispersion of the catalyst particles.

2. pH Adjustment:

• Prepare a stock solution of the target organic pollutant (e.g., Rhodamine B, Methylene Blue) at a desired concentration (e.g., 10 mg/L).

• Before adding the photocatalyst, adjust the initial pH of the pollutant solution to the desired value (e.g., 3, 5, 7, 9) using dilute solutions of HCl or NaOH.

3. Adsorption-Desorption Equilibrium:

• Add the prepared Bismuth(III) subnitrate suspension to the pH-adjusted pollutant solution.

• Stir the mixture in the dark for a period of 30-60 minutes to establish adsorption-desorption equilibrium between the photocatalyst surface and the pollutant molecules.

• Take an initial sample (C₀) at the end of this period.

4. Photocatalytic Reaction:

• Irradiate the suspension using a suitable light source (e.g., a Xenon lamp with a UV cut-off filter for visible light studies).

• Maintain constant stirring throughout the experiment to keep the photocatalyst suspended.

• Withdraw aliquots of the suspension at regular time intervals (e.g., every 15 or 30 minutes).

5. Sample Analysis:

• Immediately after withdrawal, centrifuge or filter the aliquots to remove the photocatalyst particles.

• Analyze the concentration of the pollutant in the supernatant using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the specific pollutant.

• The degradation efficiency can be calculated using the formula: Degradation (%) = ((C₀ - Cₜ) / C₀) * 100, where C₀ is the initial concentration after adsorption-desorption equilibrium and Cₜ is the concentration at time t.

Visualizations

References

• 1. Characterization of bismuth-based photocatalyst for microcystin-LR degradation and mechanism: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of the Photocatalytic Performance, Mechanism, and Degradation Pathways of Rhodamine B with Bi2O3 Microrods under Visible-Light Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Thermal Stability of Bismuth(III) Subnitrate in High-Temperature Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the thermal stability of Bismuth(III) subnitrate in high-temperature applications. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data presented in a clear, accessible format.

Troubleshooting Guide

This guide addresses common issues encountered during high-temperature reactions involving Bismuth(III) subnitrate.

Question: My reaction is sluggish or incomplete, even at high temperatures. What are the possible causes and solutions?

Answer:

Several factors can contribute to incomplete or slow reactions when using Bismuth(III) subnitrate as a catalyst or reagent at high temperatures. Consider the following troubleshooting steps:

• Inadequate Temperature: While Bismuth(III) subnitrate becomes reactive at elevated temperatures, the optimal temperature for a specific reaction can vary.

  • Solution: Gradually increase the reaction temperature in increments of 10-20°C to find the optimal point. Be mindful of the decomposition temperature of Bismuth(III) subnitrate (around 260°C) to avoid unwanted side reactions.[1]

• Catalyst Loading: The amount of Bismuth(III) subnitrate can significantly impact reaction kinetics.

  • Solution: Experiment with different catalyst loadings. For instance, in some alkyne hydrations, a 15 mol% loading has been shown to be effective, but lower concentrations can still yield good results, albeit with longer reaction times.[2]

• Solvent Choice: The reaction medium plays a crucial role in the catalytic activity of Bismuth(III) subnitrate.

  • Solution: The choice of solvent can influence the reaction rate. For example, in certain hydration reactions, methanol (B129727) has been found to be a suitable solvent.[2] Consider solvent polarity and boiling point in relation to your reaction conditions.

• Reagent Purity: Impurities in the starting materials can inhibit the catalytic activity.

  • Solution: Ensure all reagents and solvents are of high purity and anhydrous, if required by the reaction chemistry.

Question: I am observing unexpected side products in my reaction. How can I minimize their formation?

Answer:

The formation of side products is a common challenge in high-temperature organic synthesis. When using Bismuth(III) subnitrate, consider these points:

• Decomposition of Bismuth Subnitrate: Above its decomposition temperature (~260°C), Bismuth(III) subnitrate breaks down into bismuth oxide (Bi₂O₃) and nitrogen oxides (NOx).[1] These species can potentially lead to unwanted side reactions.

  • Solution: Maintain the reaction temperature below the decomposition point of the subnitrate if the intact compound is required for catalysis. If the in-situ formation of Bi₂O₃ is desired, ensure the reaction is designed to accommodate the release of NOx gases safely.

• Reaction with Solvents: At high temperatures, Bismuth(III) subnitrate or its decomposition products can react with the solvent. For instance, in methanol, the formation of dimethyl acetal (B89532) has been observed as a side product in some alkyne hydration reactions.[2]

  • Solution: Optimize the reaction conditions, such as catalyst loading and reaction time, to favor the desired product. In the case of dimethyl acetal formation, adjusting the catalyst concentration has been shown to influence its formation.[2]

• Substrate Decomposition: The high temperature itself might be causing the decomposition of your starting materials or products.

  • Solution: Run control experiments without the Bismuth(III) subnitrate to assess the thermal stability of your substrates and products at the reaction temperature.

Question: The color of my reaction mixture changed unexpectedly. What could this indicate?

Answer:

A color change in the reaction mixture can be indicative of several phenomena:

• Formation of Bismuth Oxide: The decomposition of white Bismuth(III) subnitrate powder to bismuth oxide can result in a color change, typically to a pale yellow solid.

• Formation of Metallic Bismuth: Under certain reducing conditions, particularly in the presence of organic compounds at high temperatures, Bismuth(III) species can be reduced to metallic bismuth, which is silvery-white but can appear dark or black in a finely divided state.

• Complex Formation: Bismuth(III) ions can form colored complexes with certain organic molecules or intermediates.

  • Solution: Analyze the reaction mixture at different stages using techniques like UV-Vis spectroscopy or by isolating and characterizing the colored species to understand the nature of the color change. This can provide valuable insights into the reaction mechanism.

Frequently Asked Questions (FAQs)

Q1: What is the decomposition temperature of Bismuth(III) subnitrate?

A1: Bismuth(III) subnitrate typically begins to decompose at approximately 260°C.[1]

Q2: What are the primary decomposition products of Bismuth(III) subnitrate?

A2: Upon heating to decomposition, Bismuth(III) subnitrate breaks down into bismuth oxide (Bi₂O₃) and nitrogen oxides (NOx).

Q3: Is Bismuth(III) subnitrate safe to use in high-temperature reactions?

A3: Caution is required. Bismuth(III) subnitrate is an oxidizing agent and can intensify fires. Heating may cause expansion or decomposition, leading to the violent rupture of containers. Decomposition produces toxic fumes of nitrogen oxides.[1] Always work in a well-ventilated area, preferably a fume hood, and take appropriate safety precautions.

Q4: Can I use Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to study the thermal stability of my reaction mixture containing Bismuth(III) subnitrate?

A4: Yes, TGA and DSC are excellent techniques for this purpose. TGA will show you the mass loss associated with the decomposition of Bismuth(III) subnitrate and other components in your mixture as a function of temperature. DSC will reveal the endothermic and exothermic events, such as decomposition and phase transitions, providing a more complete picture of the thermal processes.[3]

Q5: How does the composition of "Bismuth(III) subnitrate" vary, and how does this affect its thermal stability?

A5: The exact composition of basic bismuth(III) nitrate (B79036) can vary depending on the preparation method.[4] Different basic nitrates of bismuth have been shown to have different decomposition pathways, although the final product is generally α-Bi₂O₃.[5] It is crucial to characterize the specific batch of Bismuth(III) subnitrate being used to ensure reproducibility in high-temperature reactions.

Data Presentation

Table 1: Thermal Decomposition Data for Bismuth Compounds

Compound	Decomposition Onset (°C)	Decomposition Products	Analysis Method	Reference
Bismuth(III) Subnitrate	~260	Bi₂O₃, NOx	Not Specified	[1]
Basic Bismuth Oxalate	260 - 310	Bi₂O₃, CO₂, H₂O	TGA/DSC	[6]
Bismuth(III) Tartrate Monohydrate	~100 (dehydration), 240-280 (decomposition)	Bi₂O₃, H₂O, CO₂	TGA/DSC	[7]

Note: The exact decomposition temperature and products can be influenced by factors such as heating rate and atmospheric conditions.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of Bismuth(III) Subnitrate

This protocol outlines a general procedure for analyzing the thermal decomposition of Bismuth(III) subnitrate using TGA.

1. Instrument Preparation and Calibration:

• Ensure the TGA instrument is clean and calibrated according to the manufacturer's instructions. A standard calibration with a known material (e.g., calcium oxalate) is recommended.
• Select an appropriate sample pan, typically alumina (B75360) or platinum, that is inert to the sample and its decomposition products at high temperatures.

2. Sample Preparation:

• Accurately weigh 5-10 mg of finely ground Bismuth(III) subnitrate powder directly into the tared TGA sample pan.
• Record the exact mass of the sample.

3. TGA Measurement:

• Place the sample pan in the TGA furnace.
• Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to ensure a non-oxidative atmosphere.
• Program the instrument with the desired temperature profile. A typical profile would be to heat from room temperature to 600°C at a constant heating rate of 10°C/min.
• Start the TGA run and record the mass loss as a function of temperature.

4. Data Analysis:

• Plot the percentage of weight loss versus temperature to obtain the TGA curve.
• Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of maximum decomposition rates.
• Determine the onset temperature of decomposition and the temperature ranges for each stage of mass loss.
• Calculate the percentage of weight loss for each decomposition step and compare it with the theoretical weight loss for the expected decomposition reaction.

Protocol 2: Differential Scanning Calorimetry (DSC) of Bismuth(III) Subnitrate

This protocol provides a general method for studying the thermal transitions of Bismuth(III) subnitrate using DSC.

1. Instrument Preparation and Calibration:

• Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium, zinc).
• Use an empty, hermetically sealed aluminum pan as a reference.

2. Sample Preparation:

• Accurately weigh 2-5 mg of finely ground Bismuth(III) subnitrate powder into a tared aluminum DSC pan.
• Hermetically seal the pan to contain any evolved gases during the initial stages of heating. For higher temperature studies where significant gas evolution is expected, a pinhole lid may be used with caution.

3. DSC Measurement:

• Place the sealed sample pan and the reference pan into the DSC cell.
• Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).
• Program the instrument with the desired temperature profile. A typical profile would be to heat from room temperature to 400°C at a constant heating rate of 10°C/min.
• Start the DSC run and record the heat flow as a function of temperature.

4. Data Analysis:

• Plot the heat flow versus temperature to obtain the DSC thermogram.
• Identify endothermic (heat absorbing) and exothermic (heat releasing) peaks.
• Determine the onset temperature, peak temperature, and enthalpy change (area under the peak) for each thermal event. The decomposition of Bismuth(III) subnitrate is expected to be an endothermic process.

Mandatory Visualizations

Caption: Troubleshooting workflow for reactions using Bismuth(III) subnitrate.

Caption: Thermal decomposition of Bismuth(III) subnitrate.

References

• 1. nbinno.com [nbinno.com]
• 2. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 4. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. In-situ X-ray powder diffraction studies of hydrothermal and thermal decomposition reactions of basic bismuth(iii) nitrates in the temperature range 20–650 °C - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. elar.urfu.ru [elar.urfu.ru]

Technical Support Center: Bismuth(III) Subnitrate Catalyst

Welcome to the technical support center for Bismuth(III) Subnitrate catalysts. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to catalyst poisoning and deactivation.

Frequently Asked Questions (FAQs)

1. What are the common signs of Bismuth(III) subnitrate catalyst poisoning?

Common indicators of catalyst poisoning include a significant decrease in reaction rate, a drop in product yield or selectivity, and a change in the physical appearance of the catalyst (e.g., color change). In flow chemistry setups, an increase in backpressure could also indicate catalyst bed fouling, which may be related to poisoning.

2. What types of impurities can poison a Bismuth(III) subnitrate catalyst?

While specific poison studies on bismuth subnitrate are not extensively documented, general principles of catalyst poisoning suggest that certain classes of compounds are likely to act as poisons. These include:

• Sulfur compounds: Thiols, sulfides, and thiophenes can strongly adsorb to the catalyst surface and deactivate it.

• Halogenated compounds: Organic and inorganic halides can lead to the formation of bismuth halides or oxyhalides, altering the catalyst's electronic properties and activity.

• Strongly coordinating species: Compounds like carbon monoxide, cyanides, and phosphines can bind tightly to active sites, blocking them from reactant molecules.

• Heavy metal ions: Traces of other heavy metals in the reactants or solvent can deposit on the catalyst surface, leading to deactivation.

3. Can the solvent or reactants themselves contribute to catalyst deactivation?

Yes, under certain conditions, the solvent or reactants can contribute to deactivation. For example, highly acidic or basic conditions can lead to the slow dissolution or restructuring of the bismuth subnitrate. The presence of water can also affect the catalyst's performance in some reactions.[1] Additionally, polymerization of reactants or products on the catalyst surface can cause fouling, a physical form of deactivation.

4. How can I prevent catalyst poisoning?

Preventing poisoning is crucial for maintaining catalyst performance and longevity. Key strategies include:

• Reactant and Solvent Purification: Use high-purity starting materials and solvents to minimize the introduction of potential poisons. Techniques like distillation, recrystallization, or passing through an activated carbon or alumina (B75360) plug can be effective.

• Inert Atmosphere: For reactions sensitive to air or moisture, conducting the experiment under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation or hydrolysis of the catalyst.

• Guard Beds: In flow chemistry or column reactions, using a guard bed of a suitable adsorbent upstream of the catalyst bed can capture impurities before they reach the catalyst.

5. Is it possible to regenerate a poisoned Bismuth(III) subnitrate catalyst?

Regeneration of a poisoned bismuth subnitrate catalyst may be possible depending on the nature of the poison. Mild poisons that are weakly adsorbed may be removed by washing the catalyst with a suitable solvent. For more strongly bound poisons, a chemical treatment followed by calcination might be necessary. A general approach for regenerating bismuth-containing catalysts involves treatment with a nitric acid solution followed by calcination.[2]

Troubleshooting Guides

Issue 1: Sudden Drop in Catalytic Activity

Possible Causes:

• Acute Poisoning: Introduction of a significant amount of a strong catalyst poison into the reaction system.

• Change in Feedstock: A new batch of reactant or solvent may contain impurities that were not present previously.

• Mechanical Failure: In a flow system, channeling in the catalyst bed can lead to poor contact between reactants and the catalyst, mimicking a drop in activity.

Troubleshooting Steps:

• Analyze Reactants: Check the purity of the current batch of reactants and solvents. If possible, compare with a batch that was used in successful reactions.

• Inspect the Catalyst: If feasible, visually inspect the catalyst for any changes in color or texture.

• Test with a Standard Reaction: Run a well-characterized reaction with known pure starting materials to confirm if the catalyst itself is deactivated.

• Regeneration Attempt: If poisoning is suspected, attempt a regeneration protocol (see Experimental Protocols section).

Issue 2: Gradual Decline in Performance Over Time

Possible Causes:

• Chronic Poisoning: Accumulation of low-level impurities on the catalyst surface over several runs.

• Fouling: Slow deposition of polymeric or carbonaceous materials on the catalyst.

• Leaching: Slow dissolution of the active bismuth species into the reaction medium.[3]

• Sintering: At elevated temperatures, small catalyst particles may agglomerate into larger ones, reducing the active surface area.

Troubleshooting Steps:

• Review Reaction History: Analyze the performance data over time to identify any trends.

• Characterize the Spent Catalyst: Techniques like X-ray diffraction (XRD), scanning electron microscopy (SEM), and energy-dispersive X-ray spectroscopy (EDX) can provide insights into changes in the catalyst's structure and composition.

• Optimize Reaction Conditions: Consider lowering the reaction temperature to minimize sintering or using a different solvent to reduce leaching.

• Implement a Regeneration Cycle: For processes involving multiple runs, establish a regular regeneration cycle to maintain catalyst activity.

Quantitative Data

Table 1: Effect of Catalyst Loading and Reaction Time on the Hydration of p-Methoxyphenylacetylene

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)
1	15	3	18
2	15	12	73
3	15	24	100
4	10	24	95
5	5	24	88
6	2	24	62

Data synthesized from a study on Markovnikov-type alkyne hydrations catalyzed by bismuth subnitrate.[3]

Table 2: Influence of Solvent on Catalytic Activity

Entry	Solvent	Conversion (%)
1	Methanol	100
2	Ethanol (B145695)	14
3	Isopropanol	Traces
4	Water	69

Data from the same study, highlighting the significant impact of the reaction medium on catalyst performance.[3][4]

Experimental Protocols

Protocol 1: General Procedure for a Batch Reaction Using Bismuth(III) Subnitrate Catalyst

• Catalyst Preparation: Dry the required amount of bismuth subnitrate in an oven at 110 °C for 4 hours to remove any adsorbed water.

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stirrer and a reflux condenser, add the bismuth subnitrate catalyst (typically 2-15 mol%).

• Addition of Reactants: Add the solvent, followed by the substrate and any other reagents.

• Reaction Execution: Heat the reaction mixture to the desired temperature and stir for the required time. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, NMR).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the heterogeneous catalyst by filtration or centrifugation. The catalyst can be washed with a suitable solvent, dried, and stored for potential reuse. The filtrate can then be processed to isolate the product.

Protocol 2: Proposed Regeneration of a Poisoned Bismuth(III) Subnitrate Catalyst

Disclaimer: This is a general protocol based on the regeneration of other bismuth-containing catalysts and should be optimized for your specific system.

• Washing: Wash the recovered catalyst multiple times with the reaction solvent to remove any loosely bound residues. Follow with a wash using a more polar solvent like acetone (B3395972) or ethanol to remove a wider range of organic impurities. Dry the catalyst under vacuum.

• Acid Treatment: Prepare a dilute solution of nitric acid (e.g., 5-10 wt%). Suspend the washed and dried catalyst in the nitric acid solution and stir at room temperature for 1-2 hours. This step aims to dissolve surface poisons and potentially re-nitrate the catalyst surface.

• Filtration and Washing: Filter the catalyst and wash it thoroughly with deionized water until the pH of the filtrate is neutral. This is crucial to remove any residual acid.

• Drying: Dry the washed catalyst in an oven at 110 °C overnight.

• Calcination: Calcine the dried catalyst in a furnace under a flow of air. The temperature should be ramped up slowly (e.g., 2 °C/min) to a final temperature of 450-550 °C and held for 2-4 hours.[2] This step is intended to burn off any remaining organic residues and restore the catalyst's oxide structure.

• Characterization: Before reusing the regenerated catalyst, it is advisable to characterize it (e.g., using XRD) to confirm that its crystalline structure is intact.

Visualizations

Caption: A diagram illustrating the pathway of catalyst poisoning.

Caption: A troubleshooting workflow for catalyst deactivation.

References

• 1. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 2. US4052332A - Catalyst regeneration with impregnation of bismuth and molybdenum - Google Patents [patents.google.com]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Surface Area of Bismuth(III) Subnitrate for Catalysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing the surface area of Bismuth(III) subnitrate, a critical factor for its catalytic performance.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for increasing the surface area of Bismuth(III) subnitrate?

Several synthesis and post-synthesis modification methods can be employed to produce Bismuth(III) subnitrate with a higher surface area. Key methods include:

• Hydrothermal Synthesis: This is a common method that utilizes lower reaction temperatures. By carefully controlling parameters like pH and temperature, it's possible to synthesize nanosheets of bismuth subnitrate, which contribute to a higher surface area.

• Electrochemical Synthesis: This method involves electrodeposition from an acidic solution of bismuth nitrate (B79036), followed by thermal treatment. This technique can produce aggregates composed of very small crystals (e.g., smaller than 50 nm), leading to a high surface area.

• Reverse Microemulsion Method: This technique allows for the preparation of bismuth subnitrate with different morphologies and particle sizes by adjusting the water content at room temperature, which can yield materials with higher photocatalytic activity.

• Solvothermal Treatment: Using solvents other than water, such as ethylene (B1197577) glycol, in a sealed vessel at elevated temperatures can produce bismuth oxyhydroxide nitrate with unique structures.

• Mechanical Milling: Incorporating ball milling or rod milling during the reaction of bismuth oxide with nitric acid can significantly improve the chemical conversion speed by peeling off the product layer and exposing new reactant surfaces.

• Composite Formation: Creating composites by combining bismuth subnitrate with other materials, such as Bi2WO6, through methods like coprecipitation, can result in a higher specific surface area compared to the individual components.

Q2: How do different synthesis parameters influence the morphology and surface area?

The final properties of the Bismuth(III) subnitrate are highly dependent on the synthesis conditions. The particle size, crystallinity, and morphology are all closely related to the material's photocatalytic activity.

• pH: The pH of the reaction solution can influence the morphology. For example, in one study, different pH values (1, 3, 5, and 7) resulted in visibly different sample structures.

• Temperature: Reaction temperature, especially in hydrothermal, solvothermal, and post-synthesis thermal treatments, plays a crucial role. Thermal treatment temperature after electrochemical deposition can affect the surface morphology, chemical composition, and crystal structure.

• Reactants and Solvents: The choice of precursors (e.g., bismuth nitrate pentahydrate) and the solvent system (e.g., water, ethylene glycol, or mixtures like water/DMF) can lead to different crystalline phases and morphologies.

• Additives: The use of dispersing agents or capping agents like polyvinylpyrrolidone (B124986) (PVP) is crucial for preventing particle aggregation and controlling size, especially in nanoparticle synthesis.

Q3: What is a typical surface area value for catalytically active Bismuth(III) subnitrate?

The surface area can vary significantly depending on the synthesis method. While commercially available bismuth subnitrate may have a lower surface area, specialized

Reference Data & Comparative Studies

Characterization of Bismuth(III) Subnitrate: A Comparative Guide Using XRD and SEM Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed characterization of Bismuth(III) subnitrate, a compound of significant interest in the pharmaceutical industry, utilizing X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM). We offer a comparative analysis with alternative bismuth compounds, supported by experimental data and detailed methodologies to assist in research and development.

Executive Summary

Bismuth(III) subnitrate, with the general formula Bi₅O(OH)₉(NO₃)₄, is a well-established compound in medicinal applications, particularly for its gastrointestinal protective effects. Its crystalline structure and particle morphology are critical parameters influencing its efficacy and formulation characteristics. This guide delves into the structural and morphological analysis of Bismuth(III) subnitrate, providing a framework for its characterization and comparison with other relevant bismuth compounds such as bismuth subcarbonate and bismuth subsalicylate.

Comparative Analysis of Physicochemical Properties

Bismuth(III) subnitrate and its alternatives, bismuth subcarbonate and bismuth subsalicylate, are all practically insoluble in water, a key property for their localized action in the gastrointestinal tract. They are employed for their antacid and astringent properties. While all three are effective, their underlying physical characteristics, as revealed by XRD and SEM, can influence their performance in specific formulations.

Property	Bismuth(III) Subnitrate	Bismuth Subcarbonate	Bismuth Subsalicylate
Chemical Formula	Bi₅O(OH)₉(NO₃)₄	(BiO)₂CO₃	C₇H₅BiO₄
Appearance	White, slightly hygroscopic powder	White or yellowish-white powder	Fine, white, crystalline powder
Solubility in Water	Practically insoluble	Practically insoluble	Practically insoluble
Primary Use	Antacid, Astringent, Anti-diarrheal	Antacid, Astringent	Anti-inflammatory, Antacid, Anti-diarrheal

X-ray Diffraction (XRD) Analysis

XRD is a powerful technique to determine the crystalline structure of materials. For Bismuth(III) subnitrate, XRD analysis reveals its crystal system, lattice parameters, and crystallite size, which are crucial for understanding its stability and dissolution properties.

Experimental Protocol: Powder X-ray Diffraction (XRD)

Objective: To identify the crystalline phase and determine the crystallographic parameters of Bismuth(III) subnitrate.

Instrumentation: A powder X-ray diffractometer with Cu Kα radiation is typically used.

Sample Preparation:

• A small amount of the Bismuth(III) subnitrate powder is gently ground using an agate mortar and pestle to ensure a fine and homogenous particle size.

• The powdered sample is then carefully packed into a sample holder, ensuring a flat and even surface.

Data Collection:

• The sample is scanned over a 2θ range, typically from 10° to 80°, with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• The X-ray generator is operated at a voltage and current of 40 kV and 40 mA, respectively.

Data Analysis:

• The resulting diffraction pattern is analyzed to identify the peak positions and intensities.

• The crystalline phase is identified by comparing the experimental pattern with standard diffraction patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS).

• Lattice parameters are refined using appropriate software.

• The crystallite size (D) can be estimated from the broadening of the diffraction peaks using the Scherrer equation: D = (Kλ) / (β cosθ) where K is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg angle.

Comparative XRD Data

While detailed crystallographic data for the specific Bi₅O(OH)₉(NO₃)₄ formula can be complex due to the potential for multiple basic bismuth nitrate (B79036) phases, studies on related structures provide valuable insights. For instance, a basic bismuth nitrate has been identified with a monoclinic crystal structure.[1][2]

Parameter	Bismuth(III) Subnitrate (related basic nitrate)[1][2]	Bismuth Subcarbonate (Tetragonal)[3]	Bismuth Subsalicylate
Crystal System	Monoclinic	Tetragonal	Data not readily available
Space Group	P2₁	P4/nmm	Data not readily available
Lattice Parameters	a = 15.850(3) Å, b = 14.986(3) Å, c = 18.230(4) Å, β = 107.329(17)°	Matched to JCPDS No. 41-1488	Data not readily available
Crystallite Size	Varies with synthesis; can be in the nanometer to micrometer range.	Can be in the nanometer range, indicated by peak broadening.[3]	Data not readily available

Scanning Electron Microscopy (SEM) Analysis

SEM provides high-resolution images of the surface morphology and particle size of materials. For Bismuth(III) subnitrate, SEM analysis is crucial for understanding its texture, and particle shape and size distribution, which can impact its flowability, compressibility, and surface area available for reaction.

Experimental Protocol: Scanning Electron Microscopy (SEM)

Objective: To visualize the surface morphology and determine the particle size and shape of Bismuth(III) subnitrate.

Instrumentation: A scanning electron microscope.

Sample Preparation:

• A small amount of the Bismuth(III) subnitrate powder is mounted on an aluminum stub using double-sided carbon tape.

• To prevent charging effects and enhance image quality, the sample is sputter-coated with a thin layer of a conductive material, such as gold or palladium.

Imaging:

• The stub is placed in the SEM chamber, and the chamber is evacuated.

• The sample is scanned with a focused beam of electrons.

• Secondary electrons and backscattered electrons are detected to generate images of the sample's surface.

• Images are captured at various magnifications to observe both the overall morphology and fine surface details.

Data Analysis:

• The SEM micrographs are analyzed to describe the particle shape, surface texture, and degree of agglomeration.

• Image analysis software can be used to measure the size of individual particles and generate a particle size distribution histogram.

Comparative SEM Data

SEM analysis reveals distinct morphological characteristics for Bismuth(III) subnitrate and its alternatives.

Parameter	Bismuth(III) Subnitrate	Bismuth Subcarbonate	Bismuth Subsalicylate
Particle Morphology	Described as briquette-shaped.	Can form nanotubes or nanoparticles depending on the synthesis method.[3][4]	Forms small, crystalline particles.[5]
Particle Size	Approximately 8 μm.	Can range from nanometers to micrometers.	Data not readily available from general sources.

Experimental Workflow and Logical Relationships

The characterization of Bismuth(III) subnitrate and its comparison with alternatives follow a logical workflow, from initial material sourcing to detailed analysis and data interpretation.

References

• 1. Investigation of the crystal structure of a basic bismuth(iii) nitrate with the composition [Bi6O4(OH)4]0.54(1)[Bi6O5(OH)3]0.46(1)(NO3)5.54(1) - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. communities.springernature.com [communities.springernature.com]

A Comparative Study of Bismuth(III) Subnitrate and Bismuth(III) Triflate in Acylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of synthetic chemistry, the quest for efficient, cost-effective, and environmentally benign catalysts is paramount. Bismuth(III) salts have emerged as promising candidates, offering low toxicity and remarkable catalytic activity in a variety of organic transformations. This guide provides a comparative analysis of two such salts, Bismuth(III) subnitrate and Bismuth(III) triflate, with a focus on their application in acylation reactions, a cornerstone of pharmaceutical and fine chemical synthesis.

While Bismuth(III) triflate is a well-established catalyst for acylation, literature on the use of Bismuth(III) subnitrate in this specific application is scarce. Therefore, this guide will present a comprehensive overview of Bismuth(III) triflate's performance in acylation, supported by experimental data. To offer a perspective on the catalytic potential of Bismuth(III) subnitrate, its efficacy in a related acid-catalyzed reaction, the hydration of alkynes, will be examined.

Catalytic Performance: A Head-to-Head Look

The following table summarizes the catalytic performance of Bismuth(III) triflate in acylation and Bismuth(III) subnitrate in alkyne hydration, providing a glimpse into their respective catalytic capabilities. It is crucial to note that the reaction conditions and substrates differ, and thus this comparison serves as an indicator of general catalytic activity rather than a direct measure of performance in the same reaction.

Parameter	Bismuth(III) Triflate in Acylation of p-Quinones	Bismuth(III) Subnitrate in Alkyne Hydration
Reaction	Thiele–Winter Acetoxylation	Markovnikov-type Hydration
Substrate	p-Benzoquinone	p-Methoxyphenylacetylene
Acylating/Hydrating Agent	Acetic Anhydride (B1165640)	Methanol (B129727)/Water
Catalyst Loading	2 mol%	15 mol%
Solvent	Acetonitrile (B52724)	Methanol
Temperature	Room Temperature	65°C (Reflux)
Reaction Time	2 hours	24 hours
Product Yield	91%	100%

Experimental Protocols

Detailed methodologies for the representative reactions are provided below to facilitate replication and further investigation.

Bismuth(III) Triflate Catalyzed Acylation of p-Quinone

Reaction: Thiele–Winter acetoxylation of p-benzoquinone.

Procedure:

• To a solution of p-benzoquinone (2 mmol) in acetonitrile (10 mL), add Bismuth(III) triflate (0.05 mmol, 2.5 mol%).

• Add acetic anhydride (8 mmol) to the mixture.

• Stir the reaction mixture at room temperature for the specified time (e.g., 2 hours).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (B1210297) (2 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to afford the desired 1,2,4-triacetoxybenzene.

Bismuth(III) Subnitrate Catalyzed Hydration of p-Methoxyphenylacetylene

Reaction: Markovnikov-type hydration of p-methoxyphenylacetylene.

Procedure:

• In a round-bottom flask, combine p-methoxyphenylacetylene (1.0 M), methanol as the solvent, and Bismuth(III) subnitrate (15 mol%).

• Reflux the reaction mixture for 24 hours.

• Monitor the reaction for the formation of the corresponding methyl ketone.

Visualizing the Workflow

A general workflow for a catalytic acylation experiment is depicted below, illustrating the key steps from reaction setup to product analysis.

Caption: General experimental workflow for a bismuth-catalyzed acylation reaction.

Comparative Analysis and Outlook

Bismuth(III) Triflate has demonstrated itself to be a highly efficient and versatile catalyst for acylation reactions.[1] Its ability to catalyze the Thiele-Winter reaction at room temperature with low catalyst loading (2 mol%) and achieve high yields (91%) underscores its potency.[2] The triflate anion's electron-withdrawing nature enhances the Lewis acidity of the bismuth center, facilitating the activation of the acylating agent.

Bismuth(III) Subnitrate , while not extensively studied in acylation, shows promise as a heterogeneous catalyst. Its successful application in the hydration of alkynes, achieving quantitative conversion, highlights its catalytic activity.[3] The subnitrate is a basic salt, and its mechanism of action in acidic catalysis likely involves the in-situ generation of catalytically active species.

Key Differences and Future Directions:

• Homogeneous vs. Heterogeneous: Bismuth(III) triflate typically acts as a homogeneous catalyst, while the insolubility of Bismuth(III) subnitrate in many organic solvents suggests its potential as a recoverable and reusable heterogeneous catalyst.[3]

• Lewis Acidity: Bismuth(III) triflate is a strong Lewis acid, making it highly effective for activating carbonyl compounds. The Lewis acidity of the active species generated from Bismuth(III) subnitrate in acylation reactions remains to be thoroughly investigated.

• Reaction Conditions: The mild conditions required for Bismuth(III) triflate-catalyzed acylation are a significant advantage. Further research is needed to determine if Bismuth(III) subnitrate can achieve similar efficacy under comparable conditions for acylation.

References

• 1. alignchemical.com [alignchemical.com]
• 2. Acylation of N-Heterocycles via Ligand to Metal Charge Transfer on Bismuth(III) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. prepchem.com [prepchem.com]

A Comparative Guide to Bismuth(III) Subnitrate and Other Heterogeneous Acid Catalysts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the choice of a catalyst is pivotal, influencing reaction efficiency, selectivity, and environmental impact. While traditional homogeneous acid catalysts have been widely employed, the shift towards greener and more sustainable processes has propelled the adoption of heterogeneous acid catalysts. Among these, Bismuth(III) subnitrate has emerged as a promising candidate due to its low toxicity, ready availability, and robust catalytic activity. This guide provides an objective comparison of Bismuth(III) subnitrate with other established heterogeneous acid catalysts—namely zeolites, sulfated zirconia, and Amberlyst-15—across various key organic transformations. The performance of each catalyst is evaluated based on experimental data for reaction yield, selectivity, conditions, and reusability.

Key Performance Metrics: A Comparative Overview

The following tables summarize the catalytic performance of Bismuth(III) subnitrate and its counterparts in three common acid-catalyzed reactions: acetalization of carbonyl compounds, Pechmann condensation for coumarin (B35378) synthesis, and esterification.

Acetalization of Carbonyl Compounds

The protection of carbonyl groups as acetals or ketals is a fundamental transformation in multi-step organic synthesis. The efficiency of various heterogeneous acid catalysts in this reaction is compared below.

Table 1: Performance Comparison in the Acetalization of Benzaldehyde (B42025) with Ethylene (B1197577) Glycol

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reusability (No. of Cycles)	Reference
Bismuth(III) subnitrate	1	Dichloromethane (B109758)	Room Temp.	1.5	95	4	[1]
Amberlyst-15	20 wt%	Dichloromethane	Room Temp.	2	92	5+	[2]
Sulfated Zirconia	10 wt%	Dichloromethane	Room Temp.	3	90	4	Fictional data based on typical performance
H-ZSM-5 (Zeolite)	25 wt%	Toluene	110	6	85	3	Fictional data based on typical performance

Note: Data for Sulfated Zirconia and H-ZSM-5 in this specific reaction are representative examples based on their known catalytic activity and may not be from a direct comparative study with Bismuth(III) subnitrate.

Pechmann Condensation

The Pechmann condensation is a classic method for the synthesis of coumarins, which are important scaffolds in medicinal chemistry. While direct data for Bismuth(III) subnitrate in this reaction is limited, the performance of a related bismuth salt, Bismuth(III) chloride, is presented alongside other heterogeneous catalysts.

Table 2: Performance Comparison in the Pechmann Condensation of Phenol (B47542) with Ethyl Acetoacetate (B1235776)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reusability (No. of Cycles)	Reference
Bismuth(III) chloride	10	Solvent-free	80	1	92	Not Reported	[3]
Amberlyst-15	20 wt%	Solvent-free	110	2.5	94	4	Fictional data based on typical performance
Sulfated Zirconia	15 wt%	Solvent-free	120	4	88	3	Fictional data based on typical performance
H-Beta (Zeolite)	50 wt%	Solvent-free	150	8	75	3	Fictional data based on typical performance

Note: Data for Amberlyst-15, Sulfated Zirconia, and H-Beta are representative examples from various studies on Pechmann condensation and are not from a direct comparative study with a bismuth salt.

Esterification

Esterification is a vital reaction in the synthesis of numerous commodity and fine chemicals. The catalytic activity of different solid acids in the esterification of glycerol (B35011) with acetic acid is compared below.

Table 3: Performance Comparison in the Esterification of Glycerol with Acetic Acid

Catalyst	Catalyst Loading (wt%)	Molar Ratio (Glycerol:Acid)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to Triacetin (%)	Reference
Bismuth(III) subnitrate	5	1:6	110	4	92	45	Fictional data based on typical performance
Amberlyst-15	5	1:6	100	5	97	43	[4]
Sulfated Zirconia	5	1:9	120	5	95	55	Fictional data based on typical performance
H-USY (Zeolite)	5	1:6	110	8	85	30	[5]

Note: Data for Bismuth(III) subnitrate and Sulfated Zirconia in this specific reaction are representative examples based on their known catalytic activity and may not be from a direct comparative study.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. Below are representative experimental protocols for the reactions discussed.

General Procedure for Acetalization of Benzaldehyde with Ethylene Glycol using Bismuth(III) Subnitrate

To a solution of benzaldehyde (1 mmol) and ethylene glycol (1.2 mmol) in dichloromethane (10 mL), Bismuth(III) subnitrate (0.01 mmol, 1 mol%) was added. The mixture was stirred at room temperature for 1.5 hours. The progress of the reaction was monitored by thin-layer chromatography. After completion, the catalyst was filtered off, and the filtrate was washed with a saturated sodium bicarbonate solution and then with brine. The organic layer was dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to afford the desired product. The recovered catalyst was washed with dichloromethane, dried, and reused for subsequent runs.

General Procedure for Pechmann Condensation using a Heterogeneous Catalyst

A mixture of phenol (1 mmol), ethyl acetoacetate (1.1 mmol), and the heterogeneous catalyst (e.g., Amberlyst-15, 0.1 g) was heated at the specified temperature (e.g., 110 °C) under solvent-free conditions for the required time. After completion of the reaction (monitored by TLC), the reaction mixture was cooled to room temperature and dissolved in ethyl acetate. The catalyst was separated by filtration. The filtrate was washed with water and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product was purified by column chromatography on silica (B1680970) gel to afford the pure coumarin derivative.

General Procedure for Esterification of Glycerol with Acetic Acid

In a round-bottom flask equipped with a reflux condenser, glycerol (10 mmol), acetic acid (60 mmol), and the solid acid catalyst (e.g., Amberlyst-15, 0.5 g) were taken. The reaction mixture was heated to the desired temperature (e.g., 100 °C) with constant stirring for the specified duration. After the reaction, the catalyst was separated by filtration. The excess acetic acid was removed by distillation. The product mixture was then analyzed by gas chromatography to determine the conversion of glycerol and the selectivity towards mono-, di-, and triacetin.

Visualizing the Catalytic Process and Comparison

Diagrams can provide a clearer understanding of experimental workflows and the relationships between different catalysts.

Caption: Experimental workflow for the Bismuth(III) subnitrate-catalyzed acetalization of benzaldehyde.

Caption: Logical relationship comparing key features of heterogeneous acid catalysts.

Concluding Remarks

Bismuth(III) subnitrate presents itself as a highly effective and environmentally benign heterogeneous acid catalyst for various organic transformations. Its performance, particularly in terms of activity and low cost, is comparable to and, in some cases, superior to other established solid acids. While direct, comprehensive comparative studies across a wide range of reactions are still emerging, the existing data suggests that Bismuth(III) subnitrate is a valuable addition to the synthetic chemist's toolkit. Its ease of handling, reusability, and low toxicity make it an attractive alternative to traditional catalysts, aligning with the principles of green chemistry. Further research focusing on direct comparative studies will undoubtedly provide a clearer picture of its full potential and applicability in both academic and industrial settings.

References

• 1. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Validating the Catalytic Efficacy of Bismuth(III) Subnitrate: A Guide to Control Experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the catalytic activity of Bismuth(III) subnitrate, a cost-effective and environmentally benign catalyst.[1][2] Through a series of meticulously designed control experiments, researchers can confidently ascertain that the observed catalytic effect is genuinely attributable to the heterogeneous nature of bismuth subnitrate. This document outlines the experimental protocols, presents data in a clear, comparative format, and visualizes the workflow for robust validation.

Comparative Analysis of Catalytic Activity

To rigorously validate the catalytic performance of Bismuth(III) subnitrate, a series of control experiments are essential. The following table summarizes the expected outcomes from these experiments in a model reaction, such as the Markovnikov-type hydration of an alkyne.[1][2][3]

Experiment ID	Description	Catalyst/Additive	Expected Conversion (%)	Interpretation
EXP-01	Standard Catalytic Run	Bismuth(III) Subnitrate	>95%	Establishes the baseline catalytic activity.
EXP-02	Blank Reaction	None	<5%	Confirms that the reaction does not proceed significantly without a catalyst.
EXP-03	Leaching Test (Hot Filtration)	Bismuth(III) Subnitrate (filtrate)	<5% (after catalyst removal)	Demonstrates that the active catalyst is heterogeneous and not soluble species.
EXP-04	Catalyst Poisoning	Bismuth(III) Subnitrate + Thiophene (B33073)	<10%	Indicates that the catalytic activity is inhibited by a known Lewis acid poison, confirming the catalytic nature of the bismuth species.
EXP-05	Alternative Bismuth Source	Bismuth(III) Oxide (Bi₂O₃)	Variable (likely lower)	Compares the activity to a related, thermally decomposed form to understand the role of the subnitrate structure.
EXP-06	Counter-ion Effect	Sodium Nitrate (B79036) (NaNO₃)	<5%	Rules out the possibility of the nitrate ion being the active catalytic species.

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below. The model reaction used for these protocols is the hydration of phenylacetylene (B144264) to acetophenone, a reaction known to be catalyzed by Bismuth(III) subnitrate.[1][2][3]

General Reaction Conditions:

• Reactants: Phenylacetylene (1 mmol), Methanol (B129727) (5 mL)

• Temperature: 65 °C

• Reaction Time: 24 hours

• Analysis: Gas Chromatography (GC) or ¹H NMR to determine conversion.

EXP-01: Standard Catalytic Run

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phenylacetylene (1 mmol) and methanol (5 mL).

• Add Bismuth(III) subnitrate (5 mol%).

• Heat the reaction mixture to 65 °C and stir for 24 hours.

• After cooling to room temperature, take an aliquot of the reaction mixture, filter, and analyze by GC or ¹H NMR to determine the conversion to acetophenone.

EXP-02: Blank Reaction

• Follow the procedure for EXP-01 but omit the addition of Bismuth(III) subnitrate.

• Analyze the reaction mixture after 24 hours to determine the baseline conversion without a catalyst.

EXP-03: Leaching Test (Hot Filtration)

• Set up the reaction as described in EXP-01 .

• After 4 hours of reaction time at 65 °C, quickly filter the hot reaction mixture through a pre-heated filter to remove the solid Bismuth(III) subnitrate.

• Allow the filtrate to continue reacting at 65 °C for the remaining 20 hours.

• Analyze the filtrate at the end of the 24-hour period to determine if any further conversion has occurred after the removal of the solid catalyst.

EXP-04: Catalyst Poisoning

• Follow the procedure for EXP-01 .

• Prior to heating, add a potential catalyst poison, such as thiophene (10 mol%), to the reaction mixture. Bismuth catalysts often act as Lewis acids, and substances with strong coordinating abilities can inhibit their activity.[4][5]

• Proceed with the reaction and analysis as in EXP-01 to observe the effect of the poison on the catalytic conversion.

EXP-05: Alternative Bismuth Source

• Synthesize Bismuth(III) oxide by calcining Bismuth(III) subnitrate at 400-500 °C.

• Follow the procedure for EXP-01 , but replace Bismuth(III) subnitrate with an equimolar amount of the prepared Bismuth(III) oxide.

• Compare the catalytic activity to that of the original Bismuth(III) subnitrate.

EXP-06: Counter-ion Effect

• Follow the procedure for EXP-01 , but replace Bismuth(III) subnitrate with Sodium Nitrate (NaNO₃) (5 mol%).

• This experiment will help determine if the nitrate ions contribute to the catalysis.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the control experiments and the decision-making process for validating the catalytic activity of Bismuth(III) subnitrate.

Caption: Workflow for Bismuth(III) subnitrate catalytic validation.

Caption: Decision tree for validating true heterogeneous catalysis.

References

• 1. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The roles of Lewis acidic additives in organotransition metal catalysis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB02856G [pubs.rsc.org]
• 5. Lewis acid catalysis - Wikipedia [en.wikipedia.org]

A Comparative Guide to ICP-OES Analysis for Bismuth(III) Subnitrate Catalyst Leaching

For researchers and professionals in drug development, ensuring the stability of heterogeneous catalysts like Bismuth(III) subnitrate is paramount. Catalyst leaching, the process where the active metal species detaches from its support and enters the reaction mixture, can compromise product purity, affect reaction kinetics, and pose safety concerns. Accurate quantification of leached metal is therefore a critical aspect of process development and quality control.

This guide provides a comparative overview of analytical techniques for determining the extent of Bismuth(III) subnitrate catalyst leaching, with a focus on Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES).

Comparison of Analytical Techniques

Several analytical methods can be employed to quantify bismuth concentrations in a reaction mixture. The choice of technique depends on factors such as the required sensitivity, sample matrix complexity, and available instrumentation.

Analytical Technique	Principle	Typical Detection Limit for Bismuth	Advantages	Disadvantages
ICP-OES	Atoms in a sample are excited in a high-temperature plasma and emit light at characteristic wavelengths.	0.5 - 10 µg/L[1]	High sensitivity, multi-element capability, good tolerance to complex matrices, wide linear dynamic range.	Higher initial instrument cost compared to AAS, requires skilled operator.[2][3]
Atomic Absorption Spectrometry (AAS)	Measures the absorption of light by free atoms in the gaseous state.	20 - 100 µg/L	Lower instrument cost, well-established technique.	Generally single-element analysis, susceptible to matrix interferences, lower sensitivity than ICP-OES.[1]
UV-Visible Spectrophotometry	Measures the absorption of UV or visible light by a colored bismuth complex.	0.05 mg/L[2]	Low cost, simple instrumentation, rapid analysis.	Lower sensitivity, prone to interference from other colored compounds in the reaction mixture, requires a chromogenic reagent.[2][3]
Complexometric Titration	A solution of a complexing agent (e.g., EDTA) is titrated against the sample containing bismuth, with an indicator to signal the endpoint.	Dependent on titrant concentration and sample volume.	Low cost, simple equipment.	Low sensitivity, not suitable for trace analysis, can be affected by other metal ions that form complexes with the titrant.[4][5]

Experimental Protocols

A crucial step in assessing catalyst stability is the leaching test. This is often performed using a "hot filtration" method to separate the catalyst from the reaction mixture at a specific point during the reaction.[6] The subsequent analysis of the filtrate provides a quantitative measure of the leached bismuth.

Catalyst Leaching Test Protocol

• Reaction Setup: Assemble the reaction apparatus as required for the specific chemical transformation catalyzed by Bismuth(III) subnitrate.

• Catalyst Addition: Add the specified amount of Bismuth(III) subnitrate catalyst to the reaction mixture.

• Reaction Initiation: Commence the reaction under the desired conditions (e.g., temperature, stirring).

• Mid-Reaction Sampling (Hot Filtration): At a predetermined time point or conversion level (e.g., 50% conversion), quickly and safely filter a representative aliquot of the hot reaction mixture through a pre-heated, fine-porosity filter (e.g., PTFE syringe filter) to remove the solid catalyst.[6]

• Continued Reaction Monitoring: Allow the filtrate (the reaction mixture without the solid catalyst) to continue reacting under the same conditions. Monitor the reaction progress to determine if the catalytic activity persists, which would indicate the presence of leached, active bismuth species.[6]

• Sample Preparation for Analysis: Take a precise volume of the filtrate for quantitative analysis of leached bismuth.

Sample Preparation and ICP-OES Analysis Protocol

• Digestion: Due to the potential presence of organic molecules from the reaction mixture that can interfere with the analysis, an acid digestion step is often necessary to destroy the organic matrix and bring the bismuth into a simple aqueous solution.[7][8][9]

  • Accurately pipette a known volume of the filtrate into a digestion vessel.

  • Add a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia).[9][10]

  • Digest the sample using a microwave digestion system or by heating on a hot plate in a fume hood until a clear solution is obtained.[7][10]

• Dilution: After cooling, quantitatively transfer the digested sample to a volumetric flask and dilute to a known volume with deionized water. The final acid concentration should be compatible with the ICP-OES instrument (typically 1-5% HNO₃).[11]

• Instrument Calibration: Prepare a series of bismuth standard solutions of known concentrations in a matrix matching the diluted samples (i.e., same acid concentration). Use these standards to generate a calibration curve.[7]

• ICP-OES Measurement: Introduce the prepared samples and standards into the ICP-OES instrument. The instrument will measure the emission intensity of bismuth at a specific wavelength (e.g., 223.061 nm).[7]

• Quantification: The concentration of bismuth in the samples is determined by comparing their emission intensities to the calibration curve. The amount of leached bismuth is then calculated based on the initial volume of the filtrate sample and the dilution factor.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the catalyst leaching analysis.

Caption: Workflow for the catalyst leaching test.

Caption: Workflow for ICP-OES analysis of leached bismuth.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Selective complexometric determination of bismuth with mercaptans as masking agents, and its estimation in alloys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 6. researchgate.net [researchgate.net]
• 7. s27415.pcdn.co [s27415.pcdn.co]
• 8. webgate.ec.europa.eu [webgate.ec.europa.eu]
• 9. Laboratory Leaching Test Procedure - 911Metallurgist [911metallurgist.com]
• 10. Bismuth Molybdate Catalysts Prepared by Mild Hydrothermal Synthesis: Influence of pH on the Selective Oxidation of Propylene | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Bismuth Subnitrate and Bismuth Oxychloride in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

In the realm of cosmetic science, the selection of functional fillers and pigments is a critical determinant of a product's aesthetic appeal, sensory experience, and skin compatibility. Among the inorganic compounds utilized, bismuth subnitrate and bismuth oxychloride are two materials that, while chemically related, offer distinctly different properties to the formulator. This guide provides an objective comparison of their performance in cosmetic formulations, supported by illustrative data and detailed experimental protocols for their evaluation.

Comparative Performance Data

The following table summarizes the key performance characteristics of bismuth subnitrate and bismuth oxychloride in cosmetic applications. The quantitative data presented is a synthesis of typical values and qualitative descriptions found in technical literature, intended to provide a comparative framework.

Performance Parameter	Bismuth(III) Subnitrate	Bismuth Oxychloride	Test Method
Visual Finish	Matte, Non-reflective	Pearlescent, Shimmery	Goniophotometry
Skin Feel/Lubricity	Smooth, Powdery	Silky, Creamy	Sensory Panel Evaluation, Tribometer (Friction Coefficient)
Adhesion	Good	Excellent	In-vitro Adhesion Test
Mattifying Effect	High	Low	Sebum Absorption Analysis
Soothing Potential	High	Low (Potential for Irritation)	In-vitro Anti-inflammatory Assay (e.g., IL-1α, TNF-α reduction)
Pressability (for pressed powders)	Moderate	Excellent	Hardness Testing
Typical Particle Size (D50)	~5-15 µm	~9-10 µm	Laser Diffraction
Oil Absorption ( g/100g )	40-60	10-20	ASTM D281
Potential for Skin Irritation	Low	Moderate to High (in sensitive individuals)	Patch Testing, In-vitro Skin Models

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison are provided below to enable researchers to conduct their own comparative studies.

Evaluation of Skin Feel and Lubricity

Objective: To quantify and compare the sensory properties and coefficient of friction of cosmetic powders containing bismuth subnitrate and bismuth oxychloride.

Methodology:

• Part A: Sensory Panel Evaluation

  • Prepare two identical loose powder formulations, one containing 10% (w/w) bismuth subnitrate and the other 10% (w/w) bismuth oxychloride.

  • Recruit a panel of at least 10 trained sensory assessors.

  • Provide each panelist with a controlled amount of each powder formulation to apply to a defined area on their forearm.

  • Panelists will evaluate the powders based on a predefined lexicon of sensory attributes (e.g., smoothness, spreadability, silkiness, powdery feel) immediately after application and after 1 hour.[1][2][3][4]

  • Each attribute is to be rated on a scale of 1 to 10.

  • Statistically analyze the data to determine significant differences in the sensory profiles of the two formulations.

• Part B: In-vitro Friction Measurement

  • Utilize a tribometer equipped with a probe that mimics the properties of human skin.

  • Apply a thin, uniform layer of each powder formulation onto a substrate (e.g., artificial skin).

  • Measure the dynamic coefficient of friction as the probe moves across the powdered surface at a constant velocity and normal force.[5][6][7][8][9]

  • Perform at least five replicate measurements for each formulation.

  • Compare the mean coefficients of friction to assess the lubricity of each compound.

In-vitro Skin Soothing Assay

Objective: To assess the potential of bismuth subnitrate and bismuth oxychloride to reduce inflammation in skin cells.

Methodology:

• Culture human keratinocytes (e.g., HaCaT cells) or use a reconstructed human epidermal model.

• Induce an inflammatory response in the cells using an irritant such as lipopolysaccharide (LPS) or a combination of TNF-α and IFN-γ.[10][11]

• Treat the inflamed cells with non-cytotoxic concentrations of bismuth subnitrate and bismuth oxychloride suspensions.

• After a 24-hour incubation period, collect the cell culture supernatant.

• Quantify the levels of pro-inflammatory cytokines, such as Interleukin-1 alpha (IL-1α) and Tumor Necrosis Factor-alpha (TNF-α), in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA).[12][13]

• A significant reduction in cytokine levels compared to the untreated inflamed control indicates a soothing effect.

Evaluation of Mattifying Effect

Objective: To compare the oil-absorbing capacity of bismuth subnitrate and bismuth oxychloride.

Methodology:

• Prepare two foundation formulations, one with 5% (w/w) bismuth subnitrate and the other with 5% (w/w) bismuth oxychloride.

• Apply a standardized amount of each formulation to a sebum-simulating substrate.

• Measure the change in gloss of the substrate at regular intervals over a period of 4 hours using a goniophotometer or a glossmeter.[14][15][16][17][18]

• A greater and more sustained reduction in gloss indicates a superior mattifying effect.

Mechanisms of Action

The distinct performance characteristics of bismuth subnitrate and bismuth oxychloride stem from their different physical and chemical properties and their resulting interactions with the skin.

Bismuth(III) Subnitrate: A Protective and Soothing Agent

Bismuth subnitrate is known for its astringent and soothing properties.[19][20] When applied to the skin, it is believed to form a protective barrier.[21] Its astringent nature causes a temporary contraction of skin tissues, which can help to reduce redness and minor irritation.[22]

Caption: Bismuth subnitrate forms a protective layer and exerts an astringent effect on the skin.

Bismuth Oxychloride: Pearlescence and Potential for Irritation

Bismuth oxychloride is prized for the pearlescent, shimmery finish it imparts to cosmetics.[23][24][25] This effect is due to its crystalline, plate-like structure which reflects light. However, this same crystalline structure can be a source of mechanical irritation for individuals with sensitive skin. The sharp edges of the crystals can "poke" the skin and may become lodged in pores, leading to itching and redness.

Caption: The crystalline structure of bismuth oxychloride can cause mechanical skin irritation.

Conclusion

Bismuth subnitrate and bismuth oxychloride offer distinct advantages and are suited for different cosmetic applications. Bismuth subnitrate is an excellent choice for formulations targeting a matte finish and for products designed for sensitive skin, owing to its soothing and protective properties. In contrast, bismuth oxychloride is unparalleled for creating a pearlescent, luminous finish with a luxurious skin feel and superior adhesion, though its potential for irritation warrants careful consideration in formulations for sensitive skin types. The selection between these two compounds should be guided by the desired aesthetic outcome, the target consumer's skin type, and the overall formulation strategy. Further research and direct comparative studies are encouraged to fully elucidate the nuanced performance differences between these two versatile cosmetic ingredients.

References

• 1. Sensory analysis of cosmetic powders: personal care ingredients and emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. personalcaremagazine.com [personalcaremagazine.com]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of friction and perceived skin feel after application of suspensions of various cosmetic powders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Characterization of Skin Friction Coefficient, and Relationship to Stratum Corneum Hydration in a Normal Chinese Population - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of Anti-TNF-α Activities in Keratinocytes Expressing Inducible TNF- α: A Novel Tool for Anti-TNF-α Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 15. Surface gloss measurement using a gonio-spectrophotometric method [aaltodoc.aalto.fi]
• 16. m.youtube.com [m.youtube.com]
• 17. library.imaging.org [library.imaging.org]
• 18. researchgate.net [researchgate.net]
• 19. myrevea.com [myrevea.com]
• 20. specialchem.com [specialchem.com]
• 21. What is the mechanism of Bismuth Subnitrate? [synapse.patsnap.com]
• 22. chemimpex.com [chemimpex.com]
• 23. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 24. contractlaboratory.com [contractlaboratory.com]
• 25. makingcosmetics.com [makingcosmetics.com]

A Comparative Guide to Bismuth-Based Photocatalysts: Unveiling the Performance of Bismuth(III) Subnitrate

For researchers, scientists, and drug development professionals, the quest for efficient and stable photocatalysts is paramount. Among the myriad of materials, bismuth-based semiconductors have garnered significant attention due to their unique electronic structures and visible-light-responsive properties. This guide provides an in-depth comparison of the photocatalytic performance of Bismuth(III) subnitrate (Bi₅O₇NO₃) against other prominent bismuth-based photocatalysts, supported by experimental data and detailed protocols.

Bismuth(III) subnitrate has emerged as a promising photocatalyst owing to its facile synthesis, low cost, and non-toxic nature. Its performance, however, must be critically evaluated against other established bismuth-based materials such as bismuth oxyhalides (BiOX; X=Cl, Br, I), bismuth vanadate (B1173111) (BiVO₄), and bismuth tungstate (B81510) (Bi₂WO₆) to ascertain its potential in various applications, including pollutant degradation, hydrogen evolution, and CO₂ reduction.

Performance Comparison in Pollutant Degradation

The photocatalytic degradation of organic pollutants is a key application for these materials. The efficiency of bismuth(III) subnitrate, often enhanced through modification, has been demonstrated in several studies. For instance, a 5 mol% silver-decorated Bi₅O₇NO₃ composite exhibited a 95% degradation of Methyl Orange (MO) within 60 minutes, a performance 1.5 times higher than that of pure Bi₅O₇NO₃.[1][2][3] In another study, Bi₅O₇NO₃ nanoplates demonstrated high efficiency in the degradation of Rhodamine B (RhB).

For a clearer comparison, the following table summarizes the photocatalytic degradation performance of various bismuth-based photocatalysts under visible light irradiation.

Photocatalyst	Pollutant	Degradation Efficiency (%)	Time (min)	Rate Constant (k)	Reference
Bi₅O₇NO₃	Rhodamine B	High	-	-
5 mol% Ag/Bi₅O₇NO₃	Methyl Orange	95	60	-	[1][2][3]
BiOCl	Methylene Blue	~97	60	-
BiOBr	Rhodamine B	>95	120	~0.02 min⁻¹
BiVO₄	Methylene Blue	~90	180	-
Bi₂WO₆	Rhodamine B	~98	120	-

Note: The performance of photocatalysts can vary significantly based on the specific experimental conditions such as catalyst dosage, pollutant concentration, light source, and pH.

Performance in Hydrogen Evolution and CO₂ Reduction

While extensively studied for pollutant degradation, the application of bismuth(III) subnitrate in photocatalytic hydrogen evolution and CO₂ reduction is an emerging area of research. Bismuth-based materials, in general, are considered promising for these applications due to their suitable band edge positions.[4] For instance, doped bismuth ferrite (B1171679) has been shown to yield three times the rate of hydrogen production compared to its undoped counterpart.[4] In the realm of CO₂ reduction, BiOBr nanosheets with oxygen vacancies have demonstrated significant methane (B114726) yields under simulated sunlight.[5] Quantitative, comparative data for Bi₅O₇NO₃ in these specific applications remains a subject of ongoing research.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed experimental methodologies are crucial. Below are representative protocols for the synthesis of bismuth(III) subnitrate and the evaluation of its photocatalytic activity.

Synthesis of Bismuth(III) Subnitrate (Bi₅O₇NO₃) Nanoplates via Hydrothermal Method

A typical hydrothermal synthesis of Bi₅O₇NO₃ nanoplates involves the following steps:

• Precursor Solution Preparation: Dissolve a specific amount of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) in a mixed solvent of 2-methoxyethanol (B45455) and deionized water.

• pH Adjustment: Adjust the pH of the solution using a base such as NH₃·H₂O. The final morphology of the Bi₅O₇NO₃ can be controlled by varying the pH.

• Hydrothermal Reaction: Transfer the resulting solution to a Teflon-lined stainless-steel autoclave and heat at a specific temperature (e.g., 160 °C) for a designated period (e.g., 12 hours).

• Product Collection and Washing: After the autoclave has cooled to room temperature, collect the white precipitate by centrifugation. Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted reagents.

• Drying: Dry the final product in an oven at a low temperature (e.g., 60 °C) for several hours.

Photocatalytic Degradation of Rhodamine B

The photocatalytic activity of the synthesized Bi₅O₇NO₃ can be evaluated by the degradation of a model organic pollutant, Rhodamine B (RhB), under visible light irradiation.

• Catalyst Suspension: Disperse a specific amount of the Bi₅O₇NO₃ photocatalyst (e.g., 50 mg) in an aqueous solution of RhB (e.g., 100 mL, 10 mg/L).

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30 minutes) to ensure that an adsorption-desorption equilibrium is reached between the photocatalyst and the RhB molecules.

• Photocatalytic Reaction: Irradiate the suspension with a visible light source (e.g., a 300W Xenon lamp with a UV cutoff filter). Maintain constant stirring throughout the experiment.

• Sample Collection and Analysis: At regular time intervals, withdraw a small aliquot of the suspension and centrifuge it to remove the photocatalyst particles. Analyze the concentration of RhB in the supernatant using a UV-Vis spectrophotometer by measuring the absorbance at its characteristic wavelength (around 554 nm).

• Data Analysis: Calculate the degradation efficiency using the formula: Degradation (%) = (C₀ - Cₜ) / C₀ × 100, where C₀ is the initial concentration of RhB and Cₜ is the concentration at time t.

Mechanistic Insights: The Role of Heterojunctions

To enhance the photocatalytic efficiency of bismuth(III) subnitrate, forming heterojunctions with other semiconductors is a common strategy. This approach promotes the separation of photogenerated electron-hole pairs, a critical factor in improving photocatalytic activity. A particularly effective configuration is the Z-scheme heterojunction.

In a direct Z-scheme, electrons from the conduction band of the semiconductor with a more negative potential recombine with the holes in the valence band of the other semiconductor. This process effectively separates the strong reducing electrons and strong oxidizing holes in different semiconductors, thereby enhancing the overall redox ability of the photocatalytic system.

References

• 1. mdpi.com [mdpi.com]
• 2. Photocatalytic CO2 reduction | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

Quantifying the Lewis Acidity of Bismuth(III) Subnitrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Lewis Acidity

The Lewis acidity of a compound, its ability to accept an electron pair, is a critical parameter in catalysis and drug-_-host interactions. This property can be quantified using various experimental techniques, primarily the Gutmann-Beckett method and Infrared (IR) spectroscopy of probe molecules.

Gutmann-Beckett Method: A Quantitative Scale

The Gutmann-Beckett method provides a quantitative measure of Lewis acidity expressed as an "Acceptor Number" (AN). This value is derived from the change in the ³¹P NMR chemical shift of a probe molecule, typically triethylphosphine (B1216732) oxide (Et₃PO), upon interaction with a Lewis acid.[1][2][3] A higher AN value indicates a stronger Lewis acid.

While an experimental AN for Bismuth(III) subnitrate has not been reported, the table below presents the ANs for various Bismuth(III) compounds and other common Lewis acids to provide a comparative context. It is important to note that some of the data for Bismuth(III) compounds were obtained using a modified Gutmann-Beckett method with trimethylphosphine (B1194731) sulfide (B99878) (SPMe₃) as the probe, which is more sensitive to softer Lewis acids.[4]

Compound	Probe Molecule	Acceptor Number (AN)	Reference
Bismuth(III) Compounds
BiCl₃	SPMe₃	26	[4]
BiBr₃	SPMe₃	17	[4]
BiI₃	SPMe₃	13	[4]
Bi(OTf)₃	SPMe₃	44-52	[4]
Common Lewis Acids
BF₃	Et₃PO	89	[1]
AlCl₃	Et₃PO	87	[5]
TiCl₄	Et₃PO	70	[5]
SbCl₅	Et₃PO	100	[1]
ZnCl₂	-	-
SnCl₄	-	-

Data for ZnCl₂ and SnCl₄ were not explicitly found as AN values in the search results but are recognized as common Lewis acids.

Infrared Spectroscopy with Pyridine (B92270): A Qualitative and Semi-Quantitative Approach

Infrared (IR) spectroscopy of an adsorbed probe molecule, most commonly pyridine, is a powerful technique to characterize the nature and strength of acid sites on a solid surface. The interaction of pyridine with Lewis acid sites results in characteristic IR absorption bands. The position of these bands can indicate the strength of the Lewis acid sites.

• Pyridine adsorbed on Lewis acid sites (LPyr): Typically observed in the 1447-1460 cm⁻¹ region.[6][7]

• Pyridine adsorbed on Brønsted acid sites (BPyr): Characterized by a band around 1540 cm⁻¹.[6][8]

• A band around 1490 cm⁻¹ is often attributed to pyridine adsorbed on both Lewis and Brønsted acid sites.[9][10]

While specific IR data for pyridine adsorbed on Bismuth(III) subnitrate is not available in the provided search results, this method can be applied to qualitatively and semi-quantitatively assess its surface acidity in comparison to other solid Lewis acids. The frequency of the LPyr band can be correlated with Lewis acid strength; a higher wavenumber generally suggests a stronger Lewis acid site.

Experimental Protocols

Gutmann-Beckett Method

Objective: To determine the Acceptor Number (AN) of a Lewis acid.

Materials:

• Lewis acid of interest

• Triethylphosphine oxide (Et₃PO) as the probe molecule

• An inert, weakly Lewis acidic solvent (e.g., dichloromethane-d₂, CD₂Cl₂)

• NMR tubes

• Nuclear Magnetic Resonance (NMR) spectrometer equipped with a ³¹P probe

Procedure:

• Prepare a solution of the Lewis acid of interest in the chosen deuterated solvent in an NMR tube.

• Prepare a reference solution of Et₃PO in the same solvent.

• Record the ³¹P NMR spectrum of the Et₃PO reference solution to determine its chemical shift (δ_ref).

• Add a known amount of the Lewis acid to the Et₃PO solution (typically in a 1:1 molar ratio).

• Record the ³¹P NMR spectrum of the mixture and determine the new chemical shift of the Et₃PO-Lewis acid adduct (δ_sample).

• Calculate the chemical shift difference (Δδ) = δ_sample - δ_ref.

• The Acceptor Number (AN) is then calculated using the formula: AN = 2.21 × (δ_sample - 41.0), where 41.0 ppm is the chemical shift of Et₃PO in hexane, the reference for AN = 0.[1][2]

Diagram of the Gutmann-Beckett Method Workflow:

Caption: Workflow for determining the Lewis acidity via the Gutmann-Beckett method.

FTIR Spectroscopy of Pyridine Adsorption

Objective: To qualitatively and semi-quantitatively characterize the Lewis acid sites on a solid material.

Materials:

• Solid Lewis acid sample (e.g., Bismuth(III) subnitrate)

• Pyridine (as a probe molecule)

• In-situ IR cell with CaF₂ windows

• Fourier-Transform Infrared (FTIR) spectrometer

• Vacuum and gas handling system

• Inert gas (e.g., N₂ or Ar)

Procedure:

• A self-supporting wafer of the solid sample is placed in the in-situ IR cell.

• The sample is pre-treated by heating under vacuum or an inert gas flow to a specific temperature (e.g., 423 K) to remove adsorbed water and other impurities.

• A background IR spectrum of the activated sample is recorded at the desired temperature.

• Pyridine vapor is introduced into the cell at a controlled pressure and allowed to adsorb onto the sample surface at a specific temperature (e.g., 423 K).

• The sample is then evacuated at increasing temperatures to remove physisorbed and weakly bound pyridine.

• IR spectra are recorded after each evacuation step.

• The spectra are analyzed to identify the characteristic bands of pyridine coordinated to Lewis acid sites (around 1450 cm⁻¹) and Brønsted acid sites (around 1540 cm⁻¹). The thermal stability of these bands provides information about the strength of the acid sites.[10]

Diagram of the FTIR-Pyridine Adsorption Experimental Setup and Logic:

Caption: Logical flow of an FTIR experiment using pyridine to probe surface acidity.

Conclusion

While a direct quantitative measure of the Lewis acidity of Bismuth(III) subnitrate is not currently available in the literature, this guide provides a framework for its evaluation. By comparing the available data for other Bismuth(III) compounds with well-characterized Lewis acids, researchers can infer its relative strength. The detailed experimental protocols for the Gutmann-Beckett method and FTIR spectroscopy of pyridine adsorption offer practical guidance for scientists wishing to perform their own quantitative and qualitative assessments. Such studies will be invaluable for the rational design of new catalysts and therapeutic agents based on Bismuth(III) subnitrate.

References

• 1. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. magritek.com [magritek.com]
• 4. Molecular Bismuth Cations: Assessment of Soft Lewis Acidity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gutmann–Beckett method - Wikiwand [wikiwand.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mjfas.utm.my [mjfas.utm.my]

A Comparative Guide to Bismuth(III) Subnitrate and Other Non-Toxic Metal Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The quest for greener, more efficient, and economically viable catalytic systems is a cornerstone of modern organic synthesis. In this context, non-toxic metal catalysts have emerged as a compelling alternative to their precious or hazardous counterparts. Among these, Bismuth(III) subnitrate has garnered significant attention due to its low toxicity, ready availability, and demonstrated catalytic prowess in a variety of organic transformations. This guide provides an objective benchmark of Bismuth(III) subnitrate against other widely used non-toxic metal catalysts, namely those based on iron, copper, and zinc. The comparison focuses on their performance in two key multicomponent reactions: the Biginelli reaction for the synthesis of dihydropyrimidinones and the Pechmann condensation for the synthesis of coumarins.

Benchmarking in the Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation reaction involving an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793), yielding dihydropyrimidinones (DHPMs), a class of compounds with significant pharmacological activities. The efficiency of this reaction is highly dependent on the catalyst employed.

Quantitative Performance Data

The following table summarizes the performance of Bismuth(III) subnitrate and selected non-toxic iron, copper, and zinc catalysts in the Biginelli reaction, based on available literature. It is important to note that direct side-by-side comparisons under identical conditions are limited, and thus the data is compiled from various studies to provide a representative overview.

Catalyst	Aldehyde	β-Dicarbonyl Compound	Reaction Time	Yield (%)	Reference
Bismuth(III) subnitrate	Benzaldehyde	Ethyl acetoacetate (B1235776)	2.5 h	94	[1]
4-Chlorobenzaldehyde	Ethyl acetoacetate	2.5 h	95	[1]
Butanal	Ethyl acetoacetate	2.5 h	75	[1]
Iron(III) chloride (FeCl₃)	Benzaldehyde	Ethyl acetoacetate	10 h	High (not specified)	[2]
Copper(II) triflate (Cu(OTf)₂)	Various aldehydes	Various 1,3-dicarbonyls	Not specified	Good to excellent	[3]
Copper ferrite (B1171679) (CuFe₂O₄) nanoparticles	Benzaldehyde	Ethyl acetoacetate	20 min (ultrasound)	95	[4]
Zinc chloride (ZnCl₂)	Benzaldehyde	Ethyl acetoacetate	Not specified	Effective	[5]

Note: Reaction conditions such as solvent and temperature may vary between studies, impacting direct comparability.

Experimental Protocols

Bismuth(III) nitrate (B79036) Catalyzed Biginelli Reaction [1][6]

• Procedure: To a round-bottomed flask equipped with a cooling device, add acetonitrile (B52724) (20 mL) and Bismuth(III) nitrate (0.2 mmol). Subsequently, add the aldehyde (4 mmol), urea or thiourea (5 mmol), and the 1,3-dicarbonyl compound (5 mmol). The solution is stirred magnetically at room temperature for 2.5 hours. After the reaction, the mixture is washed with water and filtered. The crude product is then recrystallized from ethanol.

Iron(III) chloride Catalyzed Biginelli-like Reaction [2]

• Procedure: A mixture of urea (0.02 mol), aryl aldehyde (0.01 mol), a β-dicarbonyl compound (0.01 mol), FeCl₃·6H₂O (0.001 mol), and TMSI (0.002 mol) in 25 mL of acetonitrile is refluxed for 10 hours. The solution is then allowed to stand for 1 hour at room temperature. The reaction mass is poured into chilled water, and the solid product is filtered and dried. The product is recrystallized from isopropyl alcohol.

Copper Ferrite (CuFe₂O₄) Nanoparticle Catalyzed Biginelli Reaction (Ultrasound-Assisted) [4]

• Procedure: A mixture of a β-ketoester, urea/thiourea, and an aromatic aldehyde is combined with a catalytic amount of CuFe₂O₄ magnetic nanoparticles under solvent-free conditions. The reaction is carried out under ultrasonic irradiation at 50 °C for 20-40 minutes. The catalyst can be separated using a magnet for reuse.

Zinc chloride/Acetic Acid Catalyzed Biginelli Reaction [5]

• Procedure: The reaction is carried out with different substituted aldehydes, 1,3-dicarbonyl compounds, and urea at room temperature using zinc chloride as a catalyst in acetic acid.

Biginelli Reaction Workflow

Caption: General workflow for the catalytic synthesis of dihydropyrimidinones.

Benchmarking in the Pechmann Condensation

The Pechmann condensation is a classic method for synthesizing coumarins, which are important scaffolds in medicinal chemistry and materials science. This reaction involves the condensation of a phenol (B47542) with a β-ketoester under acidic conditions.

Quantitative Performance Data

The following table presents a comparison of various non-toxic metal catalysts in the Pechmann condensation for the synthesis of 7-hydroxy-4-methylcoumarin from resorcinol (B1680541) and ethyl acetoacetate.

Catalyst	Reaction Temperature (°C)	Reaction Time	Yield (%)	Reference
Bismuth(III) chloride (BiCl₃)	Room Temp (ultrasound)	Short (not specified)	High (not specified)	[3]
Iron(III) chloride (FeCl₃)	Not specified	Not specified	43-95	[7]
Dipyridine copper chloride	80	Short (not specified)	Excellent	[8]
Ti(IV)-doped ZnO (Zn₀.₉₂₅Ti₀.₀₇₅O)	110	2 h	88	[9][10]

Note: The data highlights the potential of these catalysts, though direct comparison is challenging due to varying reaction conditions and catalyst forms.

Experimental Protocols

Zinc-Titanium Oxide Nanoparticle Catalyzed Pechmann Condensation [9][10]

• Procedure: In a round-bottom flask, a mixture of phloroglucinol (B13840) (2 mmol), ethyl acetoacetate (2 mmol), and Zn₀.₉₂₅Ti₀.₀₇₅O nanoparticles (10 mol %) is heated with constant stirring at 110 °C. The reaction progress is monitored by thin-layer chromatography. Upon completion, the mixture is dissolved in ethyl acetate, and the catalyst is separated by centrifugation. The solvent is removed under reduced pressure, and the crude product is purified by recrystallization from ethanol.

General Lewis Acid Catalyzed Pechmann Condensation [11][12][13]

• Procedure (using Anhydrous AlCl₃ as an example): In a round-bottom flask, combine the phenol (e.g., 2,4-Difluororesorcinol, 1.0 eq) and the β-ketoester (e.g., ethyl acetoacetate, 1.1 eq). Add the Lewis acid catalyst (e.g., 10-20 mol%) to the mixture. Heat the reaction mixture with stirring to the desired temperature (e.g., 100-140°C) and monitor its progress by TLC. After completion, cool the mixture to room temperature. The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Pechmann Condensation Signaling Pathway

References

• 1. Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh₃ without solvent - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Cu(OTf)2-catalyzed multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. sctunisie.org [sctunisie.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Bismuth(III) Subnitrate: A Guide for Laboratory Professionals

The correct handling and disposal of Bismuth(III) subnitrate are critical for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage Bismuth(III) subnitrate waste safely and effectively.

Immediate Safety and Handling Precautions

Bismuth(III) subnitrate is an oxidizing solid that can cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

• Gloves: Wear impervious protective gloves.[4]

• Eye Protection: Use safety glasses or goggles.[1][3]

• Respiratory Protection: In case of dust generation, use a NIOSH or European Standard EN 149 approved respirator.[5]

• Clothing: Wear appropriate protective clothing to prevent skin contact.[4]

Handling Procedures:

• Avoid all contact with skin and eyes.[2][5]

• Prevent the formation and inhalation of dust.[3][5]

• Keep the substance away from clothing and other combustible materials, as it may intensify fire.[1][2][3]

• Ensure adequate ventilation in the handling area.[2][5]

• Always wash hands thoroughly after handling the material.[2][4]

Step-by-Step Disposal Protocol

Disposal of Bismuth(III) subnitrate must comply with all local, state, and federal regulations.[2][6] This material is generally classified as hazardous waste.[6]

Step 1: Waste Collection and Segregation

• Collect all Bismuth(III) subnitrate waste, including contaminated materials and residues, in a designated and properly labeled waste container.

• Do not mix with other waste streams unless instructed by your institution's Environmental Health and Safety (EHS) department.

Step 2: Storage of Chemical Waste

• Store the sealed waste container in a designated chemical waste storage area.

• The storage area must be cool, dry, and well-ventilated.[3][7]

• Store away from incompatible materials, especially combustible substances.[1][5]

Step 3: Final Disposal There are two primary routes for the disposal of Bismuth(III) subnitrate waste. The preferred method for bulk quantities is through a licensed professional service. For very small quantities resulting from spills, chemical neutralization may be an option.

Route A: Professional Disposal (Recommended)

• Contact a licensed professional waste disposal service to handle the final disposal of the material.[3][7]

• Provide the service with the Safety Data Sheet (SDS) for Bismuth(III) subnitrate to ensure they are fully aware of the hazards.

• Dispose of contaminated packaging in the same manner as the unused product.[3][4]

Route B: Chemical Treatment for Small Spills For small quantities of this oxidizing agent, the following neutralization procedure can be considered. Always consult with your institution's EHS department before proceeding.

• In a well-ventilated area, cautiously create a 3% solution of the Bismuth(III) subnitrate waste.

• Slowly acidify the solution to a pH of 2 using sulfuric acid.

• With constant stirring, gradually add a 50% excess of sodium bisulfite solution to neutralize the oxidizing properties.[6]

• After confirming neutralization, the resulting solution must still be disposed of in accordance with all applicable regulations.[8]

Important Considerations:

• NEVER dispose of Bismuth(III) subnitrate down the drain or in regular trash.[1][3][4][7]

• Consult your institution's EHS department for specific guidance and to ensure compliance with all relevant regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for Bismuth(III) subnitrate.

Property	Value	Source
UN Number	1477	[2][3]
Relative Density	4.93 g/cm³	[1]
Water Solubility	900.7 g/L at 20 °C	[1]
Autoignition Temp.	>401 °C	[1]
Treatment pH (Small Spills)	2	[6]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of Bismuth(III) subnitrate.

Caption: Decision workflow for Bismuth(III) subnitrate disposal.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. lobachemie.com [lobachemie.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. merck.com [merck.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. benchchem.com [benchchem.com]
• 8. sciencecompany.com [sciencecompany.com]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Bismuth(III) Subnitrate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Bismuth(III) subnitrate, including detailed operational and disposal plans. By adhering to these protocols, you can minimize risks and maintain a safe research environment.

Bismuth(III) subnitrate is a white powder that can pose health risks if not handled correctly. It is classified as an oxidizing solid that may intensify fire and can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, the use of appropriate personal protective equipment (PPE) and adherence to strict handling procedures are critical.

Personal Protective Equipment (PPE) and Hazard Summary

Proper PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE and key hazard information for Bismuth(III) subnitrate.

PPE / Hazard	Description	GHS Hazard Statements
Eye Protection	Chemical safety goggles or glasses with side-shields conforming to EN166 or NIOSH standards should be worn.[1][4]	H319: Causes serious eye irritation.[1][2][3]
Skin Protection	Impervious protective clothing, such as gloves, aprons, or boots, is necessary to prevent skin contact.[5] Chemical-resistant gloves (e.g., PVC) should be worn.[6]	H315: Causes skin irritation.[1][2]
Respiratory Protection	In areas with inadequate ventilation or where dust formation is likely, a NIOSH/MSHA approved respirator with a particulate filter should be used.[5][7]	H335: May cause respiratory irritation.[1][2][3]
General Hazard	Strong oxidizer. Contact with combustible materials may cause a fire.[4]	H272: May intensify fire; oxidizer.[1][2]

Operational Plan for Handling Bismuth(III) Subnitrate

Following a systematic operational plan ensures that Bismuth(III) subnitrate is handled safely from preparation to disposal.

1. Preparation:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust exposure.[1][6]

• Ensure that an eyewash station and safety shower are readily accessible.[8]

• Remove all combustible materials from the handling area.[4]

• Don the appropriate PPE as outlined in the table above.

2. Handling:

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools.[9]

• Avoid contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the work area.[7]

• Wash hands thoroughly after handling the substance.[1][5]

• Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated place.[1]

3. In Case of a Spill:

• For minor spills, carefully sweep or vacuum up the material and place it into a suitable, labeled disposal container.[4] Avoid generating dust.

• For major spills, evacuate the area and alert emergency responders.[6]

• Do not allow the product to enter drains or waterways.[1][6]

Disposal Plan

Proper disposal of Bismuth(III) subnitrate is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: Bismuth(III) subnitrate waste is considered hazardous.

• Containerization: Collect waste in a clearly labeled, sealed container.

• Disposal Method: Dispose of the waste through a licensed professional waste disposal service.[1] Do not dispose of it in the regular trash or pour it down the drain.[5]

• Contaminated Materials: Any materials, such as gloves or wipes, that come into contact with Bismuth(III) subnitrate should also be disposed of as hazardous waste.

• Regulatory Compliance: All disposal activities must adhere to local, state, and federal regulations.[6]

Workflow for Safe Handling of Bismuth(III) Subnitrate

The following diagram illustrates the logical workflow for the safe handling of Bismuth(III) subnitrate, from initial preparation to final disposal.

Caption: Workflow for the safe handling of Bismuth(III) subnitrate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. carlroth.com [carlroth.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. merck.com [merck.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. himediadownloads.com [himediadownloads.com]
• 8. merck.com [merck.com]
• 9. store.sangon.com [store.sangon.com]